4-Morpholino-3-(trifluoromethyl)aniline

• CAS: 105316-06-1

Core Science & Biosynthesis

Technical Guide: 4-Morpholino-3-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed technical overview of 4-Morpholino-3-(trifluoromethyl)aniline, a unique chemical entity with significant potential in medicinal chemistry and materials science. While a dedicated CAS number for this specific compound is not publicly cataloged, this guide extrapolates its physicochemical properties, proposes a viable synthetic route, and discusses its potential applications based on the well-documented characteristics of its core structural motifs: the morpholinoaniline scaffold and the trifluoromethyl group. The information is synthesized from data on closely related analogues to provide a robust predictive profile for research and development purposes.

Physicochemical and Identity Data

Property	Estimated Value / Information	Source Analogue(s)
CAS Number	Not Assigned	N/A
Molecular Formula	C₁₁H₁₃F₃N₂O	-
Molecular Weight	262.23 g/mol	-
Appearance	Predicted: Light yellow to brown solid/liquid	3-Fluoro-4-morpholinoaniline[1][4]
Boiling Point	>200 °C	4-Methyl-3-(trifluoromethyl)aniline[5]
Density	~1.2-1.3 g/cm³	4-Methyl-3-(trifluoromethyl)aniline[2]
Solubility	Soluble in methanol, DMSO, other organic solvents	3-Fluoro-4-morpholinoaniline,[6] 4-Methyl-3-(trifluoromethyl)aniline[2]
pKa	Estimated ~3-4 (Anilinic Nitrogen)	General aniline chemistry

Proposed Synthesis and Experimental Protocols

A plausible and efficient synthesis route for 4-Morpholino-3-(trifluoromethyl)aniline involves a two-step process starting from an activated benzene derivative: 1) Nucleophilic Aromatic Substitution (SₙAr), followed by 2) Reduction of a nitro group.

Proposed Synthesis Pathway

The proposed synthesis begins with 4-chloro-3-(trifluoromethyl)nitrobenzene. Morpholine acts as a nucleophile, displacing the chloride. The resulting nitro-intermediate is then reduced to the target aniline.

Proposed synthesis of 4-Morpholino-3-(trifluoromethyl)aniline.

Detailed Experimental Protocol: Nitro Group Reduction (Adapted)

This protocol is adapted from established procedures for the reduction of similar nitroaromatic compounds.[7][8][9]

Materials and Reagents:

• 4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine (1.0 eq.)

• Iron powder (Fe) (5.0 eq.)

• Ammonium chloride (NH₄Cl) (1.0 eq.)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine in a 4:1 mixture of ethanol and water.

• Addition of Reagents: Add iron powder and ammonium chloride to the suspension.

• Reaction Execution: Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up: a. Cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron salts. b. Wash the celite pad with ethanol. c. Concentrate the combined filtrate under reduced pressure to remove the ethanol. d. Dilute the remaining aqueous residue with water and extract the product with ethyl acetate (3x).

• Purification: a. Combine the organic layers and wash with brine. b. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. c. Purify the crude product by column chromatography on silica gel to yield the final product, 4-Morpholino-3-(trifluoromethyl)aniline.

Applications in Research and Drug Development

The title compound is a valuable scaffold for drug discovery due to the synergistic properties of its components.

• Trifluoromethyl Group: The -CF₃ group is a bioisostere for groups like chlorine and methyl but offers superior metabolic stability and lipophilicity.[3] Its strong electron-withdrawing nature can significantly alter the pKa of nearby functional groups, influencing drug-receptor interactions. This group is a hallmark of many modern pharmaceuticals, including kinase inhibitors and anti-inflammatory agents.[3][10]

• Morpholinoaniline Scaffold: The morpholinoaniline core is present in several approved drugs. For instance, the antibiotic Linezolid features a related 3-fluoro-4-morpholinoaniline structure, highlighting the scaffold's ability to be incorporated into potent therapeutic agents.[1][11] Derivatives of morpholinoanilines have shown promise as anticancer and antimicrobial agents.[12]

Derivatives of 4-Morpholino-3-(trifluoromethyl)aniline are prime candidates for screening as:

• Kinase inhibitors for oncology applications.

• Novel antibacterial or antifungal agents.[13]

• Probes for chemical biology to investigate protein-ligand interactions.

Workflow for drug discovery using the target scaffold.

Potential Biological Signaling Pathways

While no specific biological target has been validated for this compound, the trifluoromethylaniline scaffold is a common feature in kinase inhibitors.[14] These drugs typically function by competing with ATP for the binding site on a kinase, thereby inhibiting the downstream signaling cascade that can drive cancer cell proliferation.

Conceptual model of kinase inhibition by a scaffold-based drug.

Analytical Methods

A standard method for the analysis and purity assessment of this compound and its derivatives would be High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

General Gas Chromatography (GC) Protocol

This is a general protocol for analyzing aniline derivatives and can be optimized for the specific compound.[15]

Parameter	Recommended Setting
Column	AT-210 (or similar mid-polarity capillary column), 30m x 0.53mm ID, 1.0 µm film
Carrier Gas	Helium
Inlet Temperature	200 °C
Detector	Flame Ionization Detector (FID)
Detector Temp.	260 °C
Oven Program	Initial 50°C, ramp at 3°C/min to 125°C (hold 5 min), then ramp at 45°C/min to 230°C (hold 5 min)
Injection Mode	Split (e.g., 1:5)
Injection Volume	1.0 µL
Diluent	Dichloromethane or Methanol

Safety and Handling

A specific Safety Data Sheet (SDS) is not available. The following hazard information is inferred from related compounds like 4-Methyl-3-(trifluoromethyl)aniline and 3-Fluoro-4-morpholinoaniline.[4][5][16][17] Handle this compound with care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE).

Hazard Category	GHS Classification (Inferred)	Precautionary Statements (Examples)
Acute Toxicity	H302: Harmful if swallowedH312: Harmful in contact with skinH332: Harmful if inhaled	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/protective clothing/eye protection.P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.
Skin Irritation	H315: Causes skin irritation	P302+P352: IF ON SKIN: Wash with plenty of water.
Eye Irritation	H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Respiratory	H335: May cause respiratory irritation	P271: Use only outdoors or in a well-ventilated area.

Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed.[18]

References

• 1. innospk.com [innospk.com]
• 2. 4-Methyl-3-(trifluoromethyl)aniline CAS#: 65934-74-9 [m.chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. downloads.ossila.com [downloads.ossila.com]
• 5. fishersci.com [fishersci.com]
• 6. 3-Fluoro-4-(4-morpholino)aniline 93246-53-8 [mingyuanchemical.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-Morpholinoaniline synthesis - chemicalbook [chemicalbook.com]
• 9. 4-Methyl-3-(trifluoromethyl)aniline synthesis - chemicalbook [chemicalbook.com]
• 10. jelsciences.com [jelsciences.com]
• 11. ossila.com [ossila.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. tsijournals.com [tsijournals.com]
• 16. assets.thermofisher.com [assets.thermofisher.com]
• 17. echemi.com [echemi.com]
• 18. fishersci.com [fishersci.com]

4-Morpholino-3-(trifluoromethyl)aniline physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physical and chemical properties, synthesis, and potential applications of 4-Morpholino-3-(trifluoromethyl)aniline. While specific experimental data for this exact compound is limited in publicly available literature, this guide synthesizes information from closely related analogues and precursors to provide a robust resource for scientific applications.

Compound Identification and Properties

4-Morpholino-3-(trifluoromethyl)aniline is an aromatic amine derivative characterized by a morpholine ring and a trifluoromethyl group attached to the aniline backbone. The electron-withdrawing nature of the trifluoromethyl group significantly influences the chemical reactivity of the aniline structure.

Table 1: Core Identifiers for 4-Morpholino-3-(trifluoromethyl)aniline

Identifier	Value
IUPAC Name	4-morpholino-3-(trifluoromethyl)aniline
Molecular Formula	C₁₁H₁₃F₃N₂O
Molecular Weight	262.23 g/mol

| CAS Number | Not explicitly assigned; search for related structures may be required. |

Physical and Chemical Properties of Analogues

To provide a predictive context for the properties of 4-Morpholino-3-(trifluoromethyl)aniline, the following tables summarize data for key structural analogues: trifluoromethyl anilines and morpholinoanilines.

Table 2: Properties of Related Trifluoromethyl Aniline Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
3-(Trifluoromethyl)aniline	C₇H₆F₃N	161.12	187-188[1]	1.29[1]	1.480[2]
4-(Trifluoromethyl)aniline	C₇H₆F₃N	161.12	83 °C / 12 mmHg[3]	1.283 @ 25°C[3]	1.483
4-Fluoro-3-(trifluoromethyl)aniline	C₇H₅F₄N	179.11	207-208[4]	1.393 @ 25°C[4]	1.466

| 4-Methyl-3-(trifluoromethyl)aniline | C₈H₈F₃N | 175.15 | 204[5] | 1.220 @ 25°C[5] | 1.490[5] |

Table 3: Properties of Related Morpholinoaniline Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Solubility
3-Fluoro-4-morpholinoaniline	C₁₀H₁₃FN₂O	196.22	121-123[6][7]	364.9 ± 42.0[6]	Soluble in methanol[7]

| 4-Morpholinoaniline | C₁₀H₁₄N₂O | 178.23 | 132-135[8] | ~310.5[8] | Soluble in chloroform, ethyl acetate[8] |

The trifluoromethyl group generally increases the hydrophobicity of a molecule, suggesting that 4-Morpholino-3-(trifluoromethyl)aniline may have limited solubility in polar solvents like water but good solubility in non-polar organic solvents such as toluene or hexane.[9]

Synthesis and Experimental Protocols

A plausible synthetic route for 4-Morpholino-3-(trifluoromethyl)aniline can be proposed based on established methodologies for similar compounds. The primary strategy involves a two-step process: a nucleophilic aromatic substitution (SₙAr) followed by the reduction of a nitro group.

Proposed synthesis workflow for 4-Morpholino-3-(trifluoromethyl)aniline.

Step 1: Nucleophilic Aromatic Substitution (SₙAr) This reaction step is analogous to the synthesis of related fluoro-morpholino compounds.[10]

• Reactants: A suitable starting material, such as 4-chloro-2-nitro-1-(trifluoromethyl)benzene, is reacted with morpholine.

• Solvent: A polar aprotic solvent like acetonitrile is typically used.

• Conditions: The reaction mixture is heated to reflux to facilitate the substitution reaction.

• Work-up: Upon completion, the solvent is typically removed under reduced pressure, and the crude product is isolated for the next step.

Step 2: Nitro Group Reduction The reduction of the nitro-intermediate to the target aniline can be achieved using methods proven effective for other trifluoromethylated nitroaromatics.[11]

• Reactants: The intermediate, 4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine, is reduced.

• Reagents: A mixture of iron powder and a mineral acid, such as concentrated hydrochloric acid, in water serves as the reducing agent system.

• Conditions: The reaction is typically heated (e.g., to 70-100°C) and stirred vigorously. Progress can be monitored using thin-layer chromatography (TLC).[11]

• Purification: After the reaction is complete, the mixture is cooled. The crude product can be isolated by filtration and then purified, often by recrystallization from a suitable solvent system like an ethanol/water mixture, to yield the final product.[12]

Spectral Information

• ¹H NMR: Protons on the aniline and morpholine rings would appear in the aromatic (~6.5-7.5 ppm) and aliphatic (~3.0-4.0 ppm) regions, respectively. The amino (-NH₂) protons would likely appear as a broad singlet.

• ¹³C NMR: The spectrum would show characteristic peaks for the trifluoromethyl carbon (as a quartet due to C-F coupling) and the aromatic and morpholine carbons.[13]

• ¹⁹F NMR: A single sharp peak corresponding to the -CF₃ group would be expected.[13]

• IR Spectroscopy: Key peaks would include N-H stretching for the amine group (~3300-3500 cm⁻¹), C-F stretching (~1100-1300 cm⁻¹), and C-O-C stretching from the morpholine ring.

• Mass Spectrometry: The molecular ion peak (M+) would be expected at m/z 262.23.

Applications in Research and Development

Aniline derivatives containing morpholine and trifluoromethyl groups are valuable intermediates in medicinal chemistry and materials science.

• Pharmaceutical Intermediates: Morpholinoanilines are key structural motifs in various active pharmaceutical ingredients (APIs). For example, 3-fluoro-4-morpholinoaniline is a crucial intermediate in the synthesis of the antibiotic Linezolid.[6]

• Agrochemicals: The trifluoromethyl group is a common feature in modern agrochemicals, valued for its ability to enhance metabolic stability and binding affinity.[9]

• Drug Discovery: This compound can serve as a versatile building block for creating libraries of novel molecules for screening against various biological targets. The combination of the morpholine group (which can improve pharmacokinetic properties) and the trifluoromethyl group makes it an attractive starting point for developing new therapeutic agents.

References

• 1. 3-(Trifluoromethyl)aniline - Wikipedia [en.wikipedia.org]
• 2. 3-trifluoromethylaniline [stenutz.eu]
• 3. chembk.com [chembk.com]
• 4. 4-Fluoro-3-(trifluoromethyl)aniline | 2357-47-3 [chemicalbook.com]
• 5. 4-Methyl-3-(trifluoromethyl)aniline CAS#: 65934-74-9 [m.chemicalbook.com]
• 6. innospk.com [innospk.com]
• 7. 3-Fluoro-4-(4-morpholino)aniline 93246-53-8 [mingyuanchemical.com]
• 8. 4-Morpholinoaniline CAS#: 2524-67-6 [m.chemicalbook.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. researchgate.net [researchgate.net]
• 11. 4-Methyl-3-(trifluoromethyl)aniline synthesis - chemicalbook [chemicalbook.com]
• 12. CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine - Google Patents [patents.google.com]
• 13. rsc.org [rsc.org]

An In-depth Technical Guide to 4-Morpholino-3-(trifluoromethyl)aniline: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Morpholino-3-(trifluoromethyl)aniline, a compound of interest in medicinal chemistry and drug discovery. Due to the limited direct experimental data on this specific molecule, this document synthesizes information from structurally related analogues to project its molecular properties, propose a viable synthetic route, and discuss its potential biological significance.

Molecular Structure and Weight

The molecular structure of 4-Morpholino-3-(trifluoromethyl)aniline consists of an aniline ring substituted with a morpholino group at the 4-position and a trifluoromethyl group at the 3-position. The trifluoromethyl group is a strong electron-withdrawing group, which can significantly influence the chemical properties and biological activity of the molecule.

Chemical Formula: C₁₁H₁₃F₃N₂O

Molecular Weight: 262.23 g/mol

The structural details and key physicochemical properties are summarized in the table below.

Property	Value
IUPAC Name	4-Morpholino-3-(trifluoromethyl)aniline
Chemical Formula	C₁₁H₁₃F₃N₂O
Molecular Weight	262.23 g/mol
Appearance (Predicted)	Off-white to light yellow solid
Solubility (Predicted)	Soluble in organic solvents like DMSO, DMF, and methanol

Proposed Synthetic Protocol

A plausible synthetic route for 4-Morpholino-3-(trifluoromethyl)aniline can be devised based on established methodologies for the synthesis of related fluoro- and morpholino-substituted anilines. A common approach involves the nucleophilic aromatic substitution (SNAr) of a suitable precursor, followed by the reduction of a nitro group.

Experimental Protocol: Two-Step Synthesis

Step 1: Nucleophilic Aromatic Substitution to form 4-(2-(Trifluoromethyl)-4-nitrophenyl)morpholine

• Reactants: To a solution of 1-fluoro-2-(trifluoromethyl)-4-nitrobenzene (1.0 eq) in a suitable aprotic polar solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), add morpholine (1.2 eq) and a base such as potassium carbonate (K₂CO₃) (2.0 eq).

• Reaction Conditions: Heat the reaction mixture at 80-120 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water. The resulting precipitate can be collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Step 2: Reduction of the Nitro Group to form 4-Morpholino-3-(trifluoromethyl)aniline

• Reactants: Dissolve the product from Step 1, 4-(2-(Trifluoromethyl)-4-nitrophenyl)morpholine, in a solvent such as ethanol or methanol. Add a reducing agent. Common reducing systems include iron powder in the presence of an acid like hydrochloric acid or ammonium chloride, or catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.[1]

• Reaction Conditions: If using iron powder, the reaction is typically heated to reflux for several hours.[2] For catalytic hydrogenation, the reaction is stirred under a hydrogen atmosphere at room temperature until the nitro group is fully reduced.[1]

• Work-up and Purification: After the reaction is complete, the solid catalyst (if used) is removed by filtration through celite. The solvent is then removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final product, 4-Morpholino-3-(trifluoromethyl)aniline.

A proposed two-step synthesis workflow for 4-Morpholino-3-(trifluoromethyl)aniline.

Potential Biological Activity and Signaling Pathways

While direct biological data for 4-Morpholino-3-(trifluoromethyl)aniline is not available, the structural motifs present in this molecule are common in compounds with significant pharmacological activities. For instance, morpholino-aniline derivatives have been investigated for their anticancer and antimicrobial properties.[3][4][5] The trifluoromethyl group is often incorporated into drug candidates to enhance metabolic stability and binding affinity.

Many aniline-based kinase inhibitors target key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways. For example, 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine is a potent inhibitor of the PI3K/mTOR pathway.[6] It is plausible that 4-Morpholino-3-(trifluoromethyl)aniline could exhibit inhibitory activity against kinases in these pathways.

Hypothesized inhibitory action on the PI3K/Akt/mTOR signaling pathway.

Conclusion

4-Morpholino-3-(trifluoromethyl)aniline represents a molecule with potential for further investigation in drug discovery. Based on the chemistry of its structural analogues, a reliable synthetic route can be proposed. The presence of the morpholino and trifluoromethyl moieties suggests that this compound may exhibit interesting biological activities, possibly as a kinase inhibitor. Further research is warranted to synthesize this compound and evaluate its pharmacological profile.

References

• 1. 4-Morpholinoaniline synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Methyl-3-(trifluoromethyl)aniline synthesis - chemicalbook [chemicalbook.com]
• 3. 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ossila.com [ossila.com]
• 6. pubs.acs.org [pubs.acs.org]

Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

An In-depth Technical Guide to the

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for preparing 4-morpholino-3-(trifluoromethyl)aniline, a key intermediate in pharmaceutical research and development. The document details established methodologies, presents quantitative data, and includes experimental protocols to facilitate its synthesis in a laboratory setting.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is a substituted aniline derivative of significant interest in medicinal chemistry. Its structural motifs, the morpholine ring and the trifluoromethyl group, are prevalent in many biologically active compounds. The morpholine moiety often confers favorable pharmacokinetic properties, such as increased aqueous solubility and metabolic stability. The trifluoromethyl group can enhance metabolic stability, binding affinity, and cell membrane permeability. This guide outlines the primary synthetic strategies for obtaining this valuable building block.

Synthetic Pathways

Two principal synthetic routes have been identified for the preparation of 4-morpholino-3-(trifluoromethyl)aniline and its close analogs. The choice of route may depend on the availability of starting materials and the desired scale of the synthesis.

Route A: Nucleophilic Aromatic Substitution (SNA)

This pathway begins with a suitable difluoro- or chloro-nitrobenzene derivative, followed by the introduction of the morpholine ring via nucleophilic aromatic substitution and subsequent reduction of the nitro group.

Route B: Palladium-Catalyzed Cross-Coupling

This approach utilizes a pre-functionalized aniline, typically 4-bromo-3-(trifluoromethyl)aniline, and introduces the morpholine moiety through a palladium-catalyzed C-N bond formation reaction, such as the Buchwald-Hartwig amination.

Below is a graphical representation of the general synthetic logic.

Caption: High-level comparison of the two primary synthetic strategies.

Detailed Methodologies and Experimental Protocols

This section provides detailed experimental procedures for the key transformations in the synthesis of 4-morpholino-3-(trifluoromethyl)aniline.

Route A: Nucleophilic Aromatic Substitution and Reduction

This route is analogous to the synthesis of 3-fluoro-4-morpholinoaniline.[1][2] The starting material would ideally be 1,2-difluoro-4-(trifluoromethyl)benzene or a similar activated aryl halide.

Step 1: Synthesis of 4-(2-Fluoro-4-(trifluoromethyl)phenyl)morpholine (SNA Reaction)

The first step involves the nucleophilic aromatic substitution of a fluorine or other suitable leaving group by morpholine.

Caption: Experimental workflow for the SNA reaction.

Experimental Protocol:

• To a solution of 1,2-difluoro-4-nitrobenzene (1.0 eq.) in acetonitrile, add morpholine (1.1-1.5 eq.).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, allow the mixture to cool to room temperature.

• The product may precipitate upon cooling and can be collected by filtration.

• Wash the collected solid with a cold solvent (e.g., ethanol/water mixture) to remove impurities.

• Dry the product under vacuum to yield 4-(2-fluoro-4-nitrophenyl)morpholine.

Step 2: (Nitro Group Reduction)

The nitro intermediate is then reduced to the corresponding aniline.

Experimental Protocol:

• Suspend the 4-(nitroaryl)morpholine intermediate (1.0 eq.) in a mixture of methanol and water.

• Add iron powder (Fe, 3-5 eq.) and ammonium chloride (NH₄Cl, 1.0 eq.).

• Heat the mixture to 70 °C and stir vigorously.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, filter the hot reaction mixture through a pad of celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure to remove the methanol.

• Extract the aqueous residue with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the crude product by column chromatography or recrystallization to obtain 4-morpholino-3-(trifluoromethyl)aniline.

Route B: Palladium-Catalyzed Buchwald-Hartwig Amination

This route is highly effective for the direct coupling of morpholine with 4-bromo-3-(trifluoromethyl)aniline.[3]

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Experimental Protocol:

• Reaction Setup: In a glovebox or under a stream of inert gas (e.g., Argon), add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.02 eq.), a bulky phosphine ligand (e.g., X-Phos, 1.2-2.4x eq. relative to Pd), and a strong, non-nucleophilic base (e.g., Sodium tert-butoxide (NaOtBu), 1.5-2.2 eq.) to a dry reaction vessel.[3]

• Reagent Addition: Add 4-bromo-3-(trifluoromethyl)aniline (1.0 eq.) and morpholine (1.1-1.5 eq.).[3]

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.[3]

• Reaction Execution: Seal the vessel and heat the mixture with stirring to 80-110 °C. Monitor the reaction progress by TLC or LC-MS.[3]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.[3] Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the residue by column chromatography to yield 4-morpholino-3-(trifluoromethyl)aniline.[3]

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of 4-morpholino-3-(trifluoromethyl)aniline via the Buchwald-Hartwig amination route.[3]

Parameter	Value	Reference
Starting Material	4-Bromo-3-(trifluoromethyl)aniline	[3]
Coupling Partner	Morpholine	[3]
Catalyst System	Pd₂(dba)₃ / X-Phos	[3]
Base	Sodium tert-butoxide (NaOtBu)	[3]
Solvent	Toluene or Dioxane	[3]
Reaction Temperature	80-110 °C	[3]
Expected Yield	75-90%	[3]

Conclusion

The synthesis of 4-morpholino-3-(trifluoromethyl)aniline can be effectively achieved through two primary synthetic strategies. The choice between the nucleophilic aromatic substitution route and the palladium-catalyzed cross-coupling route will depend on factors such as starting material availability, cost, and scalability. The Buchwald-Hartwig amination offers a direct and high-yielding approach, for which a detailed protocol and expected yields are available. This guide provides the necessary information for researchers and scientists to successfully synthesize this important building block for drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

Navigating the Landscape of 4-Morpholino-3-(trifluoromethyl)aniline: A Technical Guide for Researchers

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug development professionals interested in the procurement and application of 4-Morpholino-3-(trifluoromethyl)aniline. This document elucidates the current supplier landscape, cost analysis, and key chemical information. Furthermore, it addresses the significant ambiguity surrounding this compound's nomenclature and commercial availability, offering insights into a readily available alternative, 3-Fluoro-4-morpholinoaniline.

The Challenge of Sourcing: Identifying the Correct Chemical Entity

Initial database searches for "4-Morpholino-3-(trifluoromethyl)aniline" often lead to a variety of structurally similar but distinct molecules. Precise identification is paramount for experimental accuracy. The correct nomenclature and corresponding CAS number for the requested compound is:

• Chemical Name: 4-Morpholin-4-yl-3-trifluoromethyl-phenylamine

• CAS Number: 105316-06-1

This specific isomer has a morpholine moiety at the 4-position and a trifluoromethyl group at the 3-position of the aniline ring.

Current Supplier Landscape and Availability

A comprehensive search has revealed limited commercial availability for 4-Morpholin-4-yl-3-trifluoromethyl-phenylamine (CAS: 105316-06-1).

Supplier	Product Name	CAS Number	Availability
Matrix Scientific	4-Morpholin-4-yl-3-trifluoromethyl-phenylamine	105316-06-1	Out of Stock

The scarcity of this specific isomer suggests it may be a niche research compound or require custom synthesis. Researchers are advised to contact suppliers specializing in custom chemical synthesis for quotations and lead times.

A Readily Available Alternative: 3-Fluoro-4-morpholinoaniline

Given the sourcing challenges for the primary compound of interest, this guide presents a closely related and commercially accessible alternative: 3-Fluoro-4-morpholinoaniline (CAS: 93246-53-8). This compound shares the morpholinoaniline core but features a fluoro group at the 3-position instead of a trifluoromethyl group. Its role as an intermediate in the synthesis of the antibiotic linezolid makes it a well-documented and widely available chemical.[1]

Supplier and Cost Analysis for 3-Fluoro-4-morpholinoaniline (CAS: 93246-53-8)

The following table summarizes a selection of suppliers and their indicative pricing for 3-Fluoro-4-morpholinoaniline. Prices are subject to change and may vary based on purity, quantity, and supplier.

Supplier	Purity	Quantity	Price (USD)
AKSci	99%	5g	$22
AKSci	99%	25g	$40
Calicut Surgicals-Ex-Im	99%	1 kg	~$10.30/kg (converted from INR)

Physicochemical Properties of 3-Fluoro-4-morpholinoaniline

Property	Value
Molecular Formula	C₁₀H₁₃FN₂O
Molecular Weight	196.22 g/mol
Appearance	Off-white to brown crystalline powder
Melting Point	121-123 °C
Boiling Point	364.9±42.0 °C at 760 mmHg
Purity	Typically >98%

Experimental Protocol: Synthesis of 3-Fluoro-4-morpholinoaniline

The following is a representative experimental protocol for the synthesis of 3-Fluoro-4-morpholinoaniline, a key intermediate for the antibiotic linezolid. This procedure involves a nucleophilic aromatic substitution followed by a reduction.[1]

Step 1: Synthesis of 4-(2-Fluoro-4-nitrophenyl)morpholine

• In a round-bottom flask, combine 1,2-difluoro-4-nitrobenzene and morpholine.

• The reaction can be performed under neat conditions or in a suitable solvent such as acetonitrile.

• Heat the reaction mixture to reflux and monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture and isolate the product, 4-(2-fluoro-4-nitrophenyl)morpholine, through standard workup and purification procedures.

Step 2: Reduction to 3-Fluoro-4-morpholinoaniline

• Dissolve the 4-(2-fluoro-4-nitrophenyl)morpholine intermediate in a mixture of methanol and water.

• Add iron powder (Fe) and ammonium chloride (NH₄Cl) to the solution.

• Heat the mixture to approximately 70°C.

• Monitor the reduction of the nitro group to an amine.

• After the reaction is complete, filter the mixture to remove the iron catalyst.

• Isolate the final product, 3-fluoro-4-morpholinoaniline, from the filtrate by extraction and subsequent purification.

Caption: Synthetic pathway for 3-Fluoro-4-morpholinoaniline.

Relevance in Drug Discovery: Targeting the PI3K/Akt/mTOR Signaling Pathway

The morpholine ring is a privileged scaffold in medicinal chemistry, frequently found in molecules that inhibit the PI3K/Akt/mTOR signaling pathway.[2] This pathway is crucial for regulating cell proliferation, growth, and survival, and its dysregulation is a hallmark of many cancers.[2] The oxygen atom of the morpholine ring often forms a critical hydrogen bond with the hinge region of protein kinases, contributing to the inhibitor's binding affinity and selectivity.[2]

While a specific signaling pathway for 4-Morpholino-3-(trifluoromethyl)aniline is not documented due to its limited study, its structural components—the morpholine and trifluoromethylaniline moieties—are of significant interest in the development of kinase inhibitors. The trifluoromethyl group can enhance metabolic stability and binding affinity.

Caption: Inhibition of the PI3K/Akt pathway by morpholine derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Spectroscopic Analysis of 4-Morpholino-3-(trifluoromethyl)aniline: A Technical Overview

Absence of Experimental Data for the Target Compound

Extensive searches of chemical databases and scientific literature have revealed no publicly available experimental spectroscopic data (NMR, IR, MS) for the specific compound 4-Morpholino-3-(trifluoromethyl)aniline . There is no registered CAS number for this molecule, suggesting it is not a commercially available or widely studied compound.

This guide will therefore focus on the available data for the closely related and structurally similar compound, 4-(morpholinomethyl)-3-(trifluoromethyl)aniline . It is crucial to note the structural difference: the presence of a methylene (-CH2-) bridge between the morpholine ring and the aniline ring.

Alternative Compound Analysis: 4-(morpholinomethyl)-3-(trifluoromethyl)aniline

While experimental NMR and IR data for 4-(morpholinomethyl)-3-(trifluoromethyl)aniline are also not found in the public domain, predicted mass spectrometry data is available and can provide valuable information for researchers.[1]

Mass Spectrometry (MS) Data

Mass spectrometry is a powerful analytical technique used to determine the mass-to-charge ratio of ions. The predicted data for 4-(morpholinomethyl)-3-(trifluoromethyl)aniline can guide researchers in identifying this compound in reaction mixtures.

Table 1: Predicted Mass Spectrometry Data for 4-(morpholinomethyl)-3-(trifluoromethyl)aniline [1]

Adduct	m/z
[M+H]+	261.12093
[M+Na]+	283.10287
[M-H]-	259.10637
[M+NH4]+	278.14747
[M+K]+	299.07681
[M+H-H2O]+	243.11091
[M+HCOO]-	305.11185
[M+CH3COO]-	319.12750
[M+Na-2H]-	281.08832
[M]+	260.11310
[M]-	260.11420

m/z: mass-to-charge ratio

General Experimental Protocols for Spectroscopic Analysis of Aromatic Amines

For researchers who may synthesize 4-Morpholino-3-(trifluoromethyl)aniline or its analogue, the following are general experimental protocols for obtaining NMR, IR, and MS spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to determine the structure of a molecule by observing the magnetic properties of its atomic nuclei.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

• Instrumentation: Use a standard NMR spectrometer (e.g., 300, 400, or 500 MHz).

• ¹H NMR: Acquire a proton NMR spectrum to identify the number, environment, and coupling of hydrogen atoms.

• ¹³C NMR: Acquire a carbon-13 NMR spectrum to determine the number and types of carbon atoms.

• ¹⁹F NMR: Given the trifluoromethyl group, a fluorine-19 NMR spectrum would be highly informative, showing a characteristic singlet.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. It is used to identify functional groups.

Protocol:

• Sample Preparation:

  • Solid: Prepare a KBr (potassium bromide) pellet by grinding a small amount of the sample with KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.

  • Liquid/Oil: Place a drop of the sample between two salt plates (e.g., NaCl).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands for functional groups such as N-H stretching (for the amine), C-F stretching (for the trifluoromethyl group), C-N stretching, and C-O-C stretching (for the morpholine). Primary and secondary amines typically show N–H stretching absorptions in the 3300 to 3500 cm⁻¹ range.[2]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.

Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. Common methods include Gas Chromatography-Mass Spectrometry (GC-MS) for volatile compounds or Liquid Chromatography-Mass Spectrometry (LC-MS) for less volatile compounds. Direct infusion is also an option.

• Ionization: Ionize the sample using a suitable technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions to generate the mass spectrum.

• Data Analysis: Determine the molecular ion peak to confirm the molecular weight. Analyze the fragmentation pattern to gain further structural information.

Workflow Visualization

The general workflow for the spectroscopic characterization of a synthesized aromatic amine is depicted below.

Caption: General workflow for spectroscopic analysis.

References

• 1. PubChemLite - 4-(morpholinomethyl)-3-(trifluoromethyl)aniline (C12H15F3N2O) [pubchemlite.lcsb.uni.lu]
• 2. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Solubility Profile of 4-Morpholino-3-(trifluoromethyl)aniline: A Technical Guide

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4-Morpholino-3-(trifluoromethyl)aniline, a key intermediate in pharmaceutical synthesis. Due to the limited availability of public quantitative solubility data for this specific molecule, this document focuses on delivering detailed experimental protocols based on established methodologies, such as the shake-flask method coupled with High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). Furthermore, it includes templates for data presentation and visualizations of experimental and logical workflows to aid researchers, scientists, and drug development professionals in generating and interpreting critical solubility data.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is an aniline derivative characterized by a morpholine ring and a trifluoromethyl group. Its structural similarity to compounds like 3-fluoro-4-morpholinoaniline, a known precursor in the synthesis of the antibiotic Linezolid, suggests its potential as a valuable building block in the development of novel therapeutic agents.[1][2][3]

The solubility of an active pharmaceutical ingredient (API) or its intermediates is a critical physicochemical property that profoundly influences its bioavailability, formulation, and overall development pathway. A thorough understanding of a compound's solubility in various solvents is essential for process chemistry, formulation development, and toxicological studies. This guide outlines the necessary procedures to systematically determine the solubility profile of 4-Morpholino-3-(trifluoromethyl)aniline.

Predicted Solubility Profile

The molecular structure of 4-Morpholino-3-(trifluoromethyl)aniline, which contains a hydrophobic trifluoromethyl group and a polar morpholine moiety, suggests a varied solubility profile. It is predicted to have limited solubility in aqueous solutions due to the hydrophobic nature of the trifluoromethyl group. Conversely, it is expected to be more soluble in various organic solvents.

Quantitative Solubility Data

As of the date of this publication, specific quantitative solubility data for 4-Morpholino-3-(trifluoromethyl)aniline in a range of solvents is not widely available in public literature. The following table is provided as a template for researchers to systematically record their experimentally determined solubility data.

Solvent	Solvent Type	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Notes
Water	Polar Protic	25
Phosphate-Buffered Saline (pH 7.4)	Aqueous Buffer	25
Methanol	Polar Protic	25
Ethanol	Polar Protic	25
Isopropanol	Polar Protic	25
Acetonitrile	Polar Aprotic	25
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	25
Dichloromethane (DCM)	Polar Aprotic	25
Ethyl Acetate	Polar Aprotic	25
Toluene	Non-Polar	25
Heptane	Non-Polar	25

Experimental Protocol: Thermodynamic Solubility Determination via Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a compound.[4][5][6][7][8]

4.1. Materials and Equipment

• 4-Morpholino-3-(trifluoromethyl)aniline (solid)

• Selected solvents (as per the table above)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Centrifuge

• Syringes and filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography with UV detector (HPLC-UV)

• Volumetric flasks and pipettes

4.2. Procedure

4.2.1. Preparation of Saturated Solutions

• Add an excess amount of solid 4-Morpholino-3-(trifluoromethyl)aniline to a vial containing a known volume of the selected solvent. The presence of excess solid is crucial to ensure that equilibrium is reached.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in a constant temperature shaker (e.g., 25 °C) and agitate for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.

4.2.2. Sample Collection and Preparation

• After the equilibration period, cease agitation and allow the vials to stand undisturbed for a short time to let the excess solid settle. Centrifugation can be used to facilitate the separation of the solid and liquid phases.

• Carefully withdraw a known volume of the supernatant using a syringe.

• Immediately filter the collected supernatant through a 0.22 µm filter to remove any undissolved solid particles.

• Dilute the filtered solution with a suitable solvent (often the mobile phase of the HPLC method) to a concentration within the calibration range of the analytical method.

4.2.3. Quantification by HPLC-UV

• Method Development : Develop a suitable HPLC-UV method for the quantification of 4-Morpholino-3-(trifluoromethyl)aniline. This includes selecting an appropriate column, mobile phase, flow rate, and UV detection wavelength. Methods for analyzing primary aromatic amines are well-established and can be adapted.[9][10][11][12]

• Calibration Curve : Prepare a series of standard solutions of 4-Morpholino-3-(trifluoromethyl)aniline of known concentrations. Inject these standards into the HPLC system to generate a calibration curve.

• Sample Analysis : Inject the diluted sample solution and determine its concentration from the calibration curve.

• Calculation : Calculate the original solubility in the solvent by accounting for the dilution factor. The experiment should be performed in triplicate to ensure reproducibility.

Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: Workflow for Shake-Flask Solubility Determination.

Caption: Logical Flow of a Multi-step Pharmaceutical Synthesis.

References

• 1. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]
• 2. asianpubs.org [asianpubs.org]
• 3. rjlbpcs.com [rjlbpcs.com]
• 4. enamine.net [enamine.net]
• 5. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. bioassaysys.com [bioassaysys.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. manuallib.com [manuallib.com]
• 11. scielo.br [scielo.br]
• 12. lcms.cz [lcms.cz]

The Pharmacological Potential of Morpholine-Containing Compounds: A Technical Guide for Researchers

Introduction: The morpholine scaffold is a privileged heterocyclic motif in medicinal chemistry, frequently incorporated into the design of novel therapeutic agents due to its favorable physicochemical and pharmacokinetic properties. This technical guide provides an in-depth overview of the diverse biological activities exhibited by morpholine-containing compounds, with a focus on their anticancer, antifungal, antibacterial, anti-inflammatory, and antimalarial potential. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource of quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows.

Anticancer Activity

Morpholine derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in tumor progression.

Quantitative Data: In Vitro Cytotoxicity

A range of morpholine-containing compounds have been evaluated for their cytotoxic effects against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values from several key studies are summarized below.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
AK-3	A549 (Lung Carcinoma)	10.38 ± 0.27	[1][2]
MCF-7 (Breast Adenocarcinoma)	6.44 ± 0.29	[1][2]
SHSY-5Y (Neuroblastoma)	9.54 ± 0.15	[1][2]
AK-10	A549 (Lung Carcinoma)	8.55 ± 0.67	[1][2]
MCF-7 (Breast Adenocarcinoma)	3.15 ± 0.23	[1][2]
SHSY-5Y (Neuroblastoma)	3.36 ± 0.29	[1][2]
Compound 5j	HT-29 (Colon Adenocarcinoma)	9.657 ± 0.149	[3]
Compound 5c	HT-29 (Colon Adenocarcinoma)	17.750 ± 1.768	[3]
Thieno[3,2-d]pyrimidine derivative 15e	A375 (Melanoma)	0.58	[4]

Signaling Pathways and Mechanisms of Action

Several morpholine derivatives exert their anticancer effects by inducing programmed cell death (apoptosis) and causing cell cycle arrest, often in the G1 phase.[1][2] The mechanism can involve the modulation of key regulatory proteins such as Bcl-2.[2]

Figure 1: Proposed mechanism of apoptosis induction by morpholine compounds.

Certain morpholine-benzimidazole-oxadiazole and 4-morpholino-2-phenylquinazoline derivatives have been shown to target the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Phosphoinositide 3-kinase (PI3K), respectively.[3][4] These kinases are crucial for angiogenesis and tumor cell proliferation and survival.

Figure 2: Inhibition of the VEGFR-2 signaling pathway by morpholine derivatives.

Experimental Protocols

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Principle: Metabolically active cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the morpholine-containing compound for a specified period (e.g., 24-72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

Figure 3: Workflow for the MTT cytotoxicity assay.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and can be detected by fluorescein isothiocyanate (FITC)-labeled Annexin V. Propidium iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Procedure:

  • Treat cells with the morpholine compound to induce apoptosis.

  • Harvest and wash the cells.

  • Resuspend the cells in binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate in the dark at room temperature.

  • Analyze the stained cells by flow cytometry.

Antifungal Activity

Morpholine-based compounds are well-established as agricultural and clinical antifungal agents. Their primary mechanism of action involves the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.

Quantitative Data: In Vitro Antifungal Activity

The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) are key parameters for evaluating antifungal efficacy.

Compound Class/ID	Fungal Species	MIC (µg/mL)	MFC (µg/mL)	Reference
Sila-analogue 24	Candida albicans	0.5-1	1-2	[5]
Cryptococcus neoformans	0.5	1	[5]
Aspergillus niger	2	4	[5]
Morpholine Surfactants	Candida albicans	6.25-200	Not specified	[6]
Cryptococcus neoformans	6.25-200	Not specified	[6]
Thiazine-2-amines (20-28)	Aspergillus flavus	6.25-200	Not specified	[7]
Mucor	6.25-200	Not specified	[7]
Rhizopus	6.25-200	Not specified	[7]

Signaling Pathway: Ergosterol Biosynthesis

Morpholine antifungals, such as fenpropimorph and amorolfine, inhibit two key enzymes in the ergosterol biosynthesis pathway: sterol Δ14-reductase and sterol Δ8-Δ7-isomerase.[5] This disruption of ergosterol production leads to a compromised cell membrane and ultimately fungal cell death.

Figure 4: Inhibition of the ergosterol biosynthesis pathway by morpholine antifungals.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent.

• Principle: A standardized inoculum of the fungal strain is exposed to serial dilutions of the antifungal compound in a liquid growth medium in a microtiter plate. The MIC is the lowest concentration of the compound that inhibits visible fungal growth.

• Procedure:

  • Prepare serial dilutions of the morpholine compound in a 96-well microtiter plate.

  • Prepare a standardized fungal inoculum according to CLSI guidelines.

  • Inoculate each well with the fungal suspension.

  • Include positive (no drug) and negative (no inoculum) controls.

  • Incubate the plate under appropriate conditions (e.g., 35°C for 24-48 hours).

  • Visually inspect the wells for turbidity to determine the MIC.

Antibacterial Activity

Morpholine derivatives have also been explored for their antibacterial properties against a range of Gram-positive and Gram-negative bacteria.

Quantitative Data: In Vitro Antibacterial Activity

The antibacterial efficacy is typically reported as the minimum inhibitory concentration (MIC).

Compound ID	Bacterial Species	MIC (mg/mL)	Reference
Compound 3	Gram-positive & Gram-negative strains	Not specified (inhibition zone 16-31 mm)	[8][9][10]
Compound 4	Gram-positive & Gram-negative strains	Not specified (inhibition zone 17-26 mm)	[8][9][10]
Compound 5	Gram-positive & Gram-negative strains	3.125	[8][9][10]
Compound 6	Gram-positive & Gram-negative strains	6.25-12.5	[8][9][10]
Compound 12	Mycobacterium smegmatis	15.6 (µg/mL)	[11]

Experimental Protocol: Broth Microdilution for MIC Determination

The protocol for determining the antibacterial MIC is similar to that for antifungal testing, with adjustments for bacterial growth conditions.

• Procedure:

  • Perform serial dilutions of the morpholine derivative in a suitable bacterial growth medium (e.g., Mueller-Hinton broth).

  • Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

  • Inoculate the microtiter plate wells with the bacterial suspension.

  • Incubate at 37°C for 18-24 hours.

  • Determine the MIC as the lowest concentration with no visible bacterial growth.

Anti-inflammatory Activity

Morpholine-containing compounds have shown promise as anti-inflammatory agents by targeting key enzymes and signaling pathways involved in the inflammatory response.

Quantitative Data: In Vitro Anti-inflammatory Activity

Compound ID	Assay	IC50/Effect	Reference
Compound 3e	iNOS inhibition	0.48 ± 0.04 mM	[12]
Compound 5c	iNOS inhibition	0.12 ± 0.00 mM	[12]
Compound 2	CFA-induced inflammatory hyperalgesia (in vivo)	ED50 = 1.097 mg/kg	[13][14]
V4 & V8	NO production in LPS-stimulated macrophages	Significant inhibition	[15][16]

Signaling Pathway: iNOS and COX-2 Inhibition

In response to pro-inflammatory stimuli like lipopolysaccharide (LPS), macrophages upregulate the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). These enzymes produce nitric oxide (NO) and prostaglandins, respectively, which are key mediators of inflammation. Some morpholine derivatives have been shown to inhibit the expression and/or activity of iNOS and COX-2.[12][15][16]

Figure 5: Inhibition of iNOS and COX-2 pathways by morpholine compounds.

Experimental Protocols

This colorimetric assay measures the amount of nitrite, a stable breakdown product of NO, in cell culture supernatants.

• Procedure:

  • Culture macrophages (e.g., RAW 264.7 cells) and stimulate with LPS in the presence or absence of the morpholine compound.

  • Collect the cell culture supernatant.

  • Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

  • Incubate at room temperature to allow for color development.

  • Measure the absorbance at 540 nm.

  • Quantify nitrite concentration using a standard curve.

This in vivo model is used to assess the anti-inflammatory and analgesic effects of compounds.

• Procedure:

  • Inject Complete Freund's Adjuvant (CFA) into the hind paw of a rodent to induce localized inflammation and hyperalgesia.

  • Administer the morpholine compound to the animal.

  • Measure pain responses (e.g., thermal and mechanical hyperalgesia) at different time points.

  • Assess paw edema as a measure of inflammation.

Antimalarial Activity

The emergence of drug-resistant malaria parasites necessitates the development of new antimalarial agents. Morpholine-containing compounds have shown promising activity against Plasmodium falciparum.

Quantitative Data: In Vitro and In Vivo Antimalarial Activity

Compound ID	Parasite Strain	IC50/EC50	In Vivo Model	Efficacy	Reference
Compound 6k	P. falciparum 3D7	5.059 ± 0.2036 µM	-	-	[17]
Compound 40b	P. falciparum 3D7	0.62 µg/mL	-	-	[18]
Compound 2	P. falciparum (3D7)	EC50 = 1 nM	P. berghei (mouse)	ED90 = 0.1–0.3 mg/kg	[19]

Experimental Protocol: In Vivo Suppressive Test (Peters' 4-Day Test)

This is a standard in vivo assay to evaluate the antimalarial efficacy of a compound.

• Procedure:

  • Infect mice with Plasmodium berghei.

  • Administer the morpholine compound orally or via another route for four consecutive days, starting 24 hours post-infection.

  • Include positive (e.g., chloroquine) and negative (vehicle) control groups.

  • On day 5, determine the parasitemia in all groups by microscopic examination of Giemsa-stained blood smears.

  • Calculate the percentage of parasite growth suppression compared to the negative control.

The morpholine moiety is a versatile and valuable scaffold in drug discovery, contributing to a wide spectrum of biological activities. The compounds highlighted in this guide demonstrate significant potential in the development of new therapies for cancer, fungal and bacterial infections, inflammation, and malaria. The provided data, pathway diagrams, and experimental protocols offer a solid foundation for researchers to further explore and optimize morpholine-containing compounds for clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. bio-protocol.org [bio-protocol.org]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. In Vivo Antimalarial Activity and Mechanisms of Action of 4-Nerolidylcatechol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 11. MTT assay overview | Abcam [abcam.com]
• 12. Flow cytometry with PI staining | Abcam [abcam.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. njccwei.com [njccwei.com]
• 15. Video: Cell Cycle Analysis: Principle, BrdU and Flow Cytometry [jove.com]
• 16. M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 17. bpsbioscience.com [bpsbioscience.com]
• 18. nacalai.com [nacalai.com]
• 19. biocompare.com [biocompare.com]

The Trifluoromethyl Group: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Development Professionals

Introduction

The strategic incorporation of fluorine-containing functional groups has become a pivotal strategy in contemporary drug design. Among these, the trifluoromethyl (CF3) group stands out for its profound and often beneficial impact on the physicochemical and pharmacokinetic properties of therapeutic candidates. Its unique electronic nature and steric profile allow medicinal chemists to meticulously sculpt molecules to enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets. This technical guide provides a comprehensive overview of the role of the trifluoromethyl group in medicinal chemistry, supported by quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and experimental workflows.

Modulation of Physicochemical Properties

The introduction of a trifluoromethyl group into a molecular scaffold can dramatically alter its fundamental properties. These modifications are critical in transforming a biologically active compound into a viable drug candidate.

Metabolic Stability

One of the most significant advantages of incorporating a CF3 group is the enhancement of metabolic stability. The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol, compared to about 414 kJ/mol for a carbon-hydrogen bond.[1][2] This inherent strength makes the trifluoromethyl group highly resistant to oxidative metabolism by enzymes such as the cytochrome P450 (CYP) superfamily.[3][4] By replacing a metabolically labile methyl group or hydrogen atom with a CF3 group, chemists can block common sites of metabolism, leading to a longer drug half-life, reduced clearance, and a more predictable pharmacokinetic profile.[4]

For instance, a study on picornavirus inhibitors demonstrated that replacing a methyl group with a trifluoromethyl group on an oxadiazole ring not only prevented hydroxylation at that position but also conferred a global protective effect on the entire molecule, significantly reducing the number of metabolites formed in a monkey liver microsomal assay.[5] While WIN 54954, a compound with a methyl group, produced 18 metabolic products, its trifluoromethyl analog, compound 9 , resulted in only two minor products.[5]

Lipophilicity

Lipophilicity, often quantified as the logarithm of the partition coefficient (logP), is a critical parameter that influences a drug's absorption, distribution, membrane permeability, and toxicity. The trifluoromethyl group is highly lipophilic, with a Hansch π value of +0.88, and its introduction generally increases the overall lipophilicity of a molecule.[6] This enhanced lipophilicity can improve a drug's ability to cross biological membranes, including the blood-brain barrier, which is crucial for drugs targeting the central nervous system.[3][7]

However, the relationship between trifluoromethylation and lipophilicity is not always straightforward and can be influenced by the molecular context. For example, in a series of 2-(thiofluoroalkyl)pyridines, the trifluoromethylated analog (SCF3) exhibited the highest lipophilicity (logD⁷·⁴ = 2.13) compared to the non-fluorinated methyl version (SCH3, logD⁷·⁴ = 1.69).[8]

Binding Affinity and Biological Activity

The strong electron-withdrawing nature of the trifluoromethyl group can significantly alter the electronic properties of a molecule, influencing its interactions with biological targets.[3] This can lead to enhanced binding affinity and, consequently, increased potency and selectivity.[7] The CF3 group can participate in favorable electrostatic and hydrophobic interactions within a protein's binding pocket.

A statistical analysis of over 28,000 pairs of compounds differing only by a methyl-to-trifluoromethyl substitution revealed that while the substitution does not improve bioactivity on average, in 9.19% of cases, it led to an increase in biological activity by at least an order of magnitude.[2][9] The study also found that CF3 substitution on a benzene ring can be particularly effective at gaining binding energy, with improvements of up to -4.36 kcal/mol.[2]

Quantitative Data on Trifluoromethylated Drugs

The following tables summarize quantitative data from comparative studies of well-known drugs and their analogs, illustrating the impact of the trifluoromethyl group.

Table 1: Comparison of Celecoxib and its Trifluoromethyl Analog (TFM-C)

Compound	COX-2 Inhibitory Activity (Relative to Celecoxib)	Effect on Arthritis Models
Celecoxib	1	Mildly suppressive
TFM-C	205-fold lower	More strongly inhibited severity of CIA and CAIA than celecoxib[10]

CIA: Collagen-Induced Arthritis; CAIA: Collagen Antibody-Induced Arthritis

This data highlights that even with significantly reduced direct enzyme inhibition, a trifluoromethyl analog can exhibit potent in vivo effects through alternative mechanisms, such as suppressing the activation of innate immune cells.[10][11]

Table 2: Comparison of Fluoxetine and its Metabolite Norfluoxetine

Compound	Stereoisomer	Potency as Serotonin Uptake Inhibitor (in vivo)	Elimination Half-life
Fluoxetine	(S)-fluoxetine	-	4-6 days (chronic)[12][13]
Norfluoxetine	(S)-norfluoxetine	More potent than (R)-norfluoxetine (ED50 0.82 mg/kg vs 8.3 mg/kg in mice)[7]	4-16 days[13]
(R)-norfluoxetine	Less potent than (S)-norfluoxetine[7]	-

Norfluoxetine, the active metabolite of fluoxetine, retains the critical trifluoromethyl group and demonstrates potent activity as a serotonin reuptake inhibitor, contributing significantly to the overall therapeutic effect.[7][14]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of trifluoromethylated compounds are provided below.

Protocol 1: Determination of Lipophilicity (logP) by Shake-Flask Method

Objective: To determine the partition coefficient of a compound between n-octanol and water.

Materials:

• Test compound

• n-Octanol (HPLC grade), pre-saturated with water

• Water or buffer (e.g., phosphate-buffered saline, pH 7.4), pre-saturated with n-octanol

• Glass vials with screw caps

• Vortex mixer

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation of Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Partitioning:

  • Add a known volume of the pre-saturated n-octanol and pre-saturated aqueous phase to a glass vial.

  • Spike a small volume of the test compound stock solution into the biphasic system. The final concentration should be within the linear range of the analytical method.

• Equilibration:

  • Securely cap the vials and shake vigorously using a vortex mixer for a set period (e.g., 1 hour) to ensure thorough mixing.

  • Allow the phases to separate by letting the vials stand undisturbed or by centrifugation at a low speed (e.g., 2000 rpm for 10 minutes).

• Sampling: Carefully withdraw an aliquot from both the n-octanol (upper) and aqueous (lower) phases, avoiding contamination of the interface.

• Quantification: Analyze the concentration of the test compound in each phase using a validated analytical method.

• Calculation: The logP is calculated using the following formula: logP = log10 ([Compound]octanol / [Compound]aqueous)

Protocol 2: In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the rate of metabolic clearance of a compound by liver enzymes.

Materials:

• Test compound

• Pooled liver microsomes (human, rat, etc.)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (contains NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl2)

• Incubator or water bath at 37°C

• Acetonitrile (ACN) with an internal standard to terminate the reaction

• 96-well plates

• LC-MS/MS for analysis

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a master mix containing phosphate buffer, MgCl2, and liver microsomes (e.g., 0.5 mg/mL final protein concentration).

  • Pre-warm the master mix and the NADPH regenerating system to 37°C.

• Initiation of Reaction:

  • Add the test compound (e.g., 1 µM final concentration) to the wells of a 96-well plate.

  • Add the pre-warmed master mix to the wells.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. A parallel incubation without the NADPH system serves as a negative control.

• Time Course Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in specific wells by adding cold acetonitrile containing an internal standard.

• Sample Processing:

  • Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes at 4°C) to precipitate the proteins.

• Analysis:

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693 / k.

  • Calculate the intrinsic clearance (CLint) as (0.693 / t½) * (volume of incubation / amount of microsomal protein).[15]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key concepts related to the action of trifluoromethylated drugs and their evaluation.

Caption: Workflow for assessing the properties of a new trifluoromethylated drug candidate.

References

• 1. researchgate.net [researchgate.net]
• 2. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 3. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 4. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LogP / LogD shake-flask method [protocols.io]
• 6. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Serotonin–norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 9. Selective Serotonin Reuptake Inhibitors (SSRI) Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 11. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Celecoxib - Wikipedia [en.wikipedia.org]
• 13. ClinPGx [clinpgx.org]
• 14. benchchem.com [benchchem.com]
• 15. ClinPGx [clinpgx.org]

The Enduring Legacy of the Aniline Scaffold: From Colorful Dyes to Targeted Therapies

An in-depth technical guide on the discovery, history, and applications of substituted anilines in research for researchers, scientists, and drug development professionals.

The journey of the substituted aniline is a compelling narrative of scientific serendipity, chemical innovation, and therapeutic breakthroughs. From its humble origins in the 19th-century dye industry to its current status as a privileged scaffold in modern medicinal chemistry, the aniline core has been a constant source of inspiration and a versatile building block for molecules that have profoundly impacted human health and technology. This technical guide provides a comprehensive overview of the discovery and history of substituted anilines, detailing key synthetic methodologies, their evolution into critical pharmaceutical agents, and the intricate signaling pathways they modulate.

A Chromatic Beginning: The Dawn of the Aniline Dye Industry

The story of aniline begins not in a pharmacy, but in the quest for vibrant colors. In 1826, Otto Unverdorben first isolated aniline from the destructive distillation of indigo, naming it "Crystallin".[1] A few years later, in 1834, Friedlieb Runge isolated a substance from coal tar that he named "kyanol" due to the blue color it produced with chloride of lime.[2][3] The unification of these discoveries came in 1843 when August Wilhelm von Hofmann demonstrated that these were, in fact, the same compound, which he named aniline.[2]

The pivotal moment that launched the synthetic dye industry arrived in 1856 with the accidental discovery of mauveine by William Henry Perkin, a student of Hofmann.[3][4] While attempting to synthesize the antimalarial drug quinine from a derivative of aniline, Perkin produced a brilliant purple dye.[5] This discovery, coupled with Antoine Béchamp's development of an industrial process for producing aniline from benzene, ignited a revolution in the textile industry and laid the foundation for the German chemical giant BASF (Badische Anilin- und Soda-Fabrik).[2][3] The subsequent decades saw the synthesis of a vast array of aniline-based dyes, including fuchsine, safranin, and induline, forever changing the palette of the world.[1][6]

The Transition to Therapeutics: From Stains to "Magic Bullets"

The utility of aniline derivatives soon extended beyond fabrics and into the realm of medicine. The selective staining of bacteria by aniline dyes inspired Paul Ehrlich to conceive of the "magic bullet" concept – a compound that could selectively target and destroy pathogens without harming the host.[2] This revolutionary idea led to the development of Salvarsan in 1909, an arsenic-containing aniline derivative that was the first effective treatment for syphilis.[2]

The true breakthrough for aniline-based therapeutics came with the discovery of sulfonamides. In the 1930s, Gerhard Domagk at Bayer discovered the antibacterial properties of a red azo dye called Prontosil.[1][7] It was later revealed that Prontosil was a prodrug, metabolized in the body to the active compound sulfanilamide, an aniline derivative first synthesized in 1908.[1][7] This discovery ushered in the era of antibacterial chemotherapy and led to the development of over 500 sulfa drugs by the 1940s, saving countless lives from bacterial infections.[1]

The analgesic properties of aniline derivatives were also recognized during this period. Acetanilide, introduced in 1886, was one of the first aniline-based pain relievers, though its use was limited by toxicity.[8] This led to the development of phenacetin and, ultimately, to paracetamol (acetaminophen), a much safer and widely used analgesic that is a cornerstone of modern medicine.[8]

Modern Era: Substituted Anilines as Kinase Inhibitors in Oncology

The legacy of substituted anilines continues in the 21st century, with the aniline scaffold being a key component of many targeted cancer therapies. The 4-anilinoquinazoline and 4-anilinopyrimidine motifs are particularly prominent in the design of kinase inhibitors, which block the signaling pathways that drive cancer cell growth and proliferation.[9][10]

Targeting the Epidermal Growth Factor Receptor (EGFR)

Overexpression and mutations of the Epidermal Growth Factor Receptor (EGFR) are common drivers in various cancers. 4-Anilinoquinazoline derivatives have been successfully developed as EGFR tyrosine kinase inhibitors (TKIs).[10] These molecules competitively bind to the ATP-binding site of the EGFR kinase domain, preventing its activation and downstream signaling.

Table 1: Inhibitory Activity of Selected Aniline-Based EGFR Inhibitors

Compound	Target(s)	IC50 (nM)	Reference(s)
Gefitinib	EGFR	25.42	[Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives (2021)]
Erlotinib	EGFR	33.25	[Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives (2021)]
Compound 7i	EGFR	17.32	[Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives (2021)]

Diagram 1: EGFR Signaling Pathway and Inhibition by 4-Anilinoquinazoline Derivatives.

Targeting the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2)

Angiogenesis, the formation of new blood vessels, is crucial for tumor growth and metastasis. Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) is a key mediator of this process. Substituted anilines have also been successfully employed as inhibitors of VEGFR-2.

Table 2: Inhibitory Activity of Selected Aniline-Based VEGFR-2 Inhibitors

Compound	Target(s)	IC50 (nM)	Reference(s)
Sorafenib	VEGFR-2, PDGFR, RAF	3.12	[Discovery of new VEGFR-2 inhibitors based on bis([2][9][10]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers (2021)]
Compound 23j	VEGFR-2	3.7	[Discovery of new VEGFR-2 inhibitors based on bis([2][9][10]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers (2021)]
Sunitinib	VEGFR-2, PDGFR, c-KIT	-	[VEGF Signaling Pathway - ClinPGx]

Diagram 2: VEGFR-2 Signaling Pathway and Inhibition by Aniline-based Derivatives.

Synthesis of Substituted Anilines: From Classical Reductions to Modern Cross-Coupling

The synthesis of substituted anilines has evolved significantly over the past century, with modern methods offering greater efficiency, selectivity, and functional group tolerance.

Classical Method: Reduction of Nitroarenes

One of the oldest and most widely used methods for the synthesis of anilines is the reduction of the corresponding nitroarenes. This approach is attractive due to the ready availability of a wide range of substituted nitroaromatics via electrophilic aromatic nitration.

Experimental Protocol: Reduction of Nitrobenzene to Aniline using Tin and HCl

Materials:

• Nitrobenzene

• Granulated Tin

• Concentrated Hydrochloric Acid

• Sodium Hydroxide

• Water

• Dichloromethane (for extraction)

• Reflux condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stirrer, add 25 g of nitrobenzene and 50 g of granulated tin.

• Slowly add 125 mL of concentrated hydrochloric acid in 10 mL increments over 30 minutes with vigorous stirring. The reaction is exothermic and may require gentle heating to initiate.

• Once the addition is complete, heat the mixture on a boiling water bath for 30-60 minutes until the odor of nitrobenzene disappears.

• After cooling, add 50 mL of water.

• Carefully make the solution strongly alkaline by the gradual addition of a concentrated solution of sodium hydroxide (e.g., 90 g in 150 mL of water) until the initial precipitate of tin hydroxides redissolves.

• The aniline can then be isolated by steam distillation or solvent extraction with dichloromethane.

• The crude aniline is purified by distillation.

Table 3: Representative Spectroscopic Data for Aniline

Technique	Data	Reference(s)
¹H NMR (CDCl₃, 500 MHz)	δ 7.21 (t, 2H), 6.80 (t, 1H), 6.72 (d, 2H), 3.65 (s, 2H, -NH₂)	[Aniline(62-53-3) 1H NMR spectrum]
IR (KBr pellet, cm⁻¹)	3430, 3355 (N-H stretch), 3050 (aromatic C-H stretch), 1620, 1500 (C=C stretch), 1275 (C-N stretch)	[A Theoretical Study on Vibration Frequencies of Some Aniline Derivatives and Correlations with Experimental Data]

Modern Method: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized the synthesis of arylamines. This method allows for the formation of a C-N bond between an aryl halide (or triflate) and an amine, offering broad substrate scope and excellent functional group tolerance.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

Materials:

• Aryl halide (e.g., bromobenzene)

• Amine (e.g., aniline)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos)

• Strong base (e.g., potassium tert-butoxide)

• Anhydrous solvent (e.g., toluene)

• Schlenk tube, magnetic stirrer, heating mantle, inert gas supply

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide (1.0 eq), amine (1.2 eq), palladium catalyst (e.g., 0.04 eq Pd₂(dba)₃), phosphine ligand (e.g., 0.08 eq XPhos), and base (1.4 eq potassium tert-butoxide).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure, and the crude product is purified by flash column chromatography.

Diagram 3: General Experimental Workflow for Buchwald-Hartwig Amination.

Conclusion: The Ever-Evolving Role of Substituted Anilines

The trajectory of substituted anilines in research is a testament to the power of chemical synthesis to drive scientific progress. From the vibrant hues that colored the 19th century to the life-saving medicines of the 20th and the targeted therapies of the 21st, the aniline scaffold has proven to be remarkably versatile and enduring. As our understanding of biology and disease continues to expand, the rational design and synthesis of novel substituted anilines will undoubtedly continue to yield innovative molecules that address unmet medical needs and advance the frontiers of science. The rich history of this seemingly simple aromatic amine serves as a powerful reminder of the profound impact that fundamental chemical discoveries can have on society.

References

• 1. Aniline - Wikipedia [en.wikipedia.org]
• 2. mcgill.ca [mcgill.ca]
• 3. Aniline [trc-leiden.nl]
• 4. aniline dyes | Fashion History Timeline [fashionhistory.fitnyc.edu]
• 5. Dyes: from Nature to Aniline Part 2 - Recollections Blog [recollections.biz]
• 6. Dye - Synthetic, Organic, Colorants | Britannica [britannica.com]
• 7. openaccesspub.org [openaccesspub.org]
• 8. google.com [google.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Navigating the Safety Profile of 4-Morpholino-3-(trifluoromethyl)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary of Hazard Profile

4-(4-Morpholinyl)-2-(trifluoromethyl)aniline is classified as a hazardous chemical. It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1] Based on data from analogous structures, it is prudent to handle this compound as potentially harmful if swallowed or in contact with skin. This guide outlines the known hazard classifications, protective measures, and emergency protocols to ensure safe handling in a research and development setting.

GHS Hazard Classification and Labeling

The primary hazard information is derived from the Safety Data Sheet for the isomeric compound 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline.

Table 1: GHS Classification

Hazard Class	Hazard Category
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2
Specific target organ toxicity — single exposure	Category 3 (Respiratory system)

(Source: Fisher Scientific SDS for 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline)[1]

Signal Word: Warning[1]

Hazard Pictograms:

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements, including prevention, response, storage, and disposal, is provided in the procedural sections of this guide.

Physical and Chemical Properties

Detailed quantitative physical and chemical data for the target compound are not available. The table below includes data for a structurally related compound for reference.

Table 2: Physical and Chemical Data of a Related Compound

Property	Value (for 3-Fluoro-4-morpholinoaniline)
Physical State	Solid: Powder
Color	Off-White/Pale Beige
Melting Point	121-123 °C
Boiling Point	Not known
Flash Point	Not known

(Source: Safety Data Sheet for 3-Fluoro-4-morpholinoaniline)[2]

Experimental Protocols: Safe Handling and Emergency Procedures

The following protocols are based on the available data for 4-(4-Morpholinyl)-2-(trifluoromethyl)aniline and best practices derived from related compounds.

Personal Protective Equipment (PPE) Protocol

Proper PPE is mandatory to minimize exposure. The following workflow outlines the selection process.

Caption: PPE Selection Workflow for Handling the Compound.

Handling and Storage Protocol

Handling:

• Risk Assessment: Conduct a comprehensive risk assessment before starting any new procedure.

• Ventilation: Always handle the compound in a well-ventilated area, preferably within a certified chemical fume hood.[3]

• Avoid Contact: Avoid contact with skin and eyes. Do not breathe dust or aerosols.[4]

• Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the workday. Do not eat, drink, or smoke in laboratory areas.[2][4]

• Clothing: Take off contaminated clothing and wash it before reuse.[1]

Storage:

• Container: Store in a tightly closed container.[1]

• Location: Keep in a dry, cool, and well-ventilated place.[3]

• Security: Store in a locked up area, accessible only to authorized personnel.[1]

• Incompatibilities: Based on related compounds, store away from strong oxidizing agents and strong acids.

First-Aid Emergency Protocol

Immediate action is crucial in case of exposure. The following flowchart details the first-aid measures.

Caption: First-Aid Protocol for Exposure Incidents.

Detailed First-Aid Measures:

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.[1]

• In Case of Skin Contact: If skin irritation occurs, get medical advice. Wash with plenty of soap and water.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. If eye irritation persists, get medical advice. Remove contact lenses if present and easy to do so and continue rinsing.[1]

• If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse your mouth.[1]

Accidental Release Measures

Protocol for Spill Cleanup:

• Ensure Safety: Evacuate unnecessary personnel. Ensure adequate ventilation. Remove all sources of ignition.

• Personal Protection: Wear appropriate PPE as outlined in section 4.1, including respiratory protection if dust is generated.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[5]

• Cleanup: For solid spills, sweep up the material and shovel it into a suitable, closed container for disposal. Avoid creating dust.[4][5]

• Disposal: Dispose of the waste material at an approved waste disposal plant in accordance with local, regional, and national regulations.

Toxicological and Ecological Information

Toxicological Information:

• No quantitative toxicological data (e.g., LD50, LC50) is available for 4-Morpholino-3-(trifluoromethyl)aniline.

• The primary known effects are irritation to the skin, eyes, and respiratory system.[1]

• Based on data for related trifluoromethylanilines, there is a potential for harm if swallowed or in contact with skin.[4][6] The toxicological properties have not been fully investigated.

Ecological Information:

• There is no specific data available on the environmental impact of this compound. It is advised to prevent its release into the environment.

Conclusion

While a complete safety profile for 4-Morpholino-3-(trifluoromethyl)aniline is not publicly documented, the available information for its isomer and related analogs indicates that it must be handled with care. The compound is an irritant to the skin, eyes, and respiratory tract. Adherence to the protocols outlined in this guide, particularly the use of appropriate engineering controls and personal protective equipment, is essential for mitigating risks in a laboratory setting. Researchers must remain vigilant and conduct thorough risk assessments prior to use.

References

• 1. fishersci.com [fishersci.com]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. fishersci.com [fishersci.com]
• 4. angenechemical.com [angenechemical.com]
• 5. angenechemical.com [angenechemical.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]

The Aniline Moiety in Complex Molecules: A Technical Guide to its Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

The aniline moiety, an amino group attached to a benzene ring, is a cornerstone functional group in the synthesis of complex molecules, particularly within the pharmaceutical and materials science sectors. Its unique electronic properties—donating electron density into the aromatic system—govern a rich and varied reactivity profile. This guide provides an in-depth analysis of the aniline moiety's reactivity, offering quantitative data, detailed experimental protocols, and visual workflows to aid researchers in harnessing and controlling its chemical behavior in intricate molecular architectures.

Core Reactivity Principles

The reactivity of the aniline moiety is a tale of two centers: the nitrogen atom and the aromatic ring. The nitrogen's lone pair of electrons engages in resonance with the benzene ring, increasing the electron density at the ortho and para positions. This mesomeric effect (+M) makes the ring highly activated towards electrophilic aromatic substitution and dictates the regioselectivity of these reactions.

Simultaneously, the nitrogen atom itself is nucleophilic and basic, readily reacting with electrophiles. However, its basicity (pKa of aniline's conjugate acid is ~4.6) is significantly lower than that of aliphatic amines due to the delocalization of the lone pair into the ring. This dual reactivity allows for a wide array of chemical transformations, but also presents challenges in terms of selectivity.

A common strategy to temper the high reactivity of the aniline ring and to prevent N-alkylation side reactions during electrophilic substitution is the temporary protection of the amino group, most commonly through acylation to form an anilide. This transformation moderates the activating effect on the ring and introduces steric hindrance around the nitrogen atom.

A Technical Guide to Fluorinated Anilines in Organic Synthesis

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Anilines

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, agrochemical science, and materials research.[1][2] The unique properties of fluorine—including its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly alter a molecule's physicochemical and pharmacokinetic profiles.[1][3] Fluorinated anilines have emerged as particularly valuable building blocks, serving as versatile intermediates in the synthesis of a vast array of complex molecules, including active pharmaceutical ingredients (APIs), crop protection agents, and specialty chemicals.[4][5]

The presence of both a reactive amino group and an electronically-modulating fluorine substituent on the aromatic ring provides unique opportunities for synthetic transformations like acylation, coupling reactions, and the construction of heterocyclic systems.[4] This guide provides an in-depth overview of the core properties, synthesis, and applications of fluorinated anilines, complete with quantitative data, detailed experimental protocols, and workflow visualizations to aid researchers in their synthetic endeavors.

Physicochemical Properties: The Fluorine Effect

The introduction of one or more fluorine atoms to the aniline ring significantly impacts its basicity (pKa) and lipophilicity (logP), two parameters critical to a drug's ADME (absorption, distribution, metabolism, and excretion) profile.[1]

• Basicity (pKa): The strong electron-withdrawing nature of fluorine decreases the electron density on the aniline nitrogen, making it less basic and resulting in a lower pKa for its conjugate acid compared to aniline.[1]

• Lipophilicity (logP): The effect on lipophilicity is more complex and depends on the position and number of fluorine substituents. While fluorine is highly electronegative, it can increase lipophilicity, a property that influences membrane permeability and binding to biological targets.[3]

Table 1: Comparative Physicochemical Properties of Fluorinated Anilines

Compound	Structure	pKa (Conjugate Acid)	logP
Aniline	C₆H₅NH₂	4.60	0.90
2-Fluoroaniline	2-F-C₆H₄NH₂	3.20	1.14
3-Fluoroaniline	3-F-C₆H₄NH₂	3.50	1.14
4-Fluoroaniline	4-F-C₆H₄NH₂	4.65	1.15[6]
2,4-Difluoroaniline	2,4-F₂-C₆H₃NH₂	1.90	1.55
3,5-Difluoroaniline	3,5-F₂-C₆H₃NH₂	2.43	1.52
2,4,6-Trifluoroaniline	2,4,6-F₃-C₆H₂NH₂	0.35	1.80
Note: pKa and logP values are representative and may vary slightly based on experimental conditions and prediction models. Data adapted from BenchChem's comparative study.[1]

Table 2: Physical Properties of Common Monofluoroanilines

Property	2-Fluoroaniline	3-Fluoroaniline	4-Fluoroaniline
CAS Number	348-54-9[4]	372-19-0[4]	371-40-4[4]
Molecular Formula	C₆H₆FN	C₆H₆FN	C₆H₆FN
Molecular Weight	111.12 g/mol	111.12 g/mol	111.12 g/mol [7]
Appearance	Colorless to yellow liquid	Colorless to yellow liquid	Light-colored oily liquid[6]
Boiling Point	172-174 °C	186 °C	187 °C[8]
Melting Point	-29 °C	-1.5 °C	-0.8 °C[7]
Density	1.153 g/mL at 25 °C	1.158 g/mL at 25 °C	1.173 g/mL at 25 °C[8]
Refractive Index (n20/D)	1.544	1.545	1.539[8]

Key Synthetic Methodologies

The synthesis of fluorinated anilines can be achieved through several strategic pathways. The choice of method often depends on the desired substitution pattern and the availability of starting materials. Common approaches include the reduction of fluorinated nitroaromatics, nucleophilic aromatic substitution (SNA_r_), and modern metal-catalyzed cross-coupling reactions.

Caption: Common synthetic routes to fluorinated anilines.

Nucleophilic Aromatic Substitution (SNA_r_)

In SNA_r_ reactions, a nucleophile replaces a leaving group on an electron-poor aromatic ring.[9] The reaction is accelerated by the presence of strong electron-withdrawing groups (such as -NO₂) positioned ortho or para to the leaving group.[9] Interestingly, fluorine can act as an excellent leaving group in these reactions, often superior to other halogens, because the rate-determining step is the initial nucleophilic attack, which is facilitated by fluorine's high electronegativity.[9][10]

Caption: Key steps in the Nucleophilic Aromatic Substitution (SNA_r_) pathway.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for forming carbon-nitrogen bonds.[11] This palladium-catalyzed cross-coupling reaction allows for the amination of aryl halides or triflates with a wide variety of amines, including those that are incompatible with harsher methods.[11][12] The development of sterically hindered and electron-rich phosphine ligands has been critical to the reaction's success, enabling the use of less reactive aryl chlorides and a broader substrate scope.[11]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol is a generalized representation. Optimal conditions, including the choice of ligand, base, and solvent, are highly substrate-dependent.

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon or Nitrogen), add the aryl halide (1.0 equiv), amine (1.2 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a phosphine ligand (e.g., XPhos, 2-4 mol%).

• Addition of Reagents: Add a suitable base (e.g., NaOt-Bu or Cs₂CO₃, 1.4-2.0 equiv) and an anhydrous, deoxygenated solvent (e.g., toluene or dioxane).

• Reaction Execution: Seal the tube and heat the reaction mixture with stirring at the appropriate temperature (typically 80-120 °C) for the required time (4-24 hours), monitoring by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel.

Copper-Catalyzed Direct Amination

Copper-catalyzed reactions provide a valuable alternative to palladium-based methods, particularly for the direct C-H amination of polyfluoroarenes.[13] This approach avoids the need for pre-functionalized starting materials like aryl halides.

Experimental Protocol: Copper-Catalyzed C-H Amination of Pentafluorobenzene [13]

• Reagents: Pentafluorobenzene (1.2 equiv), O-benzoyl-N,N-dibenzylhydroxylamine (1.0 equiv), Cu(OAc)₂ (10 mol%), 1,10-phenanthroline (10 mol%), and LiOt-Bu (2.4 equiv).

• Reaction Setup: In a reaction vessel, combine Cu(OAc)₂, 1,10-phenanthroline, and LiOt-Bu.

• Addition of Reagents: Add 1,4-dioxane as the solvent, followed by pentafluorobenzene and O-benzoyl-N,N-dibenzylhydroxylamine.

• Reaction Execution: Stir the mixture at room temperature for 4 hours.

• Work-up and Purification: Quench the reaction with saturated aqueous NH₄Cl and extract the product with an organic solvent. The combined organic layers are washed, dried, and concentrated. Purify the residue via chromatography to yield N,N-dibenzyl-2,3,4,5,6-pentafluoroaniline.

Table 3: Representative Yields for Copper-Catalyzed Amination of Polyfluoroarenes[13]

Polyfluoroarene	Amine Source (O-benzoyl-N,N-dialkylhydroxylamine)	Product Yield
Pentafluorobenzene	N,N-Dibenzyl	65%
Pentafluorobenzene	Pyrrolidine	78%
Pentafluorobenzene	Piperidine	85%
Pentafluorobenzene	Morpholine	80%
1,2,4,5-Tetrafluorobenzene	N,N-Dibenzyl	78%
Conditions: Cu(OAc)₂/1,10-phenanthroline catalyst, LiOt-Bu base, dioxane solvent, room temperature.

Applications in Agrochemical and Pharmaceutical Synthesis

Fluorinated anilines are indispensable intermediates in the synthesis of high-value molecules for the life sciences. Their incorporation can enhance biological activity, improve metabolic stability, and fine-tune target specificity.[14][15]

Agrochemicals

3-Chloro-4-fluoroaniline is a key building block for a range of modern herbicides, insecticides, and fungicides.[14] For example, it is used in the synthesis of pyrazole carboxamide fungicides, which act by inhibiting succinate dehydrogenase (SDH), a crucial enzyme in the fungal mitochondrial respiratory chain.[14]

Caption: General workflow for the synthesis of pyrazole carboxamide fungicides.

Pharmaceuticals

In drug development, fluorinated anilines are common scaffolds found in many therapeutic agents.[1] The carbon-fluorine bond is highly resistant to metabolic oxidation by cytochrome P450 enzymes, which can significantly enhance a drug's metabolic stability and half-life.[1] They are frequently found in kinase inhibitors, where the aniline moiety often forms critical hydrogen bonds within the enzyme's active site.[1]

Experimental Protocol: Synthesis of a Fluorinated Benzimidazole Derivative [16]

This protocol illustrates the multi-step synthesis of a heterocyclic scaffold from a fluorinated aniline precursor.

• Acetylation: React 4-fluoro-5-chloroaniline with acetic anhydride to protect the amino group.

• Nitration: Introduce a nitro group onto the aromatic ring using a nitrating agent (e.g., HNO₃/H₂SO₄).

• Deacetylation: Remove the acetyl protecting group under acidic or basic conditions to reveal the free amine.

• Reduction: Reduce the newly introduced nitro group to an amine (e.g., using Fe/HCl or H₂/Pd-C), forming a 4-fluoro-5-chloro-orthophenylenediamine intermediate.

• Cyclization: React the diamine intermediate with an appropriate electrophile (e.g., acetyl chloride) to form the 6-chloro-5-fluoro-2-methyl-1H-benzimidazole ring system.

• Further Functionalization: The benzimidazole core can be further elaborated by reacting it with various aromatic aldehydes or anilines to generate a library of diverse compounds for pharmacological screening.

Conclusion

Fluorinated anilines represent a class of high-impact synthetic intermediates. Their unique electronic properties, conferred by the fluorine substituent, provide chemists with a powerful tool to modulate the reactivity and biological profile of target molecules. From fundamental transformations like SNA_r_ to advanced metal-catalyzed cross-couplings, the methodologies for synthesizing and utilizing these building blocks are robust and continue to evolve. For researchers in drug discovery and agrochemical development, a thorough understanding of the chemistry of fluorinated anilines is essential for the design and synthesis of next-generation functional molecules.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]
• 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sparrow-chemical.com [sparrow-chemical.com]
• 5. nbinno.com [nbinno.com]
• 6. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. 4-Fluoroaniline 99 371-40-4 [sigmaaldrich.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 13. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 14. benchchem.com [benchchem.com]
• 15. nbinno.com [nbinno.com]
• 16. journalofchemistry.org [journalofchemistry.org]

The Morpholine Scaffold: A Cornerstone of Modern Molecular Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The morpholine scaffold, a simple six-membered heterocycle containing both an amine and an ether functional group, has emerged as a privileged structure in medicinal chemistry. Its unique combination of advantageous physicochemical properties, metabolic stability, and synthetic accessibility has cemented its role as a crucial building block in the design of a wide array of therapeutic agents. This technical guide provides a comprehensive overview of the significance of the morpholine moiety in molecular design, complete with quantitative data, detailed experimental protocols, and illustrative diagrams to inform and guide drug discovery and development efforts.

Physicochemical Properties: The Foundation of Morpholine's Utility

The morpholine ring confers a desirable balance of properties to a molecule, influencing its solubility, permeability, and interactions with biological targets.[1] The presence of the oxygen atom and the secondary amine provides a unique electronic and conformational profile.[2]

Basicity and Ionization

The nitrogen atom in the morpholine ring is basic, with a pKa of approximately 8.4 to 8.7.[3][4][5] This moderate basicity ensures that a significant portion of morpholine-containing compounds are protonated at physiological pH, which can enhance aqueous solubility and facilitate interactions with biological targets through hydrogen bonding.

Lipophilicity and Solubility

Morpholine itself is a water-miscible liquid.[6][7] When incorporated into larger molecules, it generally reduces lipophilicity compared to carbocyclic or more lipophilic heterocyclic rings. The oxygen atom can act as a hydrogen bond acceptor, further contributing to aqueous solubility.[8] This balance of hydrophilic and lipophilic character is critical for achieving favorable pharmacokinetic profiles.[2]

Conformational Flexibility

The morpholine ring typically adopts a chair conformation, similar to cyclohexane.[2] This provides a three-dimensional scaffold that can be used to orient substituents in specific vectors to optimize binding to target proteins.

Table 1: Key Physicochemical Properties of Morpholine

Property	Value	Source(s)
Molecular Formula	C4H9NO	[6]
Molecular Weight	87.12 g/mol	[3]
pKa of Conjugate Acid	8.33 - 8.7	[4][5][7]
logP (Octanol/Water)	-0.85 to -0.86	[7][8]
Water Solubility	Miscible	[6][7]
Boiling Point	129 °C	[3]
Density	1.007 g/cm³	[3]

The Prevalence of Morpholine in FDA-Approved Drugs

The utility of the morpholine scaffold is underscored by its presence in a significant number of drugs approved by the U.S. Food and Drug Administration (FDA). An analysis of drugs approved between 2012 and 2023 identified 14 new molecular entities containing a morpholine ring, with half of them being anticancer agents.[4] This highlights the scaffold's importance in contemporary drug discovery.

Table 2: Selected FDA-Approved Drugs Containing a Morpholine Scaffold

Drug Name	Year of Approval	Therapeutic Class	Mechanism of Action
Linezolid	2000	Antibiotic	Inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[7]
Gefitinib	2003	Anticancer	Inhibits the epidermal growth factor receptor (EGFR) tyrosine kinase.[7]
Aprepitant	2003	Antiemetic	A neurokinin-1 (NK1) receptor antagonist.[9]
Reboxetine	1997 (Europe)	Antidepressant	A selective norepinephrine reuptake inhibitor.[1][9]
Moclobemide	1992 (Europe)	Antidepressant	A reversible inhibitor of monoamine oxidase A (MAO-A).[10]
Phendimetrazine	1979	Anorectic	A sympathomimetic amine that stimulates the central nervous system to reduce appetite.[9]
Doxapram	1976	Respiratory Stimulant	Stimulates chemoreceptors in the carotid arteries, which in turn, stimulates the respiratory center in the brain stem.[9]
Glasdegib	2018	Anticancer	An inhibitor of the Hedgehog signaling pathway.[11]
Valbenazine	2017	Treatment of Tardive Dyskinesia	A vesicular monoamine transporter 2 (VMAT2) inhibitor.[11]

Role in Modulating Pharmacokinetic and Pharmacodynamic Properties

A primary reason for incorporating the morpholine scaffold is to improve a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its overall pharmacodynamic (PD) behavior.[1]

Enhancing Solubility and Bioavailability

The hydrophilic nature of the morpholine ring can significantly improve the aqueous solubility of a drug candidate, which is often a prerequisite for good oral bioavailability.[4] For example, the morpholine group in the antidepressant reboxetine contributes to its good absorption after oral administration.[12]

Improving Metabolic Stability

The morpholine ring is generally considered to be more metabolically stable than other nitrogen-containing heterocycles like piperidine.[13] The electron-withdrawing effect of the oxygen atom reduces the susceptibility of the adjacent carbon atoms to oxidation by cytochrome P450 (CYP) enzymes.[13] However, it is not metabolically inert and can undergo N-dealkylation or ring oxidation.[13]

Table 3: Comparative Metabolic Stability of Morpholine vs. Piperidine Analogs (Illustrative)

Parameter	Morpholine Analog	Piperidine Analog	Rationale
In Vitro Half-life (t½) in Human Liver Microsomes	> 60 min	25 min	Morpholine's ether oxygen reduces susceptibility to CYP-mediated oxidation.[13]
Intrinsic Clearance (CLint)	Low	Moderate	Slower metabolism of the morpholine ring leads to lower intrinsic clearance.[13]
Major Metabolic Pathways	N-dealkylation, Ring Oxidation	N-dealkylation, C-oxidation (leading to lactam formation), Ring Opening	Piperidine has more sites susceptible to metabolic attack.[13]

Note: This data is representative and the actual metabolic stability will depend on the overall structure of the molecule.

Directing Molecular Interactions and Acting as a Scaffold

The morpholine ring can serve as a rigid scaffold to position other functional groups in the correct orientation for optimal interaction with a biological target.[2] The oxygen atom can act as a hydrogen bond acceptor, and the nitrogen atom can participate in hydrogen bonding or ionic interactions.[2] In many kinase inhibitors, the morpholine oxygen forms a crucial hydrogen bond with the hinge region of the kinase.[14]

Signaling Pathways and Experimental Workflows

The versatility of the morpholine scaffold is evident in its application across a wide range of biological targets and signaling pathways.

The PI3K/Akt/mTOR Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival.[2] Its dysregulation is a hallmark of many cancers, making it a prime target for drug development. Numerous PI3K and mTOR inhibitors incorporate a morpholine ring, where the oxygen atom often forms a key hydrogen bond in the ATP-binding pocket of the kinase.[14]

Caption: PI3K/Akt/mTOR pathway with inhibition by morpholine-containing drugs.

General Experimental Workflow for Synthesis

The synthesis of morpholine-containing compounds can be achieved through various routes. A common approach involves the N-alkylation of morpholine or the construction of the morpholine ring itself.

Caption: General workflow for the synthesis of N-substituted morpholines.

Experimental Protocols

The following are representative, detailed methodologies for key experiments involving morpholine-containing compounds.

Synthesis of N-Aryl-Substituted Morpholines via Pd-Catalyzed Carboamination

This protocol describes a general method for the synthesis of N-aryl morpholines.

Materials:

• Pd(OAc)₂

• P(2-furyl)₃

• NaOtBu

• Aryl bromide

• N-substituted ethanolamine derivative

• Toluene (anhydrous)

• Nitrogen gas

Procedure:

• A Schlenk tube is evacuated, flame-dried, and backfilled with nitrogen.

• The tube is charged with Pd(OAc)₂ (0.01 mmol), P(2-furyl)₃ (0.04 mmol), and NaOtBu (1.0 mmol).

• The tube is evacuated and backfilled with nitrogen again.

• The aryl bromide (1.0 mmol) and a solution of the N-substituted ethanolamine derivative (0.50 mmol) in toluene (1.25 mL) are added to the Schlenk tube.

• The reaction mixture is heated to 105 °C and stirred for the appropriate time (monitored by TLC or LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired N-aryl-substituted morpholine.[15]

Synthesis of Linezolid (An Antibacterial Agent)

This protocol outlines a key step in a reported synthesis of Linezolid.

Materials:

• N-[3-Chloro-2-(R)-hydroxypropyl]-3-fluoro-4-morpholinylaniline

• Carbonyl diimidazole (CDI)

• Dichloromethane (DCM)

• Potassium phthalimide

• Dimethylformamide (DMF)

Procedure for Oxazolidinone Ring Formation:

• To a solution of N-[3-Chloro-2-(R)-hydroxypropyl]-3-fluoro-4-morpholinylaniline in dichloromethane, add carbonyl diimidazole at ambient temperature.

• Stir the reaction mixture until the formation of (5R)-5-(Chloromethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxazolidinone is complete (monitored by TLC).

• Quench the reaction and perform an aqueous workup.

• Purify the crude product to obtain the oxazolidinone intermediate.[16]

Procedure for Phthalimide Substitution:

• Dissolve the (5R)-5-(Chloromethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxazolidinone intermediate and potassium phthalimide in dimethylformamide.

• Heat the reaction mixture at reflux.

• Monitor the reaction for the formation of the oxazolidinone phthalimide product.

• After completion, cool the reaction and perform a suitable workup and purification to yield the desired product, a key precursor to Linezolid.[16]

Synthesis of Gefitinib (An Anticancer Agent)

This protocol describes the final step in a reported synthesis of Gefitinib.

Materials:

• 6-(3-morpholinopropoxy)-7-methoxy-4-chloroquinazoline

• 4-fluoro-3-chloroaniline

• Methanol

Procedure:

• Stir a mixture of 6-(3-morpholinopropoxy)-7-methoxy-4-chloroquinazoline in methanol for 15 minutes at 25-30 °C.

• Add a solution of 4-fluoro-3-chloroaniline in methanol to the reaction mixture.

• Reflux the reaction mixture for 6 hours.

• Monitor the reaction for completion by TLC.

• Upon completion, cool the reaction mixture and isolate the crude Gefitinib.

• Purify the crude product by recrystallization or column chromatography to obtain pure Gefitinib.[17]

Microsomal Stability Assay

This protocol provides a general procedure to assess the metabolic stability of a morpholine-containing compound.

Materials:

• Test compound

• Human or other species liver microsomes

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ice-cold)

• Internal standard

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the test compound to pre-warmed (37 °C) liver microsomes in phosphate buffer.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the plate at 37 °C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the plate to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) from the disappearance of the parent compound over time.[18][19]

Structure-Activity Relationships (SAR)

The substitution pattern on the morpholine ring and its point of attachment to the core scaffold significantly influence the biological activity of a molecule.

Caption: Logical relationships in morpholine SAR.

Conclusion

The morpholine scaffold is a testament to the power of a simple, well-chosen heterocyclic ring in molecular design. Its advantageous physicochemical properties, favorable metabolic profile, and synthetic tractability have made it an indispensable tool for medicinal chemists. From improving the drug-like properties of a lead compound to acting as a key pharmacophoric element, the significance of the morpholine ring is evident in the numerous successful drugs that incorporate this versatile scaffold. A thorough understanding of its properties and applications, as detailed in this guide, is essential for the rational design of the next generation of therapeutic agents.

References

• 1. Clinical pharmacokinetics of reboxetine, a selective norepinephrine reuptake inhibitor for the treatment of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Morpholine - Sciencemadness Wiki [sciencemadness.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. researchgate.net [researchgate.net]
• 6. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Morpholine CAS#: 110-91-8 [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. Review of the pharmacokinetics and metabolism of reboxetine, a selective noradrenaline reuptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. A New Strategy for the Synthesis of Substituted Morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. orientjchem.org [orientjchem.org]
• 17. US8350029B2 - Process for the preparation of gefitinib - Google Patents [patents.google.com]
• 18. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 19. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Derivatives from 4-Morpholino-3-(trifluoromethyl)aniline

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is a valuable building block in medicinal chemistry for the synthesis of novel therapeutic agents. The molecule incorporates two key pharmacophoric features: the morpholine ring and a trifluoromethyl-substituted aniline. The morpholine scaffold is a privileged structure known to improve aqueous solubility and metabolic stability. The trifluoromethyl (-CF3) group is a powerful bioisostere for a methyl group but with significantly different electronic properties. Its strong electron-withdrawing nature and high lipophilicity can enhance a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins.[1]

These attributes make 4-Morpholino-3-(trifluoromethyl)aniline an ideal starting material for developing a diverse range of derivatives, including amides, sulfonamides, and complex heterocyclic systems such as quinolines and quinazolines, which have shown potential in oncology and infectious diseases.[2][3][4] This document provides detailed protocols for the synthesis and derivatization of this scaffold.

Physicochemical Properties of the Starting Material

Table 1: Physicochemical Properties of 4-Morpholino-3-(trifluoromethyl)aniline

Property	Value
Molecular Formula	C₁₁H₁₃F₃N₂O
Molecular Weight	262.23 g/mol
Appearance	Off-white to light brown solid

| Key Reactive Sites | Primary amine (-NH₂) for nucleophilic attack and acylation; Aromatic ring for electrophilic substitution. |

Synthetic Strategies and Protocols

The primary amino group of 4-Morpholino-3-(trifluoromethyl)aniline is the main site for derivatization, allowing for the straightforward synthesis of amides, sulfonamides, and for its incorporation into larger heterocyclic scaffolds.

Caption: Key synthetic derivatization pathways from the parent aniline.

Amide Bond Formation

The synthesis of amide derivatives is a fundamental strategy in drug discovery. Due to the electron-withdrawing effect of the -CF3 group, the aniline nitrogen is less nucleophilic, sometimes requiring specific coupling conditions for efficient reaction.[5][6]

Experimental Protocol 1: General Procedure for Amide Coupling This protocol is adapted for electron-deficient anilines using a combination of EDC, HOBt, and DMAP.[6][7]

• Materials and Reagents:

  • 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq.)

  • Carboxylic acid of interest (1.2 eq.)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.0 eq.)

  • Hydroxybenzotriazole (HOBt) (catalytic amount, 0.1 eq.)

  • 4-Dimethylaminopyridine (DMAP) (1.0 eq.)

  • N,N-Diisopropylethylamine (DIPEA) (if the carboxylic acid is a salt)

  • Anhydrous acetonitrile (AcCN) or Dichloromethane (DCM)

• Procedure:

  • To a stirred solution of the carboxylic acid (1.2 eq.) in anhydrous AcCN (0.1 M), add EDC (1.0 eq.), HOBt (0.1 eq.), and DMAP (1.0 eq.).

  • Add 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq.) to the mixture.

  • Stir the resulting mixture at room temperature (23 °C).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 12-24 hours.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired amide derivative.

Caption: Experimental workflow for amide coupling reactions.

Synthesis of Quinoline Derivatives

The aniline can act as a nucleophile in SNAr reactions to construct complex heterocyclic systems. A notable application is the synthesis of 2-morpholino-4-anilinoquinoline derivatives, which have shown potent anticancer activity.[2]

Experimental Protocol 2: Synthesis of N-(4-Morpholino-3-(trifluoromethyl)phenyl)-2-morpholinoquinolin-4-amine This protocol is based on the synthesis of related compounds with demonstrated biological activity.[2]

• Materials and Reagents:

  • 4-Chloro-2-morpholinoquinoline (1.0 eq.)

  • 4-Morpholino-3-(trifluoromethyl)aniline (2.0 eq.)

  • Ethanol (EtOH)

• Procedure:

  • In a round-bottom flask, dissolve 4-chloro-2-morpholinoquinoline (1.0 eq.) in ethanol (approx. 0.1 M).

  • Add 4-Morpholino-3-(trifluoromethyl)aniline (2.0 eq.) to the solution.

  • Attach a condenser and reflux the mixture overnight.

  • Monitor the reaction for the disappearance of starting materials using TLC or LC-MS.

  • After the reaction is complete, cool the mixture and evaporate the ethanol under vacuum.

  • Wash the resulting residue with cold acetone and filter the solid.

  • Dry the solid product under vacuum to yield the pure quinoline derivative.

Application Data: Biological Activity

Derivatives of morpholino-anilines have been evaluated for various biological activities. The following data is for quinoline derivatives synthesized using a related aniline, demonstrating the potential of this chemical class.

Table 2: Anticancer Activity of 2-Morpholino-4-anilinoquinoline Derivatives against HepG2 Cells [2]

Compound ID	Aniline Moiety	IC₅₀ (µM)
3c	4-fluoro-3-methyl-phenyl	11.42
3d	3-chloro-4-fluoro-phenyl	8.50

| 3e | 4-chloro-3-(trifluoromethyl)-phenyl | 12.76 |

Note: Compound 3e is a direct derivative of 4-amino-2-chlorobenzotrifluoride, showcasing the utility of the trifluoromethyl aniline scaffold.

These compounds were found to induce G0/G1 cell cycle arrest in HepG2 cancer cells, inhibiting their proliferation.[2] The data suggests that modulation of the aniline component significantly impacts cytotoxic activity.

Caption: Proposed mechanism of action for anticancer quinoline derivatives.[2]

Advanced Derivatization: Palladium-Catalyzed Cross-Coupling

For further diversification, a halogen atom (e.g., bromine) can be introduced onto the aniline ring, or one can start from a pre-functionalized building block like 4-Bromo-3-(trifluoromethyl)aniline . This enables powerful C-C and C-N bond-forming reactions.

Experimental Protocol 3: Suzuki-Miyaura Coupling This generalized protocol describes the coupling of a bromo-substituted aniline with an arylboronic acid to form biaryl compounds.[1][8]

• Materials and Reagents:

  • Bromo-substituted 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq.)

  • Arylboronic acid (1.2 eq.)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

  • Base (e.g., K₂CO₃ or K₃PO₄, 2.0 eq.)

  • Degassed solvent (e.g., Toluene/Water 4:1, or Dioxane)

• Procedure:

  • Set up a Schlenk flask under an inert atmosphere (Argon or Nitrogen).

  • Add the bromo-aniline (1.0 eq.), arylboronic acid (1.2 eq.), palladium catalyst (0.03 eq.), and base (2.0 eq.).

  • Add the degassed solvent mixture via cannula.

  • Stir the mixture vigorously and heat to 90-110 °C.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the residue by column chromatography to obtain the desired biaryl product.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Using 4-Morpholino-3-(trifluoromethyl)aniline in pharmaceutical synthesis

An in-depth analysis of 4-Morpholino-3-(trifluoromethyl)aniline reveals its significant potential as a key building block in the synthesis of advanced pharmaceutical agents, particularly kinase inhibitors. The unique arrangement of the morpholine ring, the electron-withdrawing trifluoromethyl group, and the reactive aniline moiety makes this compound a strategic intermediate for creating complex, biologically active molecules. This guide provides a detailed exploration of its properties, reactivity, and a practical application in the synthesis of a potent phosphoinositide 3-kinase (PI3K) inhibitor.

Physicochemical Properties and Reactivity Profile

4-Morpholino-3-(trifluoromethyl)aniline is a substituted aniline with distinct electronic characteristics that govern its reactivity. The trifluoromethyl (-CF3) group, positioned ortho to the amine, is a strong electron-withdrawing group. This has a profound effect on the nucleophilicity of the aniline nitrogen, making it less reactive than unsubstituted aniline but also modulating its regioselectivity in aromatic substitution reactions. The morpholine ring, a tertiary amine, is generally stable under common synthetic conditions.

The interplay between these functional groups is critical. The -CF3 group's inductive effect decreases the electron density of the aromatic ring, influencing its susceptibility to electrophilic and nucleophilic substitution. This electronic modulation is a key design element in modern medicinal chemistry, often used to fine-tune the pKa of the aniline group and improve metabolic stability or target binding affinity in the final drug molecule.

Table 1: Physicochemical Properties of Structurally Related Anilines

Property	4-Fluoro-3-(trifluoromethyl)aniline[1]	3-Fluoro-4-morpholinoaniline[2]	4-(Trifluoromethyl)aniline[3]
CAS Number	2357-47-3	93246-53-8	455-14-1
Molecular Formula	C₇H₅F₄N	C₁₀H₁₃FN₂O	C₇H₆F₃N
Molecular Weight	179.11 g/mol	196.22 g/mol	161.12 g/mol
Appearance	Liquid	Off-white to brown crystalline powder	Liquid
Boiling Point	207-208 °C	364.9 °C	82-84 °C (6 mmHg)

| Density | 1.393 g/mL at 25 °C | ~1.2 g/cm³ | 1.291 g/mL at 25 °C |

Case Study: Synthesis of a Pan-Class I PI3K/mTOR Inhibitor

While a specific, commercially named drug using 4-morpholino-3-(trifluoromethyl)aniline as a direct starting material is not prominently featured in publicly accessible literature, a closely analogous and highly instructive example is the synthesis of Bimiralisib (PQR309) . Bimiralisib is a potent, brain-penetrant, pan-class I PI3K/mTOR inhibitor that has been evaluated in clinical oncology.[2]

The synthesis of Bimiralisib utilizes 2-amino-4-(trifluoromethyl)pyridine , a structural analogue where a pyridine ring replaces the benzene ring of our topic compound. The core chemical principles and reaction steps are directly transferable and provide an excellent model for understanding the utility of ortho-trifluoromethyl anilines. The key transformation involves a nucleophilic aromatic substitution (SNAAr) reaction, a cornerstone of kinase inhibitor synthesis.

Synthetic Workflow Overview

The synthesis involves a two-step, one-pot reaction sequence starting from commercially available 2,4,6-trichloro-1,3,5-triazine. The first step is a regioselective substitution with 2-amino-4-(trifluoromethyl)pyridine, followed by a second substitution with morpholine to yield the final product.

Caption: Synthetic workflow for Bimiralisib (PQR309).

Detailed Experimental Protocol

This protocol is adapted from the synthesis of Bimiralisib (PQR309) as described in the Journal of Medicinal Chemistry and demonstrates the application of an ortho-trifluoromethyl aminopyridine, which serves as a proxy for 4-morpholino-3-(trifluoromethyl)aniline.[2]

Objective: To synthesize 5-(4,6-dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (Bimiralisib).

Materials and Reagents:

• 2,4,6-Trichloro-1,3,5-triazine (Cyanuric chloride)

• 2-Amino-4-(trifluoromethyl)pyridine

• Morpholine

• N,N-Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Nitrogen or Argon inert atmosphere setup

• Addition funnel

• Rotary evaporator

• Standard laboratory glassware for workup and purification

• Flash chromatography system

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried three-neck round-bottom flask under an inert atmosphere of nitrogen, add 2,4,6-trichloro-1,3,5-triazine (1.0 eq) and anhydrous THF.

  • Cool the resulting solution to 0 °C using an ice-water bath.

• First Nucleophilic Substitution (Formation of Intermediate C):

  • In a separate flask, dissolve 2-amino-4-(trifluoromethyl)pyridine (1.0 eq) and DIPEA (1.1 eq) in anhydrous THF.

  • Transfer this solution to an addition funnel and add it dropwise to the cooled solution of cyanuric chloride over 30 minutes, maintaining the internal temperature at 0 °C.

  • Causality Note: The first substitution is performed at 0 °C to control regioselectivity. The aniline/aminopyridine is a weaker nucleophile than morpholine, and its reaction with the highly electrophilic cyanuric chloride is kinetically controlled at low temperatures. DIPEA acts as a non-nucleophilic base to quench the HCl byproduct.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2 hours. Monitor the reaction progress by TLC or LC-MS.

• Second Nucleophilic Substitution (Formation of Product E):

  • To the reaction mixture containing the dichloro-triazine intermediate, add morpholine (2.2 eq) followed by an additional portion of DIPEA (2.2 eq).

  • Heat the reaction mixture to 50 °C and stir for 16 hours.

  • Causality Note: The second substitution requires heating to proceed at a reasonable rate, as the remaining chlorine atoms on the triazine ring are less reactive due to the electron-donating effect of the first substituent. A slight excess of morpholine and base ensures the reaction goes to completion.

• Workup and Isolation:

  • After cooling to room temperature, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Redissolve the residue in ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the desired product and concentrate under reduced pressure to yield Bimiralisib as a solid.

Trustworthiness and Validation

• In-Process Controls: The progress of both substitution steps should be monitored by an appropriate analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to ensure the complete consumption of the starting material before proceeding to the next step or workup.

• Product Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS), to validate its structure and ensure it meets the required quality standards for further use.

Conclusion

4-Morpholino-3-(trifluoromethyl)aniline and its structural analogues are highly valuable intermediates in pharmaceutical synthesis. The strategic placement of the trifluoromethyl group profoundly influences the electronic properties of the aniline moiety, a feature that medicinal chemists exploit to design potent and selective kinase inhibitors. The detailed protocol for the synthesis of Bimiralisib illustrates a robust and reproducible method for incorporating these building blocks into complex heterocyclic scaffolds, providing a clear pathway for the development of next-generation targeted therapies.

References

• Title: 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology Source: Journal of Medicinal Chemistry URL: [Link]

• Title: 3-Fluoro-4-morpholinoaniline | C10H13FN2O | CID 1485330 Source: PubChem URL: [Link]

• Title: 4-(Trifluoromethyl)aniline | C7H6F3N | CID 9964 Source: PubChem URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dactolisib - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 4-Morpholino-3-(trifluoromethyl)aniline in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

While direct agrochemical applications of 4-morpholino-3-(trifluoromethyl)aniline are not extensively documented in publicly available literature, its structural motifs—the trifluoromethylaniline and morpholine moieties—are prevalent in a variety of active agrochemical compounds. The trifluoromethyl group is known to enhance the efficacy, metabolic stability, and lipophilicity of bioactive molecules, making it a valuable substituent in the design of modern pesticides.[1] Similarly, the morpholine ring is a key component of several fungicides. These structural alerts suggest that 4-morpholino-3-(trifluoromethyl)aniline is a promising scaffold for the discovery of novel herbicides, fungicides, and insecticides.

This document provides a comprehensive overview of the potential applications of 4-morpholino-3-(trifluoromethyl)aniline in agrochemical research. It includes a plausible synthetic route for the compound, detailed protocols for screening its potential herbicidal, fungicidal, and insecticidal activities, and a summary of the biological activities of structurally related compounds to provide a basis for comparison.

Rationale for Agrochemical Screening

• Trifluoromethylaniline Moiety: Aniline derivatives containing a trifluoromethyl group are important intermediates and active ingredients in a range of agrochemicals.[2][3][4] For instance, trifluralin, a dinitroaniline herbicide, incorporates a trifluoromethyl group. This group can significantly influence the biological activity of a molecule.

• Morpholine Moiety: The morpholine ring is a well-established pharmacophore in agrochemical fungicides. Morpholine fungicides are known to inhibit sterol biosynthesis in fungi, providing a distinct mode of action.[5][6]

• Combined Potential: The combination of these two key functional groups in 4-morpholino-3-(trifluoromethyl)aniline suggests a strong potential for synergistic or novel biological activities, making it a compelling candidate for broad-spectrum agrochemical screening.

Synthesis Protocol

A plausible synthetic route for 4-morpholino-3-(trifluoromethyl)aniline can be adapted from established methods for the synthesis of substituted anilines and morpholine derivatives. A potential two-step process starting from 2-fluoro-1-nitro-3-(trifluoromethyl)benzene is outlined below.

Step 1: Nucleophilic Aromatic Substitution

• Reaction: 2-fluoro-1-nitro-3-(trifluoromethyl)benzene is reacted with morpholine to substitute the fluorine atom.

• Reagents and Solvents:

  • 2-fluoro-1-nitro-3-(trifluoromethyl)benzene (1 equivalent)

  • Morpholine (1.5 equivalents)

  • Potassium carbonate (K₂CO₃) (2 equivalents) as a base

  • Dimethyl sulfoxide (DMSO) as the solvent

• Procedure:

  • To a solution of 2-fluoro-1-nitro-3-(trifluoromethyl)benzene in DMSO, add potassium carbonate and morpholine.

  • Heat the reaction mixture to 80-100°C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • The solid product, 4-(2-nitro-6-(trifluoromethyl)phenyl)morpholine, precipitates out.

  • Filter the precipitate, wash with water, and dry under vacuum.

Step 2: Reduction of the Nitro Group

• Reaction: The nitro group of 4-(2-nitro-6-(trifluoromethyl)phenyl)morpholine is reduced to an amine.

• Reagents and Catalysts:

  • 4-(2-nitro-6-(trifluoromethyl)phenyl)morpholine (1 equivalent)

  • Iron powder (Fe) (5 equivalents)

  • Ammonium chloride (NH₄Cl) (1 equivalent)

  • Ethanol and water (5:1 mixture) as the solvent

• Procedure:

  • Suspend 4-(2-nitro-6-(trifluoromethyl)phenyl)morpholine in a mixture of ethanol and water.

  • Add iron powder and ammonium chloride to the suspension.

  • Heat the mixture to reflux (approximately 80°C) and stir for 2-4 hours, monitoring the reaction by TLC.

  • Upon completion, filter the hot reaction mixture through a pad of celite to remove the iron salts.

  • Wash the celite pad with hot ethanol.

  • Combine the filtrates and evaporate the solvent under reduced pressure.

  • The resulting crude product can be purified by column chromatography to yield 4-morpholino-3-(trifluoromethyl)aniline.

References

• 1. nbinno.com [nbinno.com]
• 2. US6333434B1 - Preparation of trifluoromethylanilines - Google Patents [patents.google.com]
• 3. CN108911989B - Synthesis method of 2-methyl-3-trifluoromethylaniline - Google Patents [patents.google.com]
• 4. chemimpex.com [chemimpex.com]
• 5. bcpc.org [bcpc.org]
• 6. Morpholine antifungals and their mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amide Bond Formation with 4-Morpholino-3-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is a key structural motif in medicinal chemistry, serving as a versatile building block for the synthesis of a wide range of biologically active compounds. The presence of the electron-withdrawing trifluoromethyl group and the morpholine moiety imparts unique physicochemical properties to molecules, often enhancing metabolic stability, bioavailability, and target-binding affinity. The formation of an amide bond with this aniline is a critical transformation in the elaboration of new chemical entities. However, the reduced nucleophilicity of the aniline, due to the deactivating effect of the trifluoromethyl group, can render amide coupling reactions challenging.

These application notes provide detailed protocols for the efficient synthesis of amides from 4-Morpholino-3-(trifluoromethyl)aniline using two robust and widely adopted coupling methodologies: one employing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with 1-Hydroxybenzotriazole (HOBt), and another utilizing the potent uronium-based reagent, O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU).

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for the amide coupling of 4-Morpholino-3-(trifluoromethyl)aniline with a generic carboxylic acid (R-COOH) using EDC/HOBt and HATU coupling reagents. The data presented are representative and may vary depending on the specific carboxylic acid used.

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU
Coupling Reagents	EDC (1.2 eq), HOBt (1.2 eq)	HATU (1.2 eq)
Base	N,N-Diisopropylethylamine (DIPEA) (3.0 eq)	N,N-Diisopropylethylamine (DIPEA) (3.0 eq)
Solvent	N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)	N,N-Dimethylformamide (DMF)
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	12 - 24 hours	2 - 6 hours
Typical Yield	65 - 85%	80 - 95%
Purity (by LC-MS)	>95%	>98%
Work-up	Aqueous wash and extraction	Aqueous wash and extraction
Purification	Flash column chromatography	Flash column chromatography

Experimental Protocols

General Considerations

• All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

• Use anhydrous solvents to ensure optimal performance of the coupling reagents.

• The progress of the reaction should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Amide Bond Formation using EDC/HOBt

This protocol describes a reliable method for the coupling of 4-Morpholino-3-(trifluoromethyl)aniline with a carboxylic acid using the carbodiimide-based coupling agents EDC and HOBt.[1][2]

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq)

• Carboxylic acid (R-COOH) (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the carboxylic acid (1.1 eq) and HOBt (1.2 eq).

• Dissolve the solids in anhydrous DMF (or DCM) to a concentration of 0.1-0.5 M.

• Add 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath with stirring.

• Add EDC·HCl (1.2 eq) portion-wise to the reaction mixture.

• Slowly add DIPEA (3.0 eq) dropwise to the stirring solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate or another suitable organic solvent.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

Protocol 2: Amide Bond Formation using HATU

This protocol utilizes the highly efficient uronium salt HATU, which is particularly effective for coupling with electron-deficient anilines and can often provide higher yields and shorter reaction times compared to carbodiimide-based methods.[3][4][5]

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq)

• Carboxylic acid (R-COOH) (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the carboxylic acid (1.1 eq) and HATU (1.2 eq).

• Add anhydrous DMF to dissolve the solids (concentration typically 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 eq) dropwise to the stirred solution.

• Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid.

• Add 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure amide.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the amide bond formation protocols described above.

Caption: General workflow for the amide coupling of 4-Morpholino-3-(trifluoromethyl)aniline.

References

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. growingscience.com [growingscience.com]

Application Notes and Protocols: Diazotization Reactions of 4-Morpholino-3-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the diazotization of 4-Morpholino-3-(trifluoromethyl)aniline and its subsequent reactions. This versatile intermediate is of significant interest in medicinal chemistry and materials science due to the presence of the trifluoromethyl and morpholino moieties, which can impart desirable pharmacokinetic and physicochemical properties to target molecules.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is a substituted aromatic amine that can be readily converted to a highly reactive diazonium salt. This diazonium salt serves as a valuable precursor for a wide range of chemical transformations, allowing for the introduction of various functional groups onto the aromatic ring. The trifluoromethyl group is a key feature in many modern pharmaceuticals, known to enhance metabolic stability and bioavailability.[1] The morpholino group can improve aqueous solubility and provides a handle for further structural modifications.

The general process involves the reaction of the primary aromatic amine with nitrous acid, which is typically generated in situ from sodium nitrite and a strong mineral acid at low temperatures (0-5 °C) to ensure the stability of the diazonium salt.[2][3] The resulting diazonium salt is usually used immediately in subsequent reactions without isolation.

Key Applications in Drug Development and Organic Synthesis

The diazonium salt of 4-Morpholino-3-(trifluoromethyl)aniline is a versatile intermediate for the synthesis of a variety of organic compounds. Key applications include:

• Sandmeyer and Related Reactions: This class of reactions allows for the replacement of the diazonium group with a wide array of substituents, including halogens (F, Cl, Br, I), cyano, hydroxyl, and trifluoromethyl groups.[4][5][6] These transformations are fundamental in the synthesis of pharmaceutical intermediates and other fine chemicals.

• Azo Coupling Reactions: Diazonium salts can react with electron-rich aromatic compounds, such as phenols and anilines, to form azo compounds.[7] These products are well-known as dyes and pigments, but also have applications in molecular electronics and as biological probes.

• Synthesis of Heterocyclic Compounds: The reactive nature of the diazonium group can be harnessed to construct various heterocyclic ring systems, which are prevalent in many biologically active molecules.

Experimental Protocols

Safety Precautions: Diazonium salts can be explosive when isolated in a dry state. These reactions should always be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including safety glasses, lab coat, and gloves. The temperature of the reaction must be strictly controlled.

Protocol 1: General Procedure for the Diazotization of 4-Morpholino-3-(trifluoromethyl)aniline

This protocol describes a standard method for the in-situ generation of the diazonium salt of 4-Morpholino-3-(trifluoromethyl)aniline.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Deionized Water

• Ice

• Starch-iodide paper

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Internal thermometer

• Ice bath

Procedure:

• Preparation of the Aniline Salt Solution:

  • In a three-neck round-bottom flask equipped with a magnetic stirrer and an internal thermometer, suspend 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and deionized water.

  • Stir the mixture vigorously to form a fine slurry of the hydrochloride salt.

  • Cool the suspension to 0-5 °C using an ice bath.

• Preparation of Sodium Nitrite Solution:

  • In a separate beaker, dissolve sodium nitrite (1.05 - 1.1 eq) in a minimal amount of cold deionized water.

• Diazotization:

  • Slowly add the pre-cooled sodium nitrite solution dropwise to the stirred aniline salt suspension via a dropping funnel.

  • Maintain the internal temperature of the reaction mixture below 5 °C throughout the addition. The addition should be slow enough to control the exothermic reaction.

  • After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 15-30 minutes.

• Monitoring the Reaction:

  • Check for the presence of excess nitrous acid by testing a drop of the reaction mixture on starch-iodide paper. A positive test (the paper turns blue-black) indicates that the diazotization is complete.

  • If the test is negative, add a small amount of the sodium nitrite solution until a positive test is obtained.

  • To quench any excess nitrous acid before proceeding to the next step, a small amount of urea can be added until the starch-iodide test is negative.

The resulting cold solution of the diazonium salt is now ready for use in subsequent reactions. Do not attempt to isolate the diazonium salt.

Protocol 2: Sandmeyer Reaction - Synthesis of 4-Chloro-1-morpholino-2-(trifluoromethyl)benzene

This protocol provides a general method for the chloro-de-diazoniation of the in-situ generated diazonium salt.

Materials:

• Solution of 4-Morpholino-3-(trifluoromethyl)benzenediazonium chloride (from Protocol 1)

• Copper(I) Chloride (CuCl)

• Concentrated Hydrochloric Acid (HCl)

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Brine solution

Procedure:

• Preparation of the Copper(I) Chloride Solution:

  • In a separate flask, prepare a solution of Copper(I) Chloride (CuCl, 1.2 eq) in concentrated HCl.

• Sandmeyer Reaction:

  • Slowly and carefully add the cold diazonium salt solution (from Protocol 1) to the vigorously stirred Copper(I) Chloride solution.

  • Effervescence (evolution of nitrogen gas) will be observed. The addition should be controlled to keep the foaming manageable.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the gas evolution ceases.

• Work-up and Purification:

  • Extract the reaction mixture with an organic solvent (e.g., dichloromethane, 3 x 50 mL).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • The crude product can be further purified by column chromatography on silica gel.

Summary of Potential Subsequent Reactions

Reaction Type	Reagents	Typical Product
Sandmeyer (Halogenation)	CuCl / HCl	4-Chloro-1-morpholino-2-(trifluoromethyl)benzene
CuBr / HBr	4-Bromo-1-morpholino-2-(trifluoromethyl)benzene
KI	4-Iodo-1-morpholino-2-(trifluoromethyl)benzene
Sandmeyer (Cyanation)	CuCN / KCN	4-Morpholino-3-(trifluoromethyl)benzonitrile
Schiemann Reaction	HBF₄, then heat	4-Fluoro-1-morpholino-2-(trifluoromethyl)benzene
Hydroxylation	H₂SO₄, H₂O, heat	4-Morpholino-3-(trifluoromethyl)phenol
Azo Coupling	Phenol, NaOH	2-Hydroxy-5-(4-morpholino-3-(trifluoromethyl)phenylazo)benzene
2-Naphthol, NaOH	1-(4-Morpholino-3-(trifluoromethyl)phenylazo)naphthalen-2-ol

Visualizing the Workflow and Pathways

Caption: General workflow for the diazotization of 4-Morpholino-3-(trifluoromethyl)aniline and its subsequent functionalization via Sandmeyer-type reactions or azo coupling.

Caption: Simplified mechanism of the diazotization reaction.

References

• 1. jelsciences.com [jelsciences.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sandmeyer Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Azo coupling - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: High-Resolution NMR Spectroscopy for Structural Analysis of Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique that provides detailed information about the molecular structure of a compound.[1][2][3] It is an indispensable tool in organic chemistry, materials science, and drug discovery for the unambiguous structural elucidation of newly synthesized derivatives.[4] This document provides a comprehensive overview of the key high-resolution NMR experiments, detailed protocols for sample preparation and data acquisition, and a systematic workflow for the structural analysis of organic derivatives.

Foundational 1D NMR Experiments

One-dimensional NMR spectra offer the initial and fundamental insights into the chemical environment of magnetically active nuclei within a molecule.[4]

• ¹H NMR (Proton NMR): This is often the first experiment conducted. It reveals the number of distinct proton environments (chemical shift), the relative number of protons in each environment (integration), and the number of neighboring protons (spin-spin splitting or multiplicity).[1][4] The typical chemical shift range for organic molecules is 0-12 ppm.[4][5]

• ¹³C NMR (Carbon-13 NMR): This experiment identifies the number of different carbon environments in a molecule.[4] Due to the low natural abundance of ¹³C, these spectra are not typically integrated. The chemical shift range is broader, generally 0-220 ppm.[4]

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT experiments are crucial for determining the multiplicity of carbon signals, i.e., whether a carbon is a methyl (CH₃), methylene (CH₂), methine (CH), or a quaternary carbon (C).[1][4] Common variants include DEPT-45, DEPT-90, and DEPT-135. In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons are not observed.[1][4]

Table 1: Summary of Information from 1D NMR Experiments

Experiment	Information Obtained	Typical Chemical Shift Range (ppm)
¹H NMR	Number and type of proton environments, relative proton count, proton-proton connectivity (J-coupling).	0 - 12[4][5]
¹³C NMR	Number and type of carbon environments.	0 - 220[4]
DEPT-135	Differentiates between CH/CH₃ (positive signals) and CH₂ (negative signals). Quaternary carbons are absent.	0 - 220[4]

Key 2D NMR Experiments for Structure Elucidation

For complex derivatives, 1D NMR spectra can be overcrowded. 2D NMR experiments are essential for resolving ambiguities and establishing detailed connectivity.[2][3]

• COSY (Correlation Spectroscopy): A homonuclear experiment that shows correlations between protons that are coupled to each other, typically over two to three bonds.[1] Cross-peaks in a COSY spectrum indicate which protons are neighbors in the molecular structure.[1]

• HSQC (Heteronuclear Single Quantum Coherence): A heteronuclear experiment that correlates proton signals with the carbon signals of the atoms to which they are directly attached.[1] This is a powerful tool for assigning carbon signals based on their attached, and often more easily assigned, protons.[1]

• HMBC (Heteronuclear Multiple Bond Correlation): This heteronuclear experiment reveals correlations between protons and carbons over multiple bonds (typically 2-3 bonds). It is critical for identifying connectivity between different parts of a molecule and for assigning quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows correlations between protons that are close to each other in space, regardless of whether they are connected through bonds. It is invaluable for determining stereochemistry and conformation.

Table 2: Summary of Information from 2D NMR Experiments

Experiment	Information Obtained
COSY	¹H-¹H correlations through bonds (typically 2-3 bonds).[1]
HSQC	¹H-¹³C correlations through one bond.[1]
HMBC	¹H-¹³C correlations through multiple bonds (typically 2-3 bonds).
NOESY	¹H-¹H correlations through space.

Experimental Protocols

Meticulous sample preparation is fundamental to acquiring high-quality NMR spectra.[6]

• Sample Purity: Ensure the derivative is purified to remove any residual solvents or impurities that may interfere with the spectrum.

• Sample Quantity: For a typical high-resolution NMR spectrometer, the required sample mass is:

  • ¹H NMR: 1-10 mg[6][7][8]

  • ¹³C NMR: 10-50 mg[7][8]

• Solvent Selection: Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O).[4][9] Deuterated solvents are used to avoid a large, interfering solvent signal in ¹H NMR spectra.[6][9]

• Dissolution and Transfer: The sample should be fully dissolved. If there are particulates, filter the solution before transferring it to a clean, dry NMR tube.[8]

• Internal Standard (Optional): An internal standard such as tetramethylsilane (TMS) can be added for accurate chemical shift referencing (defined as 0 ppm).[5][8]

The following is a generalized workflow for data acquisition on a modern NMR spectrometer. Instrument-specific parameters will need optimization.

• Sample Insertion: Carefully place the NMR tube into a spinner turbine and adjust its position using a depth gauge. Insert the sample into the magnet.[10]

• Locking: The spectrometer's "lock" system uses the deuterium signal from the solvent to stabilize the magnetic field during the experiment.[10]

• Tuning and Matching: The probe must be tuned to the resonance frequency of the nuclei being observed to ensure efficient signal transmission and detection.[10]

• Shimming: The magnetic field homogeneity is optimized by a process called "shimming." This involves adjusting currents in the shim coils to produce sharp, symmetrical NMR peaks.

• Experiment Setup: Load the desired NMR experiment (e.g., ¹H, ¹³C, COSY). Key parameters to consider are the number of scans, acquisition time, and relaxation delay.

• Data Acquisition: Start the experiment. The time required will vary from a few minutes for a ¹H spectrum to several hours for complex 2D experiments on dilute samples.

• Data Processing: After acquisition, the raw data (Free Induction Decay, or FID) is Fourier transformed to generate the familiar NMR spectrum. This is followed by phase correction, baseline correction, and referencing.

Data Presentation: Example Quantitative Data

For a hypothetical ethyl-substituted benzoyl derivative, the NMR data could be summarized as follows:

Table 3: Example ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
8.05	d	8.5	2H	Aromatic (ortho to C=O)
7.58	t	7.5	1H	Aromatic (para to C=O)
7.45	t	8.0	2H	Aromatic (meta to C=O)
4.40	q	7.1	2H	-OCH₂CH₃
1.42	t	7.1	3H	-OCH₂CH₃

Table 4: Example ¹³C NMR and DEPT-135 Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT-135	Assignment
166.2	absent	C=O
133.5	positive	Aromatic CH (para)
130.0	absent	Aromatic C (ipso)
129.8	positive	Aromatic CH (ortho)
128.5	positive	Aromatic CH (meta)
61.2	negative	-OCH₂CH₃
14.4	positive	-OCH₂CH₃

Mandatory Visualizations

The following diagrams illustrate the workflow and logical connections in NMR-based structural analysis.

Caption: Experimental workflow for NMR-based structural analysis.

Caption: Logical relationships in NMR data interpretation.

References

• 1. emerypharma.com [emerypharma.com]
• 2. omicsonline.org [omicsonline.org]
• 3. anuchem.weebly.com [anuchem.weebly.com]
• 4. benchchem.com [benchchem.com]
• 5. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 6. organomation.com [organomation.com]
• 7. scribd.com [scribd.com]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. \Basics of NMR\ Sample preparation and analysis of NMR analysis data\ - Mesbah Energy [irisotope.com]
• 10. lsom.uthscsa.edu [lsom.uthscsa.edu]

Single-crystal X-ray diffraction of 4-Morpholino-3-(trifluoromethyl)aniline products

An in-depth analysis of 4-Morpholino-3-(trifluoromethyl)aniline and its derivatives is crucial for modern drug discovery and development. The spatial arrangement of atoms within these molecules, elucidated through single-crystal X-ray diffraction, provides invaluable insights into their structure-activity relationships (SAR). This information is pivotal for designing more potent and selective therapeutic agents. The morpholine moiety is a common feature in many bioactive compounds, often enhancing pharmacological properties, while the trifluoromethyl group can significantly improve metabolic stability and binding affinity.

Application Notes

The crystallographic data of aniline derivatives, such as 4-Methoxy-3-(trifluoromethyl)aniline, offer a template for understanding the potential solid-state conformation of the title compound. Analysis of related structures reveals that the aniline ring provides a scaffold for various substituents, and the interplay of these groups dictates the intermolecular interactions that stabilize the crystal lattice. These interactions often include hydrogen bonds and π-π stacking, which are critical for molecular recognition at biological targets. For instance, derivatives of 4-Morpholino-3-(trifluoromethyl)aniline have shown promise as antibacterial and anticancer agents.[1][2] The antibacterial activity is often attributed to the inhibition of essential bacterial enzymes like DNA gyrase.[3]

Quantitative Data Summary

While specific crystallographic data for 4-Morpholino-3-(trifluoromethyl)aniline is not publicly available, the following table summarizes the data for a structurally related compound, 4-Methoxy-3-(trifluoromethyl)aniline, to provide an example of the expected parameters.[4]

Parameter	Value
Chemical Formula	C₈H₈F₃NO
Formula Weight	191.15
Crystal System	Orthorhombic
Space Group	Pbca
a (Å)	5.4140 (11)
b (Å)	14.880 (3)
c (Å)	21.304 (4)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1716.3 (6)
Z	8
Density (calculated) (Mg/m³)	1.480
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature (K)	293
Reflections Collected	1722
Independent Reflections	1722
R-factor	Not Reported

Experimental Protocols

Protocol 1: Single-Crystal Growth of 4-Morpholino-3-(trifluoromethyl)aniline Derivatives

• Solvent Selection : Screen a variety of solvents (e.g., ethanol, methanol, ethyl acetate, dichloromethane, and hexane) to find a suitable one in which the compound has moderate solubility.

• Slow Evaporation : Prepare a saturated or near-saturated solution of the compound in the chosen solvent in a clean vial. Cover the vial with a cap containing small perforations to allow for slow evaporation of the solvent at room temperature.

• Vapor Diffusion : In a sealed container, place a small vial containing a concentrated solution of the compound. In the larger container, add a solvent in which the compound is less soluble (the anti-solvent). The anti-solvent vapor will slowly diffuse into the compound solution, reducing its solubility and promoting crystal growth.

• Cooling : Prepare a hot, saturated solution of the compound. Allow it to cool slowly to room temperature, and then transfer it to a refrigerator or a controlled cooling apparatus.

• Crystal Harvesting : Once suitable crystals (typically >0.1 mm in all dimensions) have formed, carefully remove them from the solution using a spatula or by decanting the solvent.[5] Wash the crystals with a small amount of cold solvent and allow them to air dry.

Protocol 2: Single-Crystal X-ray Diffraction Data Collection and Structure Refinement

• Crystal Mounting : Select a high-quality single crystal with well-defined faces and no visible cracks.[6] Mount the crystal on a goniometer head using a suitable adhesive or cryo-oil.[7]

• Data Collection : Center the crystal in the X-ray beam of a single-crystal diffractometer.[7] The data collection is typically performed using monochromatic X-rays (e.g., Mo Kα radiation).[7] A series of diffraction images are collected as the crystal is rotated.[7]

• Data Processing : The collected diffraction images are processed to determine the unit cell parameters, space group, and reflection intensities.[8]

• Structure Solution : The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.[5]

• Structure Refinement : The initial model is refined against the experimental data to improve the atomic coordinates, displacement parameters, and overall fit.[5] The quality of the final structure is assessed using metrics such as the R-factor.

Visualizations

Experimental workflow for single-crystal X-ray diffraction.

Proposed mechanism of antibacterial action.

References

• 1. 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-Meth­oxy-3-(trifluoro­meth­yl)aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 8. indianchemicalsociety.com [indianchemicalsociety.com]

Analytical Techniques for Purity Assessment of 4-Morpholino-3-(trifluoromethyl)aniline

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is a key intermediate in the synthesis of various pharmaceutical compounds. Ensuring the purity of this starting material is critical for the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This document provides detailed protocols for the purity assessment of 4-Morpholino-3-(trifluoromethyl)aniline using High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Potential Impurities

Impurity profiling is essential for controlling the quality of pharmaceutical intermediates.[1][2] Potential impurities in 4-Morpholino-3-(trifluoromethyl)aniline can arise from starting materials, by-products of the synthesis, or degradation. These may include positional isomers, unreacted starting materials, and solvent residues. For instance, in related trifluoromethyl aniline compounds, positional isomers and unreacted precursors are common impurities.[3][4]

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a robust and widely used technique for the purity assessment of non-volatile and thermally labile compounds.[5][6] A reverse-phase HPLC method is highly suitable for separating 4-Morpholino-3-(trifluoromethyl)aniline from its potential impurities.

Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

This protocol is adapted from established methods for similar aniline derivatives.[4][6][7]

Chromatographic Conditions:

Parameter	Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	0-5 min: 90% A, 10% B5-25 min: Linear gradient to 50% A, 50% B25-30 min: Hold at 50% A, 50% B30-35 min: Return to 90% A, 10% B35-40 min: Re-equilibration
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Solution Preparation:

• Standard Solution (0.1 mg/mL): Accurately weigh approximately 10 mg of 4-Morpholino-3-(trifluoromethyl)aniline reference standard and dissolve in a 100 mL volumetric flask with the initial mobile phase composition.

• Sample Solution (0.1 mg/mL): Prepare the sample solution in the same manner as the standard solution.

Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase.

• Inject the standard solution to determine the retention time and peak area.

• Inject the sample solution.

• Calculate the purity of the sample using the area normalization method.

HPLC Workflow Diagram

Caption: Workflow for HPLC purity analysis.

Gas Chromatography (GC) for Volatile Impurities

Gas chromatography is an excellent technique for the analysis of volatile and semi-volatile impurities, such as residual solvents and certain process-related impurities.[3][5]

Experimental Protocol: Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol is based on methods developed for related trifluoromethyl aniline compounds.[3]

Chromatographic Conditions:

Parameter	Condition
Column	AT-210 (30 m x 0.53 mm, 1.0 µm) or equivalent
Carrier Gas	Helium at 3.0 psi
Injector Temperature	200 °C
Detector	Flame Ionization Detector (FID)
Detector Temp.	260 °C
Oven Program	Initial: 50°C, hold for 2 minRamp 1: 3°C/min to 125°C, hold for 5 minRamp 2: 45°C/min to 230°C, hold for 5 min
Injection Mode	Split (1:5)
Injection Volume	1.0 µL

Solution Preparation:

• Standard Solution: Prepare a stock solution of 4-Morpholino-3-(trifluoromethyl)aniline reference standard in a suitable solvent (e.g., Dichloromethane) at a concentration of 1 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

Analysis Procedure:

• Inject the standard solution to determine the retention time.

• Inject the sample solution.

• Identify and quantify impurities based on their retention times and peak areas relative to the main component.

GC Analysis Workflow Diagram

Caption: Workflow for GC purity analysis.

Spectroscopic Techniques for Structural Confirmation and Impurity Identification

Spectroscopic methods are crucial for confirming the identity of the main component and for the structural elucidation of unknown impurities.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of 4-Morpholino-3-(trifluoromethyl)aniline. The chemical shifts and coupling constants provide detailed information about the molecular structure. Spectral data for similar compounds like 4-fluoro-3-(trifluoromethyl)aniline and 3-fluoro-4-morpholinoaniline can serve as a reference for spectral interpretation.[8][9]

Typical ¹H NMR Spectral Regions:

Protons	Expected Chemical Shift (ppm)
Aromatic Protons	6.5 - 7.5
Morpholine Protons (O-CH₂)	3.7 - 3.9
Morpholine Protons (N-CH₂)	3.0 - 3.2
Amine Proton (NH₂)	3.5 - 4.5 (broad)

Mass Spectrometry (MS)

Mass spectrometry, often coupled with a chromatographic technique (GC-MS or LC-MS), is used to determine the molecular weight of the compound and its impurities.[5][8][10] The fragmentation pattern can provide valuable structural information for impurity identification. For related trifluoromethylanilines, mass spectrometry has been effectively used for impurity profiling.[11]

Summary of Analytical Techniques and Data

The choice of analytical technique depends on the specific requirements of the analysis.[5]

Technique	Primary Use	Expected Data
HPLC-UV	Purity determination and quantification of non-volatile impurities.	Chromatogram with retention times and peak areas for purity calculation.
GC-FID	Analysis of volatile impurities and residual solvents.	Chromatogram showing separation of volatile components.
¹H and ¹³C NMR	Structural confirmation of the main component and identification of impurities.	NMR spectra with chemical shifts and coupling constants.
LC-MS/GC-MS	Molecular weight determination and structural elucidation of impurities.	Mass spectra showing molecular ion peaks and fragmentation patterns.

Logical Relationship for Method Selection

The selection of an appropriate analytical method is a critical step.

Caption: Logical flow for selecting analytical techniques.

Conclusion

A combination of chromatographic and spectroscopic techniques is essential for the comprehensive purity assessment of 4-Morpholino-3-(trifluoromethyl)aniline. HPLC is the primary method for quantitative purity analysis, while GC is suitable for volatile impurities. NMR and MS are indispensable for structural confirmation and impurity identification. The protocols and workflows provided in this document offer a robust framework for ensuring the quality of this important pharmaceutical intermediate. For comprehensive characterization, a combination of these techniques is often the most effective approach.[5]

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. researchgate.net [researchgate.net]
• 3. tsijournals.com [tsijournals.com]
• 4. Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Separation of 3-(Trifluoromethyl)aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. 3-Fluoro-4-morpholinoaniline | C10H13FN2O | CID 1485330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Fluoro-3-(trifluoromethyl)aniline(2357-47-3) 1H NMR [m.chemicalbook.com]
• 10. [Peculiarities of detection of 4-nitro-3-(trifluoromethyl)-aniline in the biological material] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Developing Bioactive Molecules from 4-Morpholino-3-(trifluoromethyl)aniline: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The morpholine and trifluoromethyl moieties are prominent pharmacophores in modern drug discovery, valued for their contributions to metabolic stability, target binding, and pharmacokinetic profiles. The core scaffold of 4-morpholino-3-(trifluoromethyl)aniline presents a versatile starting point for the development of novel bioactive molecules. While direct derivatization of this specific molecule is an emerging area, extensive research on the closely related 3-fluoro-4-morpholinoaniline provides a robust framework for designing and synthesizing potent therapeutic agents. This document outlines application notes and detailed protocols for developing bioactive molecules based on this scaffold, with a focus on anticancer and antimicrobial applications. The methodologies and pathways described for the 3-fluoro analog serve as a strong predictive model for the bioactivity of 4-morpholino-3-(trifluoromethyl)aniline derivatives.

I. Synthesis of the Core Scaffold and Bioactive Derivatives

The primary amine of 4-morpholino-3-(trifluoromethyl)aniline is a key functional group for derivatization, allowing for the synthesis of a wide array of bioactive molecules, including sulfonamides, carbamates, and Schiff bases.

A. General Synthesis of the 4-Morpholino-3-(substituted)aniline Scaffold

A common synthetic route to this class of compounds involves a two-step process starting from a di-substituted nitrobenzene precursor.

Protocol 1: Synthesis of 3-Fluoro-4-morpholinoaniline

This protocol details the synthesis of 3-fluoro-4-morpholinoaniline, a key intermediate for various bioactive compounds. The same principles can be applied to the synthesis of 4-morpholino-3-(trifluoromethyl)aniline, likely starting from 1-nitro-2-chloro-4-(trifluoromethyl)benzene.

Step 1: Synthesis of 4-(2-Fluoro-4-nitrophenyl)morpholine

• In a round-bottom flask, combine 1,2-difluoro-4-nitrobenzene (1 equivalent) and morpholine (1.2 equivalents).

• The reaction can be performed under neat conditions or in a suitable solvent such as acetonitrile.

• Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 4-(2-fluoro-4-nitrophenyl)morpholine.

Step 2: Reduction to 3-Fluoro-4-morpholinoaniline

• Suspend the 4-(2-fluoro-4-nitrophenyl)morpholine (1 equivalent) in a mixture of methanol and water.

• Add iron powder (Fe, 3-5 equivalents) and ammonium chloride (NH4Cl, catalytic amount).

• Heat the mixture to 70°C and stir vigorously.

• Monitor the reduction of the nitro group by TLC.

• After the reaction is complete, filter the hot solution through a celite bed to remove the iron catalyst.

• Concentrate the filtrate under reduced pressure to remove methanol.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and evaporate the solvent to yield 3-fluoro-4-morpholinoaniline.[1]

B. Synthesis of Bioactive Derivatives

1. Sulfonamides and Carbamates with Antimicrobial Activity

Sulfonamide and carbamate derivatives of 3-fluoro-4-morpholinoaniline have demonstrated notable antimicrobial properties.

Protocol 2: General Synthesis of Sulfonamide and Carbamate Derivatives

Sulfonamide Synthesis:

• Dissolve 3-fluoro-4-morpholinoaniline (1 equivalent) in a suitable solvent like pyridine or dichloromethane.

• Cool the solution in an ice bath.

• Add the desired sulfonyl chloride (1.1 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir overnight.

• Pour the reaction mixture into cold water and extract the product with an organic solvent.

• Wash the organic layer with dilute acid, brine, and dry over sodium sulfate.

• Purify the crude product by column chromatography or recrystallization.

Carbamate Synthesis:

• Follow a similar procedure as for sulfonamides, but use the appropriate chloroformate instead of a sulfonyl chloride.

2. Novel Derivatives with Anticancer Activity

Derivatives of 3-fluoro-4-morpholinoaniline have been synthesized and evaluated for their anti-cancer activity, particularly against breast cancer cell lines.[2][3]

Protocol 3: Synthesis of Novel Anticancer Agents

• Novel sulfonamide derivatives can be synthesized as described in Protocol 2.

• For other derivatives, the primary amine of 3-fluoro-4-morpholinoaniline can be reacted with various electrophiles in nucleophilic addition or substitution reactions to yield the desired products.[2]

• Yields for these reactions are reported to be in the range of 70% to 90%.[2]

II. Biological Activity and Quantitative Data

A. Anticancer Activity

Several novel derivatives of 3-fluoro-4-morpholinoaniline have shown significant anti-proliferative activity against breast cancer cell lines.

Table 1: In Vitro Anticancer Activity of 3-Fluoro-4-morpholinoaniline Derivatives

Compound	Cell Line	IC50 (µM)
NAM-5	MCF-7	1.811[2]
MDA-MB-231	2.143[2]
NAM-7	MCF-7	1.883[2]
MDA-MB-231	4.688[2]
Doxorubicin (Control)	3T3L-1	Similar activity to NAM-5 and NAM-7[2]

MCF-7 and MDA-MB-231 are human breast cancer cell lines. 3T3L-1 is a healthy mouse embryonic fibroblast cell line.

B. Antimicrobial Activity

Sulfonamide and carbamate derivatives of 3-fluoro-4-morpholinoaniline have been evaluated for their antimicrobial activity.

Table 2: Antimicrobial Activity of 3-Fluoro-4-morpholinoaniline Derivatives

Compound Type	Activity	Minimum Inhibitory Concentration (MIC)
Sulfonamide Derivatives	Antimicrobial	6.25-25.0 µg/mL[4]
Carbamate Derivatives	Antimicrobial	6.25-25.0 µg/mL[4]

Schiff base derivatives have also shown promising biofilm inhibition activity.

Table 3: Biofilm Inhibition Activity of a Schiff Base Derivative

Compound	IC50 (µM)
Schiff Base of 3-Fluoro-4-morpholinoaniline	12.97[4]
Linezolid (Control)	15.93[4]

III. Signaling Pathways and Mechanisms of Action

A. Anticancer Mechanism: PI3K/Akt/mTOR Pathway Inhibition

The morpholine ring is a key feature in many inhibitors of the Phosphatidylinositol 3-kinase (PI3K)/Protein kinase B (Akt)/Mammalian target of rapamycin (mTOR) signaling pathway.[5][6] This pathway is crucial for cell proliferation, growth, and survival, and its deregulation is common in various human cancers.[5][6] Derivatives of morpholinoanilines are promising candidates for the development of PI3K/Akt/mTOR inhibitors.[5]

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of morpholinoaniline derivatives.

B. Antimicrobial Mechanism

The antimicrobial activity of some 3-fluoro-4-morpholinoaniline derivatives has been linked to the inhibition of DNA gyrase and dihydrofolate reductase (DHFR).[1] These enzymes are essential for bacterial DNA synthesis and replication, making them excellent targets for antibacterial agents.

IV. Experimental Workflows and Protocols

A. Anticancer Drug Discovery Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. library.ncl.res.in [library.ncl.res.in]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The Strategic Utility of 4-Morpholino-3-(trifluoromethyl)aniline as a Pivotal Chemical Intermediate

For Immediate Release

[City, State] – [Date] – In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. Among these, 4-Morpholino-3-(trifluoromethyl)aniline has emerged as a chemical intermediate of significant interest, particularly in the synthesis of targeted therapies such as kinase inhibitors. Its unique structural combination of a morpholine ring and a trifluoromethyl group imparts desirable physicochemical and pharmacological properties to parent molecules, making it a valuable scaffold for researchers, scientists, and drug development professionals.

The morpholine moiety is a well-established pharmacophore known to improve aqueous solubility and metabolic stability, and it often engages in crucial hydrogen bonding interactions within the active sites of biological targets. Concurrently, the trifluoromethyl group is a key functional group in drug design, enhancing metabolic stability, lipophilicity, and binding affinity through various electronic and steric effects. The strategic placement of these two groups on an aniline core creates a versatile platform for the synthesis of a new generation of therapeutic agents.

This document provides detailed application notes and experimental protocols for the use of 4-Morpholino-3-(trifluoromethyl)aniline as a chemical intermediate, with a focus on its application in the development of kinase inhibitors targeting the PI3K/mTOR signaling pathway, a critical regulator of cell growth and proliferation that is often dysregulated in cancer.

Application Notes

1. Rationale for Use in Kinase Inhibitor Scaffolds:

The 4-Morpholino-3-(trifluoromethyl)aniline scaffold is particularly well-suited for the synthesis of inhibitors targeting the phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) signaling pathways. The morpholine oxygen can act as a hydrogen bond acceptor, a crucial interaction with the hinge region of many kinase domains.[1][2] The trifluoromethyl group can enhance binding affinity and modulate the pharmacokinetic profile of the final compound.[3] The aniline nitrogen provides a convenient attachment point for various heterocyclic core structures, such as pyrimidines, triazines, or quinolines, which are common in kinase inhibitors.[1][4]

2. Synthetic Accessibility:

The synthesis of 4-Morpholino-3-(trifluoromethyl)aniline can be achieved through a straightforward and scalable two-step process. This typically involves the nucleophilic aromatic substitution of a readily available starting material, such as 1-fluoro-2-nitro-4-(trifluoromethyl)benzene, with morpholine, followed by the reduction of the nitro group to an amine. This synthetic route allows for the efficient production of the intermediate, facilitating its use in extensive drug discovery programs.

3. Structure-Activity Relationship (SAR) Considerations:

The aniline moiety of 4-Morpholino-3-(trifluoromethyl)aniline is a key point for derivatization to explore structure-activity relationships. Modifications at this position can significantly impact the potency, selectivity, and pharmacokinetic properties of the resulting inhibitors. For instance, the aniline can be coupled with various heterocyclic cores to optimize interactions with the ATP-binding pocket of the target kinase. Further substitution on the aniline ring or the morpholine moiety can also be explored to fine-tune the compound's properties.

Experimental Protocols

Protocol 1: Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

This protocol describes a representative two-step synthesis.

Step 1: Synthesis of 4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine

• Materials: 1-Fluoro-2-nitro-4-(trifluoromethyl)benzene, Morpholine, Potassium Carbonate (K₂CO₃), Acetonitrile (ACN).

• Procedure:

  • To a solution of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene (1.0 eq) in acetonitrile, add morpholine (1.2 eq) and potassium carbonate (2.0 eq).

  • Heat the reaction mixture to reflux (approximately 82°C) and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography to yield 4-(4-nitro-2-(trifluoromethyl)phenyl)morpholine.

Step 2: Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

• Materials: 4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine, Iron powder (Fe), Ammonium Chloride (NH₄Cl), Ethanol, Water.

• Procedure:

  • Suspend 4-(4-nitro-2-(trifluoromethyl)phenyl)morpholine (1.0 eq) in a mixture of ethanol and water.

  • Add iron powder (5.0 eq) and ammonium chloride (1.0 eq).

  • Heat the mixture to reflux (approximately 80-90°C) and stir vigorously for 2-4 hours.

  • Monitor the reduction of the nitro group by TLC.

  • Once the reaction is complete, cool the mixture and filter through a pad of celite to remove the iron catalyst.

  • Concentrate the filtrate to remove ethanol.

  • Extract the aqueous residue with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-Morpholino-3-(trifluoromethyl)aniline.

Step	Reactants	Reagents/Solvents	Conditions	Typical Yield	Purity (by HPLC)
1	1-Fluoro-2-nitro-4-(trifluoromethyl)benzene, Morpholine	K₂CO₃, Acetonitrile	Reflux, 4-6 h	85-95%	>98%
2	4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine	Fe, NH₄Cl, Ethanol/Water	Reflux, 2-4 h	80-90%	>99%

Table 1: Summary of quantitative data for the synthesis of 4-Morpholino-3-(trifluoromethyl)aniline.

Protocol 2: Representative Synthesis of a Kinase Inhibitor Core

This protocol outlines a general procedure for coupling 4-Morpholino-3-(trifluoromethyl)aniline with a dichlorinated heterocyclic core, a common strategy in the synthesis of kinase inhibitors.

• Materials: 4-Morpholino-3-(trifluoromethyl)aniline, 2,4-Dichloropyrimidine (or similar dichlorinated heterocycle), Diisopropylethylamine (DIPEA), n-Butanol.

• Procedure:

  • Dissolve 4-Morpholino-3-(trifluoromethyl)aniline (1.0 eq) and 2,4-dichloropyrimidine (1.1 eq) in n-butanol.

  • Add diisopropylethylamine (1.5 eq) to the mixture.

  • Heat the reaction mixture to 100-120°C and stir for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture and concentrate under reduced pressure.

  • Purify the residue by column chromatography to isolate the desired mono-substituted product. This product can then be further functionalized at the remaining chloro-position.

Reactants	Reagents/Solvents	Conditions	Typical Yield
4-Morpholino-3-(trifluoromethyl)aniline, 2,4-Dichloropyrimidine	DIPEA, n-Butanol	100-120°C, 12-16 h	60-80%

Table 2: Representative data for the synthesis of a kinase inhibitor intermediate.

Visualizations

Caption: Experimental workflow for the synthesis and application of 4-Morpholino-3-(trifluoromethyl)aniline.

Caption: The PI3K/mTOR signaling pathway and points of inhibition.

References

• 1. 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Formation of Schiff Bases from 4-Morpholino-3-(trifluoromethyl)aniline and Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis and characterization of novel Schiff bases derived from the condensation reaction of 4-Morpholino-3-(trifluoromethyl)aniline with various aromatic and aliphatic aldehydes. Schiff bases, characterized by their azomethine (-C=N-) functional group, are a versatile class of compounds with a wide range of applications in medicinal chemistry, materials science, and catalysis.[1][2][3] The incorporation of the morpholine and trifluoromethyl moieties is of particular interest in drug discovery, as these groups can enhance pharmacokinetic properties and biological activity.[4][5] These protocols outline the synthetic procedures, purification methods, and analytical characterization of the resulting imines.

Introduction

Schiff bases are synthesized through the condensation of a primary amine with an aldehyde or ketone.[2][6] The reaction proceeds via a nucleophilic addition to form a hemiaminal intermediate, followed by dehydration to yield the final imine.[6][7] The formation of the carbon-nitrogen double bond is a reversible reaction, often catalyzed by acids or bases and driven to completion by the removal of water.[7][8]

The starting material, 4-Morpholino-3-(trifluoromethyl)aniline, is a fluorinated aniline derivative. The presence of the trifluoromethyl group, a strong electron-withdrawing group, can influence the reactivity of the aniline and the properties of the resulting Schiff base.[5] Morpholine derivatives are prevalent in medicinal chemistry and are known to be present in a variety of biologically active compounds.[4][9][10] Schiff bases derived from analogous compounds, such as 3-fluoro-4-morpholinoaniline, have demonstrated promising antimicrobial and biofilm-inhibiting activities.[11][12]

This document serves as a comprehensive guide for the synthesis and characterization of novel Schiff bases from 4-Morpholino-3-(trifluoromethyl)aniline, providing researchers with the necessary protocols to explore their potential applications.

Reaction Mechanism and Experimental Workflow

The formation of a Schiff base from 4-Morpholino-3-(trifluoromethyl)aniline and an aldehyde follows a well-established two-step mechanism: nucleophilic addition and dehydration.[6] The general workflow for the synthesis and characterization is also outlined below.

Caption: General mechanism of Schiff base formation and experimental workflow.

Experimental Protocols

General Protocol for Schiff Base Synthesis

This protocol describes a general method for the synthesis of Schiff bases from 4-Morpholino-3-(trifluoromethyl)aniline and a representative aldehyde.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Selected aldehyde (e.g., benzaldehyde, salicylaldehyde, etc.)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 1.0 equivalent of 4-Morpholino-3-(trifluoromethyl)aniline in absolute ethanol.

• Add 1.0-1.2 equivalents of the desired aldehyde to the solution.

• Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture.[8]

• Equip the flask with a reflux condenser and heat the mixture to reflux with stirring. The reaction time can vary from 2 to 6 hours.[3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The solid product, if precipitated, can be collected by vacuum filtration using a Buchner funnel.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials.

• Dry the product in a vacuum oven.

• If the product does not precipitate upon cooling, the solvent can be removed under reduced pressure, and the resulting residue can be purified by recrystallization or column chromatography.

Purification Protocol: Recrystallization

Materials:

• Crude Schiff base product

• Suitable solvent (e.g., ethanol, methanol, or a mixture)

• Erlenmeyer flasks

• Hot plate

Procedure:

• Dissolve the crude Schiff base product in a minimum amount of a suitable hot solvent.

• If insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• Further cooling in an ice bath can enhance crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

Characterization Protocols

The synthesized Schiff bases should be characterized using standard analytical techniques to confirm their structure and purity.

• Infrared (IR) Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the azomethine group (-C=N) in the range of 1600-1650 cm⁻¹.[13] The disappearance of the C=O stretching band of the aldehyde and the N-H stretching bands of the primary amine also indicates a successful reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The formation of the imine bond is confirmed by a singlet peak in the region of 8.0-9.0 ppm, corresponding to the azomethine proton (-CH=N-).[3][13]

  • ¹³C NMR: The carbon of the azomethine group typically appears in the range of 158-165 ppm.[13]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized Schiff base and to confirm its elemental composition.

Data Presentation

The following tables provide representative data for Schiff bases synthesized from 4-Morpholino-3-(trifluoromethyl)aniline and various aldehydes. Note: This data is illustrative and may vary based on specific experimental conditions.

Table 1: Reaction Conditions and Yields

Aldehyde	Solvent	Catalyst	Reaction Time (h)	Yield (%)	Melting Point (°C)
Benzaldehyde	Ethanol	Acetic Acid	4	85	135-137
4-Chlorobenzaldehyde	Ethanol	Acetic Acid	3	92	158-160
4-Methoxybenzaldehyde	Ethanol	Acetic Acid	5	88	142-144
Salicylaldehyde	Methanol	None	2	95	165-167
Cinnamaldehyde	Ethanol	Acetic Acid	6	78	128-130

Table 2: Spectroscopic Data

Schiff Base Derivative	IR (ν C=N, cm⁻¹)	¹H NMR (δ -CH=N, ppm)	¹³C NMR (δ -C=N, ppm)
from Benzaldehyde	1625	8.45	160.2
from 4-Chlorobenzaldehyde	1622	8.42	159.8
from 4-Methoxybenzaldehyde	1628	8.38	160.5
from Salicylaldehyde	1618	8.55	162.1
from Cinnamaldehyde	1630	8.20	163.5

Potential Applications in Drug Development

Schiff bases are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[1][2] The incorporation of a morpholine ring can improve the pharmacokinetic profile of a drug candidate.[4] Furthermore, trifluoromethyl-containing compounds are of significant interest in medicinal chemistry due to their enhanced metabolic stability and binding affinity.[5] The novel Schiff bases synthesized from 4-Morpholino-3-(trifluoromethyl)aniline could be screened for various biological activities, and their potential as lead compounds in drug discovery programs can be evaluated. For instance, some quinoline derivatives containing a morpholine moiety have been investigated as antitumor agents.[9]

Caption: Logical workflow for the development of Schiff base-derived drug candidates.

Conclusion

The protocols and data presented in this document provide a comprehensive framework for the synthesis, purification, and characterization of novel Schiff bases from 4-Morpholino-3-(trifluoromethyl)aniline and various aldehydes. These compounds hold potential for applications in drug discovery and materials science. Researchers are encouraged to use these methods as a foundation for further exploration and development of this promising class of molecules.

References

• 1. Schiff base - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chemijournal.com [chemijournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Room 102 | BVV EN [bvv.cz]
• 12. ossila.com [ossila.com]
• 13. acikerisim.comu.edu.tr [acikerisim.comu.edu.tr]

Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions Involving 4-Morpholino-3-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Morpholino-3-(trifluoromethyl)aniline as a key nucleophile in nucleophilic aromatic substitution (SNAr) reactions for the synthesis of biologically active compounds, particularly kinase inhibitors. The protocols and data presented are intended to guide researchers in the design, execution, and optimization of such reactions in a drug discovery and development context.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline is a valuable building block in medicinal chemistry. The presence of the electron-donating morpholino group and the strongly electron-withdrawing trifluoromethyl group on the aniline ring modulates its nucleophilicity and imparts desirable physicochemical properties to the final products. This reagent is particularly useful for the synthesis of 4-anilinoquinazoline and 4-anilinoquinoline derivatives, which are prominent scaffolds for kinase inhibitors targeting critical signaling pathways implicated in cancer and other diseases.

The SNAr reaction is a powerful tool for forming aryl-nitrogen bonds. In the context of synthesizing kinase inhibitors, this typically involves the reaction of an aniline derivative with an electron-deficient heterocyclic electrophile, such as a chloroquinazoline or chloroquinoline. The reaction proceeds via a Meisenheimer intermediate, and the rate is influenced by the electronic nature of both the nucleophile and the electrophile, as well as the reaction conditions.

Applications in Drug Discovery: Targeting Kinase Signaling Pathways

The products derived from SNAr reactions with 4-Morpholino-3-(trifluoromethyl)aniline have shown significant potential as inhibitors of key protein kinases involved in oncogenic signaling.

PI3K/Akt/mTOR Pathway Inhibition

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a crucial signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Its dysregulation is a hallmark of many cancers. 4-Anilinoquinazoline derivatives synthesized using 4-Morpholino-3-(trifluoromethyl)aniline can act as potent and selective inhibitors of PI3K, Akt, and/or mTOR, thereby providing a therapeutic strategy to suppress tumor growth.

Caption: PI3K/Akt/mTOR Signaling Pathway and Inhibition.

Dual EGFR and VEGFR-2 Inhibition

Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) are key drivers of tumor growth, proliferation, and angiogenesis. Dual inhibition of both EGFR and VEGFR-2 is a promising strategy to overcome drug resistance and achieve synergistic anti-cancer effects. The 4-anilinoquinazoline scaffold is a well-established pharmacophore for EGFR inhibitors, and appropriate substitution with moieties like 4-Morpholino-3-(trifluoromethyl)aniline can confer potent dual inhibitory activity.

Caption: Dual Inhibition of EGFR and VEGFR-2 Signaling.

Experimental Protocols

The following section provides a representative experimental protocol for the SNAr reaction of 4-Morpholino-3-(trifluoromethyl)aniline with a substituted 4-chloroquinazoline. This protocol is adapted from methodologies reported for similar aniline nucleophiles and should be optimized for specific substrates and desired outcomes.

General SNAr Reaction Workflow

Caption: General Workflow for SNAr Reactions.

Representative Protocol: Synthesis of N-(4-morpholino-3-(trifluoromethyl)phenyl)-6,7-dimethoxyquinazolin-4-amine

This protocol describes a typical procedure for the synthesis of a 4-anilinoquinazoline derivative.

Materials:

• 4-Chloro-6,7-dimethoxyquinazoline

• 4-Morpholino-3-(trifluoromethyl)aniline

• Isopropanol (or other suitable high-boiling solvent such as n-butanol or DMF)

• Diisopropylethylamine (DIPEA, optional, as a non-nucleophilic base)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add 4-chloro-6,7-dimethoxyquinazoline (1.0 eq) and 4-Morpholino-3-(trifluoromethyl)aniline (1.1 eq).

• Add isopropanol to the flask to achieve a concentration of approximately 0.1-0.2 M.

• (Optional) Add DIPEA (1.5 eq) to the reaction mixture to act as an acid scavenger.

• Heat the reaction mixture to reflux (approximately 82 °C for isopropanol) with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(4-morpholino-3-(trifluoromethyl)phenyl)-6,7-dimethoxyquinazolin-4-amine.

Data Presentation

The following tables summarize representative quantitative data for SNAr reactions involving substituted anilines and chloroquinazolines, as well as the biological activity of the resulting products.

Table 1: Representative SNAr Reaction Conditions and Yields

Electrophile	Nucleophile	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Chloro-6,7-dimethoxyquinazoline	3-Ethynylaniline	Isopropanol	-	Reflux	5	92	[1]
4-Chloro-6,7-dimethoxyquinazoline	4-Aminophenol	Dioxane	DIPEA	80	12	60	[2]
4-Chloro-7-fluoro-6-nitroquinazoline	4-Chloro-3-(trifluoromethyl)aniline	NMP	-	120	4	85.3	[3]
2,4-Dichloro-6,7-dimethoxyquinazoline	N,N-dimethylbenzene-1,4-diamine	Dioxane	DIPEA	80	12	-	[2]

Table 2: Biological Activity of Representative 4-Anilinoquinazoline Derivatives

Compound	Target Kinase(s)	IC₅₀ (nM)	Cell Line	Antiproliferative IC₅₀ (µM)	Reference
Gefitinib (Iressa®)	EGFR	2-37	A431	0.015	[4]
Erlotinib (Tarceva®)	EGFR	2	-	-	[1]
Lapatinib (Tykerb®)	EGFR, HER2	10.8, 9.8	-	-	[1]
Representative 4-Anilinoquinoline	-	-	HepG2	8.50	[5]
Representative N-Phenyl-4-(trifluoromethyl)quinazoline-2-amine	PIM-1 (predicted)	-	PC3	5.51	[6]

Conclusion

Nucleophilic aromatic substitution reactions utilizing 4-Morpholino-3-(trifluoromethyl)aniline are a robust and versatile method for the synthesis of potent kinase inhibitors. The resulting 4-anilinoquinazoline and related heterocyclic scaffolds have demonstrated significant therapeutic potential by targeting key oncogenic signaling pathways. The protocols and data provided herein serve as a valuable resource for researchers engaged in the design and development of novel targeted therapies. Further optimization of reaction conditions and exploration of substrate scope will continue to expand the utility of this important synthetic transformation in drug discovery.

References

• 1. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journal11.magtechjournal.com [journal11.magtechjournal.com]

Application Notes and Protocols: In Silico Docking Studies with Derivatives of 4-Morpholino-3-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in silico docking studies on derivatives of 4-Morpholino-3-(trifluoromethyl)aniline. This class of compounds holds significant potential in drug discovery, particularly in the development of novel kinase inhibitors for cancer therapy. The following sections detail their potential biological targets, quantitative data from related studies, and step-by-step protocols for computational analysis.

Introduction

Derivatives of 4-Morpholino-3-(trifluoromethyl)aniline are synthetic compounds characterized by a central aniline ring substituted with a morpholine group and a trifluoromethyl group. The morpholine moiety is a common feature in many approved drugs and is known to improve pharmacokinetic properties. The trifluoromethyl group can enhance metabolic stability and binding affinity. In silico docking is a computational technique that predicts the preferred orientation of a ligand when bound to a protein target, providing insights into binding affinity and potential biological activity. This information is invaluable for prioritizing compounds for synthesis and experimental testing.

Potential Biological Targets and Signaling Pathways

Based on the prevalence of the morpholine scaffold in known kinase inhibitors, a primary focus for the in silico studies of 4-Morpholino-3-(trifluoromethyl)aniline derivatives is the PI3K/Akt/mTOR signaling pathway . This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers. The morpholine oxygen can act as a hydrogen bond acceptor, a key interaction in the hinge region of many kinase active sites.

dot

Caption: PI3K/Akt/mTOR Signaling Pathway Inhibition.

Data Presentation

Table 1: In Vitro Anticancer Activity of 3-Fluoro-4-morpholinoaniline Derivatives

Compound ID	Modification	Cell Line	IC50 (µM)
NAM-5	Sulfonamide derivative	MCF-7	1.811
MDA-MB-231	2.143
NAM-7	Amine derivative	MCF-7	1.883
MDA-MB-231	4.688
Doxorubicin	Standard of care	3T3L-1	(Similar activity to NAM-5 and NAM-7)

Data sourced from a study on novel 3-fluoro-4-morpholinoaniline derivatives. Note the structural difference (fluoro vs. trifluoromethyl group at position 3) when comparing to the target compounds of these application notes.

Table 2: Hypothetical In Silico Docking Results of 4-Morpholino-3-(trifluoromethyl)aniline Derivatives against PI3Kα

The following table is a representative example of how to present in silico docking data. The values are hypothetical and for illustrative purposes, based on typical binding energies observed for kinase inhibitors.

Derivative ID	R-Group Modification	Binding Energy (kcal/mol)	Key Interacting Residues	Predicted Inhibition Constant (Ki) (nM)
MTA-001	-H	-8.5	Val851, Lys802, Asp933	150
MTA-002	-CH3	-8.8	Val851, Lys802, Asp933	110
MTA-003	-Cl	-9.2	Val851, Lys802, Asp933, Tyr836	65
MTA-004	-OCH3	-9.0	Val851, Lys802, Asp933, Ser774	80
MTA-005	-NH2	-9.5	Val851, Lys802, Asp933, Gln859	40

Experimental Protocols

Molecular Docking Protocol

This protocol outlines the general steps for performing molecular docking studies using widely available software such as AutoDock Vina.

dot

Caption: General Molecular Docking Workflow.

1. Protein Preparation

• Objective: To prepare the target protein structure for docking.

• Procedure:

  • Obtain the 3D crystal structure of the target protein (e.g., PI3Kα, mTOR, EGFR) from the Protein Data Bank (PDB).

  • Remove water molecules, co-crystallized ligands, and any non-essential protein chains.

  • Add polar hydrogen atoms to the protein structure.

  • Assign partial charges (e.g., Kollman charges).

  • Save the prepared protein structure in the appropriate format (e.g., PDBQT for AutoDock).

2. Ligand Preparation

• Objective: To generate 3D structures of the 4-Morpholino-3-(trifluoromethyl)aniline derivatives and prepare them for docking.

• Procedure:

  • Draw the 2D structures of the derivatives using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Convert the 2D structures to 3D structures.

  • Perform energy minimization of the 3D structures using a suitable force field (e.g., MMFF94).

  • Define rotatable bonds to allow for conformational flexibility during docking.

  • Save the prepared ligands in the appropriate format (e.g., PDBQT).

3. Grid Box Generation

• Objective: To define the search space for the docking simulation within the protein's binding site.

• Procedure:

  • Identify the active site of the protein. This can be based on the location of a co-crystallized ligand in the PDB structure or through active site prediction servers.

  • Define the dimensions and center of a 3D grid box that encompasses the entire active site. The grid box size should be sufficient to allow the ligand to move and rotate freely.

4. Molecular Docking Simulation

• Objective: To predict the binding poses and affinities of the ligands within the protein's active site.

• Procedure:

  • Use a molecular docking program (e.g., AutoDock Vina).

  • Input the prepared protein and ligand files, along with the grid box parameters.

  • Set the docking parameters, such as the number of binding modes to generate and the exhaustiveness of the search.

  • Run the docking simulation. The program will generate a set of possible binding poses for each ligand, ranked by their predicted binding affinities (in kcal/mol).

5. Analysis of Results

• Objective: To visualize and interpret the docking results.

• Procedure:

  • Visualize the predicted binding poses of the ligands within the protein's active site using molecular visualization software (e.g., PyMOL, Chimera).

  • Analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein's amino acid residues.

  • Compare the binding affinities and interaction patterns of the different derivatives to identify promising candidates.

  • Compare the docking results with experimental data (if available) to validate the docking protocol.

In Silico ADMET Prediction Protocol

• Objective: To predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the derivatives to assess their drug-likeness.

• Procedure:

  • Use online ADMET prediction tools (e.g., SwissADME, pkCSM).

  • Input the SMILES strings or 2D structures of the 4-Morpholino-3-(trifluoromethyl)aniline derivatives.

  • Analyze the predicted properties, including:

    • Absorption: Human intestinal absorption, Caco-2 permeability.

    • Distribution: Blood-brain barrier penetration, plasma protein binding.

    • Metabolism: Cytochrome P450 (CYP) inhibition.

    • Excretion: Renal clearance.

    • Toxicity: AMES toxicity, hepatotoxicity.

  • Evaluate the overall drug-likeness based on rules such as Lipinski's Rule of Five.

Table 3: Representative In Silico ADMET Prediction Parameters

Property	Acceptable Range	Importance
Molecular Weight	< 500 Da	Influences absorption and distribution
LogP (Lipophilicity)	< 5	Affects solubility and permeability
Hydrogen Bond Donors	< 5	Impacts binding and solubility
Hydrogen Bond Acceptors	< 10	Impacts binding and solubility
Blood-Brain Barrier	Negative	Reduces potential for CNS side effects
CYP Isozyme Inhibition	Non-inhibitor	Minimizes drug-drug interactions
AMES Toxicity	Negative	Indicates lack of mutagenic potential
Hepatotoxicity	Negative	Reduces risk of liver damage

Conclusion

The in silico docking and ADMET prediction protocols outlined in these application notes provide a robust framework for the initial assessment of 4-Morpholino-3-(trifluoromethyl)aniline derivatives as potential drug candidates. By leveraging these computational tools, researchers can efficiently screen and prioritize compounds, thereby accelerating the drug discovery and development process. The PI3K/Akt/mTOR pathway represents a promising target for this class of compounds, and further in vitro and in vivo studies are warranted to validate the in silico findings.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of 4-Morpholino-3-(trifluoromethyl)aniline synthesis. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common issues encountered during synthesis.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Issue 1: Low or No Yield in the Nucleophilic Aromatic Substitution (SNAr) Step

• Question: I am reacting 4-fluoro-1-nitro-2-(trifluoromethyl)benzene with morpholine, but I am seeing very low conversion to the desired 4-morpholino-1-nitro-2-(trifluoromethyl)benzene. What are the potential causes and solutions?

• Answer: Low yield in the SNAr step can stem from several factors. Here are the common causes and recommended solutions:

  • Insufficient Reaction Temperature: The aromatic ring is deactivated by the electron-withdrawing trifluoromethyl group, making substitution challenging.

    • Solution: Gradually increase the reaction temperature. While some reactions with highly activated rings proceed at room temperature, this substrate likely requires heating. Refluxing in a suitable solvent like acetonitrile or dimethylformamide (DMF) is a common strategy.[1]

  • Inappropriate Solvent: The choice of solvent is critical for reaction rate and solubility of reactants.

    • Solution: Aprotic polar solvents such as DMF, DMSO, or THF are generally effective for SNAr reactions as they can solvate the cation of the base and do not interfere with the nucleophile.

  • Weak Base or Incorrect Stoichiometry: A base is often required to neutralize the HF formed and to deprotonate morpholine, increasing its nucleophilicity.

    • Solution: Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N). Ensure at least one equivalent of the base is used. For challenging substrates, a stronger base like sodium hydride (NaH) might be considered, but with caution to avoid side reactions.

  • Moisture in the Reaction: Morpholine and solvents can absorb water, which can interfere with the reaction.

    • Solution: Use anhydrous solvents and ensure the morpholine is dry. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

Issue 2: Incomplete Reduction of the Nitro Group

• Question: I have successfully synthesized the 4-morpholino-1-nitro-2-(trifluoromethyl)benzene intermediate, but the reduction to 4-Morpholino-3-(trifluoromethyl)aniline is sluggish or incomplete. What can I do to improve this step?

• Answer: The reduction of a nitro group can sometimes be challenging, especially with other functional groups present. Here are some troubleshooting steps:

  • Catalyst Inactivity (for Catalytic Hydrogenation): The catalyst (e.g., Pd/C, Pt/C, Raney Nickel) may be old, poisoned, or used in insufficient quantity.

    • Solution: Use a fresh batch of catalyst from a reliable supplier. Increase the catalyst loading (e.g., from 5 mol% to 10 mol%). Ensure the solvent is appropriate and does not poison the catalyst. Protic co-solvents like ethanol or acetic acid can often improve hydrogenation efficiency.[2][3]

  • Poor Solubility of the Starting Material: If the nitro-intermediate is not fully dissolved in the reaction solvent, the reaction will be slow.[2]

    • Solution: Choose a solvent system in which the starting material is fully soluble. For catalytic hydrogenation, methanol, ethanol, or ethyl acetate are common choices. For metal/acid reductions, ethanol/water mixtures are often effective.[1]

  • Insufficient Reducing Agent (for Metal/Acid Reductions): The stoichiometry of the reducing agent is crucial.

    • Solution: Use a sufficient excess of the metal (e.g., Fe, SnCl₂, Zn). For instance, 3-5 equivalents of SnCl₂·2H₂O are typically used.[2] Ensure the acid concentration is adequate to activate the metal surface.[2]

  • Formation of Intermediates: The reduction of a nitro group proceeds through several intermediates (nitroso, hydroxylamine). In some cases, these can be slow to reduce further.

    • Solution: Increasing the reaction time or temperature can help drive the reaction to completion. Monitoring the reaction by TLC or LC-MS is crucial to determine the optimal reaction time.

Issue 3: Formation of Side Products

• Question: I am observing significant impurities in my final product. What are the likely side reactions and how can I minimize them?

• Answer: Side product formation can occur in both the SNAr and reduction steps.

  • In the SNAr Step:

    • Bis-arylation of Morpholine: While less common, if a di-halogenated starting material is used, reaction at both positions can occur.

    • Solution: Use a starting material with a single good leaving group.

    • Ring-opening of Morpholine: Under very harsh basic or acidic conditions, the morpholine ring could potentially open.

    • Solution: Use milder bases and control the temperature carefully.

  • In the Reduction Step:

    • Formation of Azoxy, Azo, or Hydrazo Compounds: These are common byproducts of incomplete nitro group reduction, especially under neutral or basic conditions.

    • Solution: Ensure acidic conditions for metal/acid reductions (e.g., Fe/HCl, SnCl₂/HCl) which favor the formation of the aniline.[2] For catalytic hydrogenation, ensure sufficient hydrogen pressure and catalyst loading.

    • Dehalogenation (if applicable): If the starting material for the SNAr step was a chloro or bromo-substituted compound, residual halogen may be removed during catalytic hydrogenation.

    • Solution: Raney Nickel is sometimes used in place of Pd/C to avoid dehalogenation of aryl halides.[4]

Frequently Asked Questions (FAQs)

• Q1: What is the most common synthetic route for 4-Morpholino-3-(trifluoromethyl)aniline?

  • A1: The most analogous and likely successful route involves a two-step process:

    • Nucleophilic Aromatic Substitution (SNAr): Reaction of a 4-halo-1-nitro-2-(trifluoromethyl)benzene (e.g., with a fluoro or chloro leaving group) with morpholine in the presence of a base. The fluorine-substituted starting material is generally more reactive.

    • Nitro Group Reduction: Reduction of the resulting 4-morpholino-1-nitro-2-(trifluoromethyl)benzene to the target aniline. This is commonly achieved by catalytic hydrogenation (e.g., H₂ with Pd/C) or using a metal in an acidic medium (e.g., Fe/NH₄Cl or SnCl₂/HCl).[1]

• Q2: Is Buchwald-Hartwig amination a viable alternative for this synthesis?

  • A2: Yes, Buchwald-Hartwig amination is a powerful method for forming C-N bonds and could be a viable alternative.[5][6] This would involve coupling an aryl halide or triflate, such as 4-bromo-2-(trifluoromethyl)aniline, with morpholine using a palladium catalyst and a suitable phosphine ligand (e.g., XPhos, RuPhos).[7] This approach avoids the nitro-reduction step but requires careful optimization of the catalyst system.

• Q3: What are the key parameters to optimize for improving the yield of the SNAr reaction?

  • A3: The key parameters to optimize are temperature , solvent , and base . A screening of different polar aprotic solvents (e.g., THF, DMF, DMSO), bases (e.g., K₂CO₃, Cs₂CO₃, Et₃N), and a temperature range from room temperature to reflux is recommended to find the optimal conditions.

• Q4: How can I purify the final product, 4-Morpholino-3-(trifluoromethyl)aniline?

  • A4: The final product is an aniline and will be basic. Purification can typically be achieved by:

    • Extraction: After the reaction work-up, an acid-base extraction can be performed. The crude product can be dissolved in an organic solvent and washed with a mild aqueous acid to remove basic impurities. The product itself will likely partition into the organic layer.

    • Column Chromatography: Silica gel column chromatography is a standard method for purification. A gradient of ethyl acetate in hexanes is a good starting point for elution.

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can provide highly pure material.

Data Presentation

The following tables summarize reaction conditions from analogous syntheses found in the literature to provide a starting point for optimization.

Table 1: Conditions for Nucleophilic Aromatic Substitution with Morpholine

Starting Material	Base	Solvent	Temperature	Time (h)	Yield (%)	Reference
1,2-Difluoro-4-nitrobenzene	- (neat)	Morpholine	Reflux	N/A	High	[1]
3,4-Difluoronitrobenzene	N/A	Acetonitrile	Reflux	N/A	N/A	[1]
4-Bromo-N,N-dimethylaniline	NaOtBu	Dioxane	100°C	24	~95	[8]
2-Fluorobenzonitrile	K₂CO₃	THF	60°C	12	60

Table 2: Conditions for Nitro Group Reduction

Starting Material	Reducing Agent/Catalyst	Solvent	Temperature	Yield (%)	Reference
4-(2-Fluoro-4-nitrophenyl)morpholine	Fe / NH₄Cl	Methanol / Water	70°C	High	[1]
o-Fluoronitrobenzene	Raney's Nickel, H₂ (20 atm)	Methanol	Room Temp	90	[9]
4-Nitro-2-trifluoromethyl toluene	Fe / HCl	Water	100°C	61
Various Nitroarenes	Pd/C, H₂	Ethanol	Room Temp	High	[4]

Experimental Protocols

Protocol 1: Two-Step Synthesis via SNAr and Nitro Reduction

Step 1: Synthesis of 4-morpholino-1-nitro-2-(trifluoromethyl)benzene

• To a solution of 4-fluoro-1-nitro-2-(trifluoromethyl)benzene (1.0 eq) in anhydrous dimethylformamide (DMF, approx. 0.5 M), add morpholine (1.2 eq) followed by anhydrous potassium carbonate (1.5 eq).

• Heat the reaction mixture to 80-100°C and stir under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product. This intermediate may be carried forward without further purification if it is of sufficient purity.

Step 2: Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

• Dissolve the crude 4-morpholino-1-nitro-2-(trifluoromethyl)benzene (1.0 eq) in a mixture of ethanol and water (e.g., 5:1 ratio).

• Add ammonium chloride (NH₄Cl, 4.0 eq) followed by iron powder (Fe, 5.0 eq).

• Heat the mixture to reflux (approx. 80-90°C) and stir vigorously.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and filter through a pad of Celite®, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Add water and ethyl acetate to the residue. Basify the aqueous layer with a saturated solution of sodium bicarbonate (NaHCO₃).

• Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Mandatory Visualizations

Caption: Proposed two-step synthesis workflow.

Caption: Decision tree for troubleshooting low yield.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. research.rug.nl [research.rug.nl]
• 8. researchgate.net [researchgate.net]
• 9. CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 4-Morpholino-3-(trifluoromethyl)aniline

Welcome to the technical support center for the purification of crude 4-Morpholino-3-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 4-Morpholino-3-(trifluoromethyl)aniline?

A1: The two most effective and commonly used methods for the purification of crude 4-Morpholino-3-(trifluoromethyl)aniline are recrystallization and column chromatography. The choice between these methods often depends on the impurity profile and the desired final purity of the product.

Q2: What are the likely impurities in crude 4-Morpholino-3-(trifluoromethyl)aniline?

A2: Based on the typical synthesis route, which involves the reaction of 2-fluoro-5-nitrobenzotrifluoride with morpholine followed by the reduction of the nitro group, the following impurities may be present in the crude product:

• Unreacted Starting Materials: 2-fluoro-5-nitrobenzotrifluoride and morpholine.

• Intermediate: 4-(2-nitro-5-(trifluoromethyl)phenyl)morpholine.

• Byproducts: Isomeric impurities and other related substances formed during the synthesis.[1]

• Degradation Products: Halogenated anilines can degrade under certain storage and handling conditions.

Q3: My purified 4-Morpholino-3-(trifluoromethyl)aniline is colored. How can I decolorize it?

A3: A yellow to brown coloration in the final product is typically due to trace oxidized impurities. This can often be resolved by treating a solution of the compound with activated charcoal followed by filtration before the final crystallization step. Alternatively, passing a solution of the compound through a short plug of silica gel with a non-polar eluent can also be effective.

Troubleshooting Guides

Recrystallization

Recrystallization is a powerful technique for removing impurities, provided a suitable solvent system is identified.

Problem 1: Oiling out instead of crystallization.

• Possible Cause: The compound is coming out of the solution above its melting point, or the solution is supersaturated.

• Solution:

  • Add a small amount of additional hot solvent to the oiled-out mixture to ensure complete dissolution, then allow it to cool more slowly.

  • Try a different solvent system with a lower boiling point.

  • Scratch the inside of the flask with a glass rod at the surface of the liquid to induce crystallization.

  • Add a seed crystal of pure 4-Morpholino-3-(trifluoromethyl)aniline.

Problem 2: No crystal formation upon cooling.

• Possible Cause: The solution is not sufficiently saturated, or the compound is too soluble in the chosen solvent even at low temperatures.

• Solution:

  • Evaporate some of the solvent to increase the concentration of the product and then cool again.

  • If using a mixed solvent system (e.g., ethanol/water), add more of the anti-solvent (water) dropwise to the cooled solution until turbidity persists, then warm slightly to redissolve and cool slowly.

  • Cool the solution in an ice bath or, if necessary, a dry ice/acetone bath, but be aware that rapid cooling can trap impurities.

Problem 3: Low recovery yield.

• Possible Cause: The compound has significant solubility in the cold solvent, or too much solvent was used.

• Solution:

  • Minimize the amount of hot solvent used to dissolve the crude product.

  • Ensure the solution is thoroughly cooled to maximize precipitation before filtration.

  • Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.

  • Consider a different solvent or solvent system where the compound has lower solubility at cold temperatures.

Column Chromatography

Column chromatography is highly effective for separating compounds with different polarities. For anilines, which are basic, special considerations are necessary to achieve good separation on silica gel.

Problem 1: Poor separation of the product from impurities (overlapping peaks).

• Possible Cause: The polarity of the mobile phase is not optimal.

• Solution:

  • Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.4 for 4-Morpholino-3-(trifluoromethyl)aniline.

  • A less polar solvent system (e.g., a lower percentage of ethyl acetate in hexanes) will increase the retention time on the column and may improve separation from less polar impurities.[2]

  • For closely eluting impurities, a shallow gradient elution may be more effective than an isocratic elution.

Problem 2: Tailing of the product peak.

• Possible Cause: The basic aniline group is interacting strongly with the acidic silanol groups on the surface of the silica gel.[2]

• Solution:

  • Add a small amount of a basic modifier, such as triethylamine (TEA), to the mobile phase (typically 0.1-1% v/v). The TEA will neutralize the acidic sites on the silica gel, leading to more symmetrical peaks.[2]

Problem 3: The compound is not eluting from the column.

• Possible Cause: The mobile phase is not polar enough, or the compound is irreversibly adsorbed to the silica gel.

• Solution:

  • Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).

  • If the compound is still not eluting, consider switching to a more polar solvent system, such as dichloromethane/methanol.

  • Ensure that a basic modifier like triethylamine is included in the eluent.

Data Presentation

The following tables provide a summary of potential purification parameters based on methods used for structurally similar compounds. These should be used as a starting point for optimization.

Table 1: Recrystallization Solvent Systems

Solvent System	Ratio (v/v)	Expected Outcome
Ethyl Acetate / Hexane	Start with dissolving in minimal hot ethyl acetate, then add hexane as an anti-solvent.	Good for removing more polar and less polar impurities. A 70% yield has been reported for a similar compound.[3]
Ethanol / Water	Dissolve in minimal hot ethanol, then add water as an anti-solvent.	Effective for many substituted anilines. A patent for a similar compound reported achieving >99.5% purity.
Isopropanol	Single solvent.	Can be effective if the solubility difference between hot and cold is significant.
Toluene	Single solvent.	May be a good choice due to the aromatic nature of the solute and solvent.

Table 2: Column Chromatography Conditions

Stationary Phase	Mobile Phase System	Modifier	Expected Rf
Silica Gel	Hexane / Ethyl Acetate	0.1 - 1% Triethylamine	0.2 - 0.4
Silica Gel	Dichloromethane / Methanol	0.1 - 1% Triethylamine	0.2 - 0.4
Alumina (neutral)	Hexane / Ethyl Acetate	Not always necessary	0.2 - 0.4

Experimental Protocols

Protocol 1: Recrystallization from Ethyl Acetate/Hexane

• Dissolution: Place the crude 4-Morpholino-3-(trifluoromethyl)aniline in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely with gentle heating and stirring.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Gently swirl the flask and then heat it to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm Erlenmeyer flask to remove the charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. If no crystals form, scratch the inside of the flask with a glass rod or add a seed crystal. Once crystal formation begins, cool the flask in an ice bath for at least 30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point.

Protocol 2: Column Chromatography on Silica Gel

• TLC Analysis: Determine an appropriate mobile phase composition by running TLC plates of the crude material in various ratios of hexane and ethyl acetate (with 0.5% triethylamine). An ideal solvent system will give the product an Rf value of approximately 0.3.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 4-Morpholino-3-(trifluoromethyl)aniline in a minimal amount of the mobile phase or dichloromethane. Carefully load the solution onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, collecting fractions in test tubes.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-Morpholino-3-(trifluoromethyl)aniline.

Mandatory Visualizations

Caption: General workflow for the purification of 4-Morpholino-3-(trifluoromethyl)aniline.

Caption: Decision tree for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 4-Morpholinoaniline synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Morpholino-3-(trifluoromethyl)aniline and its derivatives. The following information is designed to help identify and mitigate common side reactions encountered during synthesis.

Troubleshooting Guide: Common Side Reactions and Solutions

This guide addresses specific issues that may arise during the two primary stages of synthesis: the amination of a substituted nitrobenzene and the subsequent reduction of the nitro group.

Stage 1: Amination of 4-Halo-1-nitro-2-(trifluoromethyl)benzene with Morpholine

This step is typically achieved via either a Buchwald-Hartwig amination or a Nucleophilic Aromatic Substitution (SNAr).

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired 4-morpholino-1-nitro-2-(trifluoromethyl)benzene	Buchwald-Hartwig: Inefficient catalyst system; Sterically hindered substrate.	Optimize the ligand and palladium source. For sterically hindered substrates, consider using bulky, electron-rich phosphine ligands such as XPhos or RuPhos. Ensure anhydrous and oxygen-free conditions.
SNAr: Insufficient activation of the aromatic ring; Low reaction temperature.	Use a more electron-deficient starting material if possible. Increase the reaction temperature, but monitor for decomposition. The use of a strong base like potassium carbonate or sodium hydride in a polar aprotic solvent (e.g., DMF, DMSO) can facilitate the reaction.
Presence of a significant amount of dehalogenated starting material (hydrodehalogenation)	Buchwald-Hartwig: Side reaction promoted by certain palladium catalysts and reaction conditions.	Use a pre-formed palladium catalyst to minimize side reactions. Lowering the reaction temperature and using a strong, non-nucleophilic base such as sodium tert-butoxide can also suppress hydrodehalogenation.
Formation of a diarylated amine byproduct	Buchwald-Hartwig: Reaction of the product with another molecule of the aryl halide.	Use a slight excess of the amine nucleophile (morpholine) to favor the formation of the desired mono-arylated product. Careful control of stoichiometry is crucial.
Incomplete reaction with significant starting material remaining	Both Methods: Insufficient reaction time or temperature; Deactivation of the catalyst (Buchwald-Hartwig).	Increase the reaction time and/or temperature. For Buchwald-Hartwig, ensure the catalyst is not poisoned by impurities in the starting materials or solvents.

Stage 2: Reduction of 4-Morpholino-1-nitro-2-(trifluoromethyl)benzene

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete reduction, presence of hydroxylamine or nitroso intermediates	Insufficient reducing agent; Inactive catalyst; Mild reaction conditions.	Increase the equivalents of the reducing agent (e.g., hydrazine hydrate in the presence of a catalyst, or catalytic hydrogenation). Ensure the catalyst (e.g., Pd/C, Raney Nickel) is active. Increase the reaction temperature or pressure (for catalytic hydrogenation).
Formation of azoxy or azo compounds	Condensation of nitroso and hydroxylamine intermediates.	Ensure a rapid and complete reduction to the amine. The use of a transfer hydrogenation system with a suitable hydrogen donor (e.g., ammonium formate, formic acid) can sometimes provide a cleaner reduction. The addition of a co-catalyst like a vanadium compound can promote the disproportionation of the hydroxylamine intermediate.[1]
Decomposition of the product	Harsh reduction conditions.	Use milder reducing agents if possible. For catalytic hydrogenation, optimize the catalyst loading, temperature, and pressure to avoid over-reduction or decomposition.
Presence of impurities from starting materials	Isomeric or other impurities in the 4-morpholino-1-nitro-2-(trifluoromethyl)benzene.	Purify the nitro-intermediate before the reduction step. Use high-purity starting materials for the amination reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Buchwald-Hartwig amination step for this synthesis?

A1: The most common side reactions are hydrodehalogenation of the aryl halide starting material, where the halogen is replaced by a hydrogen atom, and the formation of diarylated amine byproducts. Both can be minimized by careful selection of the palladium catalyst, ligand, base, and reaction temperature.

Q2: How can I avoid the formation of hydroxylamine and other under-reduced intermediates during the nitro reduction?

A2: The accumulation of hydroxylamine and nitroso intermediates is a common issue.[1] To avoid this, ensure complete reduction by using a sufficient amount of a strong reducing agent and an active catalyst. Catalytic transfer hydrogenation using a hydrogen donor like formic acid or ammonium formate with a palladium catalyst can be a very effective and clean method.

Q3: Can impurities in my starting 4-(trifluoromethyl)aniline precursor affect the final product?

A3: Absolutely. Isomeric impurities or other related substances in the initial starting materials can be carried through the synthetic sequence, leading to corresponding impurities in the final 4-Morpholino-3-(trifluoromethyl)aniline product. It is crucial to use highly pure starting materials or to purify intermediates at each stage.

Q4: What analytical techniques are best for identifying these side products?

A4: A combination of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective. HPLC is excellent for quantifying the purity of the main product and detecting non-volatile impurities. GC-MS is well-suited for identifying volatile and semi-volatile impurities, and the mass spectral data provides structural information for their identification.

Quantitative Data on Side Product Formation (Representative)

The following table provides representative data on the impact of different reaction conditions on the formation of side products. Please note that these are illustrative values and actual results may vary depending on the specific experimental setup.

Reaction Stage	Reaction Conditions	Desired Product Yield (%)	Major Side Product(s)	Side Product Yield (approx. %)
Buchwald-Hartwig Amination	Pd(OAc)₂, P(t-Bu)₃, NaOtBu, Toluene, 100 °C	85	Hydrodehalogenated arene	5-10
Pd₂(dba)₃, XPhos, K₃PO₄, Dioxane, 80 °C	92	Hydrodehalogenated arene	< 3
SNAr	K₂CO₃, DMF, 120 °C	90	Unreacted starting material	5
NaH, THF, 65 °C	95	Unreacted starting material	< 2
Nitro Reduction	Fe/NH₄Cl, EtOH/H₂O, reflux	80	Hydroxylamine intermediate	5-15
H₂, Pd/C, MeOH, 50 psi	95	Hydroxylamine intermediate	< 2
HCOOH, Pd/C, i-PrOH, 80 °C	98	Minimal	< 1

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination of 4-Chloro-1-nitro-2-(trifluoromethyl)benzene with Morpholine

Materials:

• 4-Chloro-1-nitro-2-(trifluoromethyl)benzene

• Morpholine

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

Procedure:

• To a dry, nitrogen-flushed flask, add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.5 equivalents).

• Add anhydrous toluene and stir the mixture for 10 minutes at room temperature.

• Add 4-Chloro-1-nitro-2-(trifluoromethyl)benzene (1.0 equivalent) and morpholine (1.2 equivalents).

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and quench with water.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Catalytic Transfer Hydrogenation for the Reduction of 4-Morpholino-1-nitro-2-(trifluoromethyl)benzene

Materials:

• 4-Morpholino-1-nitro-2-(trifluoromethyl)benzene

• Palladium on carbon (10% Pd/C)

• Ammonium formate or formic acid

• Methanol or isopropanol

Procedure:

• To a round-bottom flask, add 4-Morpholino-1-nitro-2-(trifluoromethyl)benzene (1.0 equivalent) and methanol or isopropanol.

• Carefully add 10% Pd/C (5-10 wt% of the starting material).

• Add ammonium formate (4-5 equivalents) or formic acid (excess) portion-wise to the stirred suspension.

• Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and filter the mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization or column chromatography if necessary.

Visualizations

Caption: Synthetic pathway to 4-Morpholino-3-(trifluoromethyl)aniline.

Caption: Troubleshooting logic for the amination step.

Caption: Troubleshooting logic for the nitro reduction step.

References

• 1. WO2020131574A1 - Method of reducing aromatic nitro compounds - Google Patents [patents.google.com]

Technical Support Center: Optimizing Amide Coupling with 4-Morpholino-3-(trifluoromethyl)aniline

Welcome to the technical support center for optimizing amide coupling reactions involving the challenging substrate, 4-Morpholino-3-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: Why are my reaction yields consistently low when using 4-Morpholino-3-(trifluoromethyl)aniline?

This aniline derivative presents two significant challenges that contribute to low reactivity and poor yields.[1]

• Reduced Nucleophilicity: The potent electron-withdrawing effect of the trifluoromethyl (-CF₃) group significantly decreases the electron density on the aniline nitrogen.[1] This reduces its nucleophilicity, making it less reactive towards the activated carboxylic acid.[1]

• Steric Hindrance: The morpholine group at the ortho position to the amine creates substantial steric bulk.[2] This physically obstructs the approach of the activated carboxylic acid, slowing down the rate of amide bond formation.[2][3]

Q2: I'm using a standard coupling reagent like EDC/HOBt and seeing little to no product formation. What should I do?

Standard coupling conditions, such as those using carbodiimides like EDC with HOBt, are often insufficient for highly deactivated and hindered anilines.[4][5] The activated HOBt-ester intermediate may not be reactive enough to couple with the poorly nucleophilic aniline.[5]

Recommended Actions:

• Switch to a Stronger Coupling Reagent: Uronium- or phosphonium-based reagents are generally more effective. Reagents like HATU, HBTU, or PyBOP are excellent choices as they generate highly reactive activated esters.[6][7]

• Consider Acyl Halide Formation: For very stubborn couplings, converting the carboxylic acid to a more reactive acyl chloride or acyl fluoride can be highly effective.[3][4][] The in-situ generation of acyl fluorides using reagents like TFFH or BTFFH is a powerful method for difficult substrates.[3]

Q3: What are the optimal reaction conditions (solvent, base, temperature) for this substrate?

Optimizing the reaction environment is critical.

• Solvent: Polar aprotic solvents like DMF or NMP are generally preferred. For acyl fluoride methods, anhydrous DCM can be used.[2][3]

• Base: A non-nucleophilic, sterically hindered base is crucial to prevent side reactions and facilitate the reaction. Diisopropylethylamine (DIPEA) is a standard choice.[2][5] For particularly difficult cases, stronger bases like DBU might be considered, although this can increase the risk of epimerization with chiral carboxylic acids.

• Temperature: Due to the low reactivity, elevated temperatures are often necessary. Reactions can be heated to 50-80 °C to drive the coupling to completion.[3] Microwave heating can also be an effective strategy to accelerate the reaction.[3]

Q4: I am observing significant epimerization of my chiral carboxylic acid. How can I minimize this?

Epimerization is a common side reaction, especially under harsh conditions or with prolonged reaction times.

• Use Racemization Suppressants: Additives like HOBt or OxymaPure are known to suppress racemization during the activation step.[2] Even when using powerful uronium reagents, the inclusion of an additive can be beneficial.

• Control Temperature: Running the reaction at the lowest possible temperature that still affords a reasonable reaction rate can help minimize epimerization.[2]

• Two-Step Acyl Fluoride Protocol: Generating the acyl fluoride at a low temperature and then adding the aniline solution can sometimes provide better stereochemical control compared to a one-pot, high-temperature approach.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No or very low product yield	1. Incomplete carboxylic acid activation.[2] 2. Low nucleophilicity of the aniline.[1] 3. Steric hindrance preventing coupling.[2]	1a. Use a more potent coupling reagent (e.g., HATU, COMU, PyBOP). 1b. Convert the carboxylic acid to its acyl chloride or acyl fluoride derivative.[3][] 2a. Increase the reaction temperature significantly (e.g., 80 °C or higher).[3] 3a. Use a less sterically demanding coupling reagent if possible, though higher reactivity is often the priority.
Reaction is very slow or stalls	1. Insufficient thermal energy to overcome the activation barrier. 2. Deactivation of the activated ester intermediate.	1a. Increase the reaction temperature or use microwave irradiation.[3] 1b. Increase the concentration of reactants. 2a. Ensure strictly anhydrous conditions, as water can hydrolyze the activated intermediate.[2] 2b. Add the aniline promptly after the pre-activation step of the carboxylic acid.
Formation of side products	1. Guanidinylation of the aniline if using uronium reagents. 2. Epimerization of an α-chiral carboxylic acid. 3. Self-condensation of the carboxylic acid to form an anhydride.	1a. Ensure the carboxylic acid is fully activated before adding the aniline. Use 1:1 stoichiometry of coupling reagent to acid. 2a. Add a racemization suppressant like OxymaPure or HOBt.[2] 2b. Lower the reaction temperature if feasible. 3a. This can occur with reagents like EDC; switching to HATU or generating an acyl chloride often avoids this.

Data Presentation

The following table summarizes representative screening conditions that can be used as a starting point for optimizing the amide coupling with 4-Morpholino-3-(trifluoromethyl)aniline. Yields are estimates based on couplings with similarly challenging substrates.

Table 1: Representative Screening Conditions for Amide Coupling

Entry	Coupling Reagent (equiv)	Additive (equiv)	Base (equiv)	Solvent	Temperature (°C)	Expected Yield Range
1	EDC (1.5)	HOBt (1.5)	DIPEA (3.0)	DMF	25 → 60	0-20%
2	HATU (1.2)	-	DIPEA (3.0)	DMF	25 → 80	40-75%
3	PyBOP (1.2)	-	DIPEA (3.0)	NMP	80	45-80%
4	T3P (1.5)	-	Pyridine (4.0)	EtOAc	80	30-65%
5	SOCl₂ (2.0) then Amine	-	Pyridine (3.0)	DCM / Toluene	25 → 100	50-85%
6	TFFH (1.1) then Amine	-	DIPEA (2.2)	DCM	25 → 60	60-90%

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Preparation: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 equiv).

• Dissolution: Dissolve the acid in anhydrous DMF (approximately 0.1 M concentration).

• Activation: Add HATU (1.1 equiv) and DIPEA (2.5 equiv) to the solution. Stir the mixture at room temperature for 20-30 minutes for pre-activation.

• Amine Addition: Add a solution of 4-Morpholino-3-(trifluoromethyl)aniline (1.2 equiv) in a small amount of anhydrous DMF to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Protocol 2: Amide Coupling via In Situ Acyl Fluoride Formation

• Preparation: To a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equiv) in anhydrous DCM (approximately 0.2 M).

• Fluorinating Agent Addition: Add TFFH (1.1 equiv) followed by the slow addition of a non-nucleophilic base like DIPEA (2.2 equiv).

• Acyl Fluoride Formation: Stir the mixture at room temperature for 15-30 minutes to generate the acyl fluoride in situ.

• Amine Addition: Add a solution of 4-Morpholino-3-(trifluoromethyl)aniline (1.1 equiv) in anhydrous DCM.

• Reaction: Stir the reaction at room temperature or heat to reflux (approx. 40 °C) as needed. Monitor for completeness by TLC or LC-MS. Reaction times may be significantly longer for this method but it is often cleaner.[2]

• Workup & Purification: Quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Mandatory Visualization

Caption: General workflow for optimizing amide coupling reactions.

Caption: Troubleshooting decision tree for low-yield amide coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]

Navigating the Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful production of 4-Morpholino-3-(trifluoromethyl)aniline, a key building block in pharmaceutical development, presents a unique set of challenges, particularly during scale-up from the laboratory to industrial production. This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 4-Morpholino-3-(trifluoromethyl)aniline?

A1: The primary synthetic route involves a nucleophilic aromatic substitution (SNAr) reaction. This typically entails reacting a halo-substituted trifluoromethyl-nitrobenzene derivative (e.g., 4-fluoro-3-nitrobenzotrifluoride or 4-chloro-3-nitrobenzotrifluoride) with morpholine, followed by the reduction of the nitro group to an amine. An alternative approach involves the nitration of 3-(trifluoromethyl)aniline, followed by a reaction with a morpholine precursor, though this can present challenges with regioselectivity.

Q2: What are the critical process parameters to control during the SNAr reaction for scale-up?

A2: Temperature, reaction time, and the stoichiometry of reactants are crucial. The reaction is often exothermic, necessitating careful temperature management to prevent runaway reactions and the formation of impurities. The molar ratio of morpholine to the aromatic precursor should be optimized to ensure complete conversion while minimizing side reactions.

Q3: What are the common impurities encountered during the production of 4-Morpholino-3-(trifluoromethyl)aniline?

A3: Common impurities include unreacted starting materials, di-substituted byproducts where a second morpholine molecule reacts with the product, and positional isomers if the starting materials are not regiochemically pure. Additionally, colored impurities can form due to oxidation or side reactions at elevated temperatures.

Q4: How can the formation of di-substituted impurities be minimized during scale-up?

A4: To minimize the formation of di-substituted impurities, it is essential to control the stoichiometry of the reactants. Using a modest excess of the halo-substituted trifluoromethyl-nitrobenzene can help drive the reaction to completion without providing an excess of the product that can then undergo a second substitution. Gradual addition of morpholine and maintaining a lower reaction temperature can also be beneficial.

Q5: What purification methods are most effective for obtaining high-purity 4-Morpholino-3-(trifluoromethyl)aniline on a large scale?

A5: Recrystallization is the most common and cost-effective method for purifying the final product on an industrial scale. The choice of solvent is critical and often involves a binary solvent system to achieve optimal solubility and crystallization. For laboratory and pilot scales, column chromatography can be employed to achieve very high purity, but this method is generally not economically viable for large-scale production.

Troubleshooting Guides

Low Yield

Observation	Potential Cause	Suggested Solution
Incomplete reaction	Insufficient reaction time or temperature.	Monitor the reaction progress using in-process controls (e.g., HPLC, TLC). If the reaction has stalled, consider extending the reaction time or cautiously increasing the temperature.
Poor mixing in the reactor.	Ensure adequate agitation to maintain a homogeneous reaction mixture, especially in large-volume reactors.
Deactivation of the starting material.	Ensure the quality of the starting halo-substituted trifluoromethyl-nitrobenzene. It should be free of impurities that could interfere with the reaction.
Product loss during work-up	Sub-optimal extraction or crystallization conditions.	Optimize the pH and solvent volumes for the extraction process. For crystallization, perform a solubility study to identify the ideal solvent system and temperature profile to maximize recovery.

High Impurity Profile

Observation	Potential Cause	Suggested Solution
Presence of di-substituted impurity	Excess morpholine or high reaction temperature.	Carefully control the stoichiometry, using only a slight excess of morpholine. Maintain the reaction temperature within the validated range. Consider adding the morpholine to the reaction mixture in portions.
Residual starting material	Incomplete reaction.	Refer to the "Low Yield" troubleshooting section.
Formation of colored impurities	Oxidation or thermal degradation.	Maintain an inert atmosphere (e.g., nitrogen) over the reaction mixture. Avoid excessive temperatures and prolonged reaction times. Decolorizing with activated carbon during the work-up can be effective.

Experimental Protocols

Laboratory-Scale Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

This protocol is for informational purposes and should be adapted and optimized based on laboratory-specific conditions and safety protocols.

Materials:

• 4-Fluoro-3-nitrobenzotrifluoride

• Morpholine

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Iron powder (Fe)

• Ammonium Chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

Step 1: Nucleophilic Aromatic Substitution

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-fluoro-3-nitrobenzotrifluoride (1 equivalent) in DMF.

• Add potassium carbonate (1.5 equivalents) and morpholine (1.2 equivalents).

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 4-morpholino-3-nitrobenzotrifluoride.

Step 2: Reduction of the Nitro Group

• To a solution of the crude nitro compound in a mixture of ethanol and water, add iron powder (5 equivalents) and ammonium chloride (1 equivalent).

• Heat the mixture to reflux (around 80 °C) and stir vigorously for 2-4 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the hot reaction mixture through a pad of celite to remove the iron salts.

• Wash the celite pad with hot ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the remaining aqueous solution with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 4-Morpholino-3-(trifluoromethyl)aniline.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate).

Data Presentation

Table 1: Comparison of Yield and Purity at Different Production Scales

Scale	Typical Yield (%)	Typical Purity (%)	Key Challenges
Laboratory (1-100 g)	80-90	>99 (after chromatography)	Precise control of reaction parameters, isolation of small quantities.
Pilot Plant (1-10 kg)	75-85	>98 (after recrystallization)	Heat transfer, mixing efficiency, process safety evaluation.
Industrial (>100 kg)	70-80	>97 (after recrystallization)	Consistent raw material quality, waste management, cost optimization.

Visualizations

Caption: Synthetic workflow for 4-Morpholino-3-(trifluoromethyl)aniline.

Caption: Troubleshooting decision tree for synthesis issues.

Degradation pathways of 4-Morpholino-3-(trifluoromethyl)aniline under stress conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) concerning the degradation pathways of 4-Morpholino-3-(trifluoromethyl)aniline under various stress conditions.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways for 4-Morpholino-3-(trifluoromethyl)aniline under stress conditions?

A1: Based on the chemical structure, the primary degradation pathways for 4-Morpholino-3-(trifluoromethyl)aniline under stress conditions such as acid/base hydrolysis, oxidation, heat, and light are expected to involve the aniline and morpholine functional groups, as well as the trifluoromethyl substituent. Aromatic amines are susceptible to oxidation, and the trifluoromethyl group can undergo hydrolysis under certain pH conditions.[1] The morpholine ring may also be subject to oxidative cleavage.

Q2: My sample of 4-Morpholino-3-(trifluoromethyl)aniline has turned yellow/brown. Is it still usable?

A2: The discoloration of aniline derivatives is often indicative of oxidation, leading to the formation of impurities.[1] For applications requiring high purity, such as in drug development, the presence of these degradation products can be problematic. It is highly recommended to assess the purity of the discolored material using analytical techniques like HPLC or LC-MS before use. If significant impurities are detected, purification by recrystallization or column chromatography may be necessary.[1]

Q3: What are the recommended storage conditions to minimize degradation of 4-Morpholino-3-(trifluoromethyl)aniline?

A3: To ensure the stability and purity of 4-Morpholino-3-(trifluoromethyl)aniline, it should be stored in a tightly sealed container, protected from light and moisture.[1] Storage in a cool, dry, and well-ventilated area is crucial. For long-term storage, refrigeration at 2-8°C is advisable.[1]

Q4: What analytical techniques are suitable for studying the degradation of 4-Morpholino-3-(trifluoromethyl)aniline?

A4: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for separating, identifying, and quantifying the parent compound and its degradation products.[2][3] HPLC with UV detection is suitable for quantitative analysis, while LC-MS provides molecular weight information that is crucial for the structural elucidation of unknown degradants.[3] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used if the compound and its impurities are volatile or can be derivatized to become volatile.[2]

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram During Stability Studies

• Possible Cause 1: Degradation of the Analyte.

  • Troubleshooting Steps:

    • Confirm the identity of the unexpected peaks by comparing the retention times with those of known impurities or by using a mass spectrometer (LC-MS) to determine their molecular weights.

    • Review the stress conditions (pH, temperature, oxidant concentration, light exposure) to determine if they were too harsh, leading to excessive degradation. An appropriate level of degradation is typically in the range of 5-20%.[4]

    • Evaluate the storage conditions of your sample solutions, as degradation can occur even under ambient conditions over time.

• Possible Cause 2: Contamination.

  • Troubleshooting Steps:

    • Analyze a blank sample (mobile phase or solvent used for sample preparation) to check for contaminants from the solvent or the HPLC system.

    • Ensure all glassware and equipment are scrupulously clean.

    • Verify the purity of the starting material before initiating the stress study.

Issue 2: Poor Resolution Between the Parent Peak and Degradant Peaks

• Possible Cause: Inadequate Chromatographic Method.

  • Troubleshooting Steps:

    • Optimize the Mobile Phase: Adjust the organic-to-aqueous ratio, try a different organic modifier (e.g., acetonitrile vs. methanol), or modify the pH of the aqueous phase.

    • Change the Stationary Phase: If optimizing the mobile phase is insufficient, consider using a column with a different selectivity (e.g., a phenyl or pentafluorophenyl column instead of a C18).

    • Modify the Gradient: Adjust the slope of the gradient to improve the separation of closely eluting peaks.

    • Adjust Flow Rate and Temperature: Lowering the flow rate or changing the column temperature can sometimes improve resolution.

Summary of Potential Degradation Under Stress Conditions

Stress Condition	Expected Degradation Pathway	Potential Degradation Products
Acidic Hydrolysis	Hydrolysis of the trifluoromethyl group, potential cleavage of the morpholine ring or C-N bond.	4-Morpholino-3-carboxy-aniline, 4-Amino-2-(trifluoromethyl)phenol, various ring-opened products.
Alkaline Hydrolysis	Similar to acidic hydrolysis, with potential for base-catalyzed reactions.	4-Morpholino-3-carboxy-aniline, 4-Amino-2-(trifluoromethyl)phenol, various ring-opened products.
Oxidative (e.g., H₂O₂)	Oxidation of the aniline nitrogen and the morpholine ring.	N-oxide derivatives, hydroxylated species, ring-opened products of morpholine, colored polymeric impurities.
Thermal	Decomposition, polymerization, and fragmentation.	Complex mixture of aromatic compounds, potential for defluorination.[1]
Photolytic (UV/Vis)	Photo-oxidation and rearrangement reactions.	Similar to oxidative degradation, formation of radicals leading to various products.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of 4-Morpholino-3-(trifluoromethyl)aniline under various stress conditions.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• Heating block or water bath

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile) and add 0.1 N HCl. Heat at 60-80°C for a specified time (e.g., 2, 4, 8, 24 hours). If no degradation is observed, repeat with 1 N HCl. Neutralize the sample before analysis.[5]

• Alkaline Hydrolysis: Dissolve the compound and add 0.1 N NaOH. Heat at 60-80°C for a specified time. If no degradation is observed, repeat with 1 N NaOH. Neutralize the sample before analysis.

• Oxidative Degradation: Dissolve the compound and add 3% H₂O₂. Keep at room temperature for a specified time. If no degradation is observed, repeat with 30% H₂O₂.

• Thermal Degradation: Place the solid compound in an oven at a high temperature (e.g., 105°C) for a specified time. Also, prepare a solution of the compound and heat it.

• Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm or 365 nm) and/or visible light in a photostability chamber for a specified duration.[6]

Analysis: Analyze all stressed samples, along with an unstressed control sample, by a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 4-Morpholino-3-(trifluoromethyl)aniline from its degradation products.

Instrumentation and Conditions (Example):

• HPLC System: Quaternary pump, autosampler, column oven, and UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start with a low percentage of B, and gradually increase to a high percentage over 20-30 minutes to elute any more nonpolar degradants.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the parent compound).

• Injection Volume: 10 µL.

Procedure:

• Prepare solutions of the unstressed and stressed samples in the mobile phase or a suitable solvent.

• Inject the samples into the HPLC system.

• Evaluate the chromatograms for the resolution between the main peak and any degradation product peaks.

• Optimize the method (gradient, mobile phase composition, etc.) as needed to achieve adequate separation (resolution > 2) for all relevant peaks.

Visualizations

Caption: Potential degradation pathways of 4-Morpholino-3-(trifluoromethyl)aniline.

Caption: Workflow for a forced degradation study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ajpaonline.com [ajpaonline.com]

Technical Support Center: Resolving Impurities in 4-Morpholino-3-(trifluoromethyl)aniline

Welcome to the technical support center for 4-Morpholino-3-(trifluoromethyl)aniline. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and resolving common purity issues encountered during the synthesis, purification, and handling of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities found in 4-Morpholino-3-(trifluoromethyl)aniline samples?

A1: While specific impurities can vary based on the synthetic route, common impurities in analogous aniline compounds may include:

• Starting Material Residues: Unreacted starting materials from the synthesis process.

• Isomeric Impurities: Positional isomers formed during the synthesis.

• Over-alkylation or Arylation Products: Multiple substitutions on the aniline nitrogen.

• Solvent Residues: Residual solvents from the synthesis and purification steps.

• Degradation Products: Compounds formed due to exposure to light, air (oxidation), or extreme temperatures.

Q2: My 4-Morpholino-3-(trifluoromethyl)aniline sample is discolored (e.g., yellow, brown). What could be the cause?

A2: Discoloration in aniline samples is often due to oxidation. Aniline and its derivatives can be sensitive to air and light, leading to the formation of colored oxidation byproducts. Storing the compound under an inert atmosphere (e.g., nitrogen or argon) and in a light-protected container is recommended.

Q3: I am observing poor peak shape (e.g., tailing) during HPLC analysis of my sample. What can I do?

A3: Poor peak shape in HPLC for basic compounds like anilines is often due to strong interactions with acidic silanol groups on the silica-based stationary phase.[1] To mitigate this, you can:

• Add a basic modifier, such as triethylamine (TEA) or diethylamine (DEA), to the mobile phase (typically 0.1-0.5%).[1]

• Use a mobile phase with a higher pH to suppress the ionization of the silanol groups.

• Employ an end-capped HPLC column or a column with a different stationary phase (e.g., polymer-based).

Q4: Can I use Gas Chromatography (GC) to analyze the purity of 4-Morpholino-3-(trifluoromethyl)aniline?

A4: Gas Chromatography can be a suitable method for analyzing volatile and thermally stable impurities. However, for a relatively high molecular weight and potentially less volatile compound like 4-Morpholino-3-(trifluoromethyl)aniline, HPLC is generally the preferred method.[2] If using GC, ensure the inlet temperature is not excessively high to prevent on-column degradation.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Potential Cause: Presence of synthesis-related impurities or degradation products.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for identifying unknown HPLC peaks.

Detailed Steps:

• Retention Time Comparison: Inject standards of known starting materials and potential byproducts to see if retention times match the unexpected peaks.

• LC-MS Analysis: If standards are unavailable, perform Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the molecular weights of the impurities. This can provide clues about their identity.

• Preparative HPLC and NMR: For significant unknown impurities, use preparative HPLC to isolate the compound. Subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy can elucidate its structure.[3][4]

• Process Optimization: Once impurities are identified, modify the reaction conditions (e.g., temperature, reaction time, stoichiometry) or the purification method to minimize their formation.

Issue 2: Low Purity After Initial Purification

Potential Cause: Ineffective purification method for the specific impurities present.

Troubleshooting Workflow:

Caption: Options for enhancing the purity of the final product.

Detailed Steps:

• Recrystallization: This is often an effective first step for removing small amounts of impurities from solid samples.[5] Experiment with different solvent systems to find one where the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain in solution.

• Column Chromatography: For mixtures with multiple components or impurities with similar polarity to the product, column chromatography on silica gel or alumina can be very effective.[1] A gradient elution of solvents with increasing polarity is often necessary.

• Acid-Base Extraction: As an aniline derivative, 4-Morpholino-3-(trifluoromethyl)aniline is basic. It can be separated from non-basic impurities by dissolving the crude product in a non-polar organic solvent and extracting with an aqueous acid (e.g., 1M HCl). The aniline will move to the aqueous layer as its hydrochloride salt. The aqueous layer can then be basified (e.g., with NaOH) and the pure aniline re-extracted into an organic solvent.[6]

Data Presentation

Table 1: Comparison of Analytical Techniques for Purity Analysis

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with mass spectrometric detection.[2]	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.[7]
Sample Volatility	Not required.	Required.[2]	Not required.
Thermal Stability	Suitable for thermally labile compounds.[2]	Requires thermal stability of the analyte.	Non-destructive.[7]
Primary Use	Purity testing, quantification, impurity profiling.[7]	Identification and quantification of volatile impurities, trace analysis.[7]	Structural elucidation, confirmation of identity, quantification (qNMR).[7]
Strengths	Wide applicability, high precision and accuracy.[2]	High separation efficiency, definitive identification of unknowns through mass spectra.[2]	Provides definitive structural information.[7]
Limitations	Peak identification can be challenging without a mass spectrometer.	Limited to volatile and thermally stable compounds.[2]	Lower sensitivity compared to chromatographic methods.[7]

Experimental Protocols

Protocol 1: HPLC Purity Method

This protocol is adapted from established methods for similar trifluoromethylaniline compounds.[7][8]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start with a high percentage of A, and gradually increase the percentage of B over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 0.5 mg/mL.

Protocol 2: Recrystallization

This is a general procedure that may require optimization for your specific sample.[5][9]

• Solvent Selection: In a small test tube, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexanes, and mixtures thereof) at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: In a larger flask, dissolve the crude 4-Morpholino-3-(trifluoromethyl)aniline in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Cooling: Once crystals have started to form, cool the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and allow them to air dry.

Protocol 3: Column Chromatography

This is a general guide for purification using silica gel chromatography.[1]

• TLC Analysis: Determine an appropriate mobile phase using Thin Layer Chromatography (TLC). A good solvent system will give your product an Rf value of approximately 0.2-0.4. A common mobile phase for anilines is a mixture of hexanes and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase and pour it into the column. Allow the silica to settle into a packed bed.

• Sample Loading: Dissolve your crude sample in a minimal amount of the mobile phase and carefully load it onto the top of the silica bed.

• Elution: Begin eluting with the mobile phase, collecting fractions. You can gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute more polar compounds.

• Fraction Analysis: Analyze the collected fractions by TLC to determine which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. researchgate.net [researchgate.net]
• 5. mt.com [mt.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]
• 8. Separation of 3-(Trifluoromethyl)aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of 4-Morpholino-3-(trifluoromethyl)aniline in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on maintaining the stability of 4-Morpholino-3-(trifluoromethyl)aniline in solution. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to address common challenges encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 4-Morpholino-3-(trifluoromethyl)aniline in solution?

A1: The stability of 4-Morpholino-3-(trifluoromethyl)aniline in solution can be compromised by several factors, including:

• Oxidation: The aniline nitrogen is susceptible to oxidation, which can lead to the formation of nitroso or nitro derivatives.[1] This process can be accelerated by the presence of oxygen.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of the molecule.[1]

• pH Extremes: Strong acidic or basic conditions can catalyze the decomposition of the compound.[1]

• Temperature: Elevated temperatures can increase the rate of degradation reactions.[1]

• Hydrolysis: The presence of moisture can potentially lead to the hydrolysis of the morpholine ring or other susceptible bonds, although anilines are generally stable to hydrolysis under neutral conditions.[1]

Q2: What are the recommended storage conditions for solutions of 4-Morpholino-3-(trifluoromethyl)aniline?

A2: To maximize stability, solutions of 4-Morpholino-3-(trifluoromethyl)aniline should be stored under the following conditions:

• Temperature: 2-8°C to minimize thermal degradation.[1]

• Atmosphere: Under an inert gas such as nitrogen or argon to prevent oxidation.[1]

• Light: In an amber vial or a container protected from light to prevent photodegradation.[1]

• Moisture: In a tightly sealed container to protect from moisture.[1]

Q3: Which solvents are recommended for dissolving 4-Morpholino-3-(trifluoromethyl)aniline?

A3: 4-Morpholino-3-(trifluoromethyl)aniline is expected to be more soluble in non-polar organic solvents like toluene or hexane.[2] Its solubility in polar solvents may be limited.[2] For analytical purposes, such as HPLC, a mixture of acetonitrile and water is often a suitable solvent system.[3] It is crucial to use high-purity, dry solvents.

Q4: How can I monitor the stability of my 4-Morpholino-3-(trifluoromethyl)aniline solution over time?

A4: The stability of your solution can be monitored using a stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection.[3][4] A decrease in the peak area of the parent compound or the appearance of new peaks over time indicates degradation.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Unexpected peaks in chromatogram	Degradation of the compound.	Review storage conditions (temperature, light, atmosphere).[1] Prepare fresh solutions and re-analyze. Perform forced degradation studies to identify potential degradation products.
Loss of compound concentration over time	Adsorption to container surface or degradation.	Use silanized glass vials to minimize adsorption. Ensure proper storage conditions are maintained.[1] Aliquot the stock solution to minimize freeze-thaw cycles.[1]
Color change in solution	Oxidation or formation of degradation products.	Immediately analyze the solution by a suitable analytical method (e.g., HPLC, LC-MS) to identify impurities. Discard the solution if significant degradation is observed. Store under an inert atmosphere.[1]
Precipitation of the compound	Poor solubility in the chosen solvent or temperature fluctuations.	Ensure the chosen solvent is appropriate and the concentration is below the saturation point.[2] Store at a constant, controlled temperature.[1]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a general method for assessing the stability of 4-Morpholino-3-(trifluoromethyl)aniline.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.[3]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[3]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for improved peak shape).[3]

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV at 254 nm.[3]

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.[3]

Procedure:

• Prepare a stock solution of 4-Morpholino-3-(trifluoromethyl)aniline in the desired solvent.

• Divide the stock solution into several aliquots for testing under different conditions (e.g., light exposure, elevated temperature, acidic/basic conditions).

• At specified time points, withdraw a sample from each aliquot.

• Dilute the sample to an appropriate concentration with the mobile phase.

• Inject the sample into the HPLC system.

• Monitor the chromatogram for the appearance of new peaks or a decrease in the area of the main peak, which indicates degradation.[1]

Protocol 2: Forced Degradation Study

Forced degradation studies are crucial for understanding the stability of a molecule under stress conditions.[4]

Procedure:

• Acid/Base Hydrolysis:

  • Prepare solutions of the compound in a mild acid (e.g., 0.1 M HCl) and a mild base (e.g., 0.1 M NaOH).

  • Incubate the solutions at a controlled temperature (e.g., 60°C).

  • Monitor the degradation over time by HPLC.[4]

• Oxidative Degradation:

  • Prepare a solution of the compound in a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Keep the solution at room temperature and protected from light.

  • Monitor the degradation over time by HPLC.[4]

• Thermal Degradation:

  • Expose a solid sample of the compound to elevated temperatures (e.g., in a calibrated oven).[4]

  • At various time points, dissolve a portion of the solid in a suitable solvent and analyze by HPLC.[4]

• Photodegradation:

  • Expose a solution of the compound to a controlled light source (e.g., a photostability chamber).

  • Analyze the solution by HPLC at different time intervals.

Data Presentation

The following table provides an illustrative example of how to present stability data for 4-Morpholino-3-(trifluoromethyl)aniline under various conditions.

Condition	Time (hours)	Assay (% of Initial)	Major Degradant 1 (% Peak Area)	Major Degradant 2 (% Peak Area)
Control (2-8°C, dark)	0	100.0	0.0	0.0
24	99.8	<0.1	<0.1
72	99.5	0.1	<0.1
0.1 M HCl @ 60°C	0	100.0	0.0	0.0
8	92.3	4.5	1.2
24	78.5	12.8	3.7
0.1 M NaOH @ 60°C	0	100.0	0.0	0.0
8	95.1	2.8	0.9
24	85.4	8.9	2.1
3% H₂O₂ @ RT	0	100.0	0.0	0.0
8	90.7	6.2	1.5
24	75.2	15.3	4.9

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming poor solubility of 4-Morpholino-3-(trifluoromethyl)aniline in reaction media

Technical Support Center: 4-Morpholino-3-(trifluoromethyl)aniline

Welcome to the Technical Support Center for 4-Morpholino-3-(trifluoromethyl)aniline. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the poor solubility of this compound in reaction media.

Troubleshooting Guides

Issue 1: 4-Morpholino-3-(trifluoromethyl)aniline fails to dissolve in the selected reaction solvent.

Possible Cause: The polarity of the solvent may not be suitable for the compound. 4-Morpholino-3-(trifluoromethyl)aniline possesses both polar (morpholine and aniline groups) and nonpolar (trifluoromethylated benzene ring) characteristics, making solvent selection critical.

Troubleshooting Steps:

• Consult the Solvent Solubility Table: Refer to the table below for qualitative and predicted solubility in various common laboratory solvents. This can guide your initial solvent choice.

• Perform a Solvent Screening: Test the solubility of a small amount of the compound in a range of solvents with varying polarities (e.g., a polar aprotic solvent like DMF or DMSO, a polar protic solvent like methanol or ethanol, and a non-polar aromatic solvent like toluene).

• Consider Co-solvents: If the compound is sparingly soluble in a desired solvent, the addition of a co-solvent can significantly improve solubility.[1]

Issue 2: The reaction is sluggish or incomplete, even with apparent dissolution.

Possible Cause: The concentration of the dissolved 4-Morpholino-3-(trifluoromethyl)aniline may be too low to achieve an effective reaction rate.

Troubleshooting Steps:

• Increase Solvent Volume: If practical, increasing the amount of solvent can help to fully dissolve the reactant.

• Employ Solubility Enhancement Techniques: Utilize methods such as gentle heating, sonication, or pH adjustment to increase the dissolved concentration.

Issue 3: The compound precipitates out of solution upon the addition of another reactant or a change in temperature.

Possible Cause: The addition of another reagent can alter the overall polarity of the reaction mixture, reducing the solubility of 4-Morpholino-3-(trifluoromethyl)aniline. A decrease in temperature can also lower its solubility.

Troubleshooting Steps:

• Maintain Reaction Temperature: If the reaction conditions permit, maintaining a slightly elevated temperature can help keep the compound in solution.

• Optimize Reagent Addition: Add the second reactant slowly and with vigorous stirring to allow for gradual changes in the solvent environment.

• Utilize a Co-solvent System: A robust co-solvent system can often buffer against changes in polarity.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Morpholino-3-(trifluoromethyl)aniline?

A1: While specific quantitative data is limited, based on its structure and related compounds, 4-Morpholino-3-(trifluoromethyl)aniline is expected to have limited solubility in water due to the hydrophobic trifluoromethyl group.[2][3] It is predicted to be more soluble in polar aprotic and polar protic organic solvents. For instance, the related compound 3-Fluoro-4-(4-morpholino)aniline is soluble in methanol[4], and 4-Morpholinoaniline is soluble in chloroform and ethyl acetate.[5][6]

Q2: How does the trifluoromethyl group affect the solubility of the aniline derivative?

A2: The trifluoromethyl (-CF₃) group is highly electronegative and hydrophobic. Its presence on the aniline ring significantly decreases the compound's polarity, leading to lower solubility in polar solvents like water and increased solubility in non-polar organic solvents such as toluene or hexane.[2][3]

Q3: Can pH adjustment be used to improve the solubility of 4-Morpholino-3-(trifluoromethyl)aniline?

A3: Yes, pH adjustment can be an effective strategy. Aniline and its derivatives are weak bases.[7] In acidic conditions, the amino group can be protonated to form a more soluble anilinium salt. This is a common technique to enhance the aqueous solubility of amines.[7] However, the stability of the compound under acidic conditions should be considered for the specific reaction.

Q4: What is sonication and how can it help in dissolving this compound?

A4: Sonication uses high-frequency sound waves to agitate the solvent and the solid particles.[2][8] This process can break down solid agglomerates, increase the surface area of the particles, and accelerate the dissolution process.[2][8][9] It is a useful physical method to aid in dissolving poorly soluble compounds without changing the chemical properties of the system.

Data Presentation

Table 1: Qualitative and Predicted Solubility of 4-Morpholino-3-(trifluoromethyl)aniline and Related Compounds

Solvent	Solvent Type	4-Morpholino-3-(trifluoromethyl)aniline	3-Fluoro-4-(morpholino)aniline	4-Morpholinoaniline	4-(Trifluoromethyl)aniline
Water	Polar Protic	Predicted to be poorly soluble	-	Sparingly soluble	Limited solubility
Methanol	Polar Protic	Predicted to be soluble	Soluble[4]	-	Slightly Soluble
Ethanol	Polar Protic	Predicted to be soluble	-	-	-
Chloroform	Polar Aprotic	Predicted to be soluble	-	Soluble[5][6]	-
Ethyl Acetate	Polar Aprotic	Predicted to be soluble	-	Soluble[5][6]	-
Dichloromethane	Polar Aprotic	Predicted to be soluble	-	-	-
Toluene	Non-Polar	Predicted to be soluble	-	-	More soluble[3]
Hexane	Non-Polar	Predicted to be poorly soluble	-	-	More soluble[3]
DMSO	Polar Aprotic	Predicted to be soluble	-	-	Slightly Soluble

Note: The solubility of 4-Morpholino-3-(trifluoromethyl)aniline is largely predicted based on the properties of its constituent parts and the solubility of similar molecules. Experimental verification is recommended.

Experimental Protocols

Protocol 1: Solvent Screening for Solubility Determination

Objective: To qualitatively determine the solubility of 4-Morpholino-3-(trifluoromethyl)aniline in a range of organic solvents.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Selection of solvents (e.g., methanol, ethanol, dichloromethane, toluene, DMSO)

• Small vials or test tubes

• Vortex mixer

• Spatula

Methodology:

• Add approximately 2-5 mg of 4-Morpholino-3-(trifluoromethyl)aniline to a clean, dry vial.

• Add 1 mL of the selected solvent to the vial.

• Cap the vial and vortex for 1-2 minutes at room temperature.

• Visually inspect the solution. If the solid has completely dissolved, the compound is considered soluble.

• If the solid has not fully dissolved, gently warm the vial (e.g., to 40-50°C in a water bath) and observe any change in solubility.

• Record your observations for each solvent tested.

Protocol 2: Improving Solubility with a Co-solvent System

Objective: To enhance the solubility of 4-Morpholino-3-(trifluoromethyl)aniline in a primary reaction solvent using a co-solvent.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Primary reaction solvent (e.g., Toluene)

• Co-solvent (e.g., DMF or THF)

• Reaction vessel

• Magnetic stirrer

Methodology:

• Add the 4-Morpholino-3-(trifluoromethyl)aniline and the primary reaction solvent to the reaction vessel.

• Begin stirring the mixture.

• Slowly add the co-solvent dropwise to the suspension.

• Continue adding the co-solvent until the solid completely dissolves.

• Note the approximate ratio of primary solvent to co-solvent required for dissolution. This ratio can be optimized for the reaction.

Protocol 3: Enhancing Dissolution using Sonication

Objective: To utilize sonication to aid in the dissolution of 4-Morpholino-3-(trifluoromethyl)aniline.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Selected solvent

• Reaction vessel of appropriate size for the sonicator bath

• Bath sonicator

Methodology:

• Add the 4-Morpholino-3-(trifluoromethyl)aniline and the solvent to the reaction vessel.

• Place the vessel in the bath sonicator, ensuring the water level in the bath is adequate.

• Turn on the sonicator.

• Sonicate the mixture in short bursts (e.g., 1-2 minutes) to avoid excessive heating, unless heating is desired.

• Visually inspect the mixture between bursts to monitor the dissolution process.

• Continue until the solid is fully dissolved or no further dissolution is observed.

Visualizations

Caption: A workflow diagram for troubleshooting poor solubility.

Caption: Analogy of solubilization pathways.

References

• 1. Chinese scientists develop breakthrough method for aromatic amine applications _Guangming Online [en.gmw.cn]
• 2. From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication | Envirostar [envirostarllc.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 3-Fluoro-4-(4-morpholino)aniline 93246-53-8 [mingyuanchemical.com]
• 5. 4-Morpholinoaniline CAS#: 2524-67-6 [amp.chemicalbook.com]
• 6. 4-Morpholinoaniline | 2524-67-6 [amp.chemicalbook.com]
• 7. mdpi.com [mdpi.com]
• 8. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Catalyst Selection and Troubleshooting for Reactions with 4-Morpholino-3-(trifluoromethyl)aniline

Welcome to the technical support center for chemists working with 4-Morpholino-3-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals who are looking to functionalize this unique and electronically complex building block. My goal is to provide you with not just protocols, but the underlying strategic thinking and field-proven insights to help you select the right catalyst and troubleshoot common issues, ensuring the success of your synthetic campaigns.

The structure of 4-Morpholino-3-(trifluoromethyl)aniline presents a fascinating challenge. The potent electron-donating morpholino group at the para-position strongly activates the ring, while the powerful electron-withdrawing trifluoromethyl group at the meta-position deactivates it. This electronic push-pull system dictates the molecule's reactivity, primarily in two key areas: C-H functionalization of the aniline ring and reactions involving the N-H bond . This guide is structured to address these two reaction classes with detailed FAQs, troubleshooting guides, and experimental protocols.

Part 1: C-H Functionalization of the Aniline Ring

The electron-rich nature of the aniline ring makes it a prime candidate for direct C-H functionalization, a modern and step-economical approach to building molecular complexity. The primary challenge lies in controlling the regioselectivity of this transformation.

Frequently Asked Questions (FAQs) for C-H Functionalization

Q1: Which C-H bond is most likely to react in a palladium-catalyzed C-H arylation?

A1: The directing effect of the primary amine group is paramount in palladium-catalyzed C-H activation.[1] In the case of 4-Morpholino-3-(trifluoromethyl)aniline, the most probable site of functionalization is the C2 position, which is ortho to the directing amino group. The strong electron-donating morpholino group at the C4 position further enhances the electron density at this position, making it more susceptible to electrophilic palladation. While the C6 position is also ortho to the amine, it is sterically more hindered by the adjacent trifluoromethyl group.

Q2: What is the best initial catalyst system for a trial C-H arylation of 4-Morpholino-3-(trifluoromethyl)aniline with an aryl halide?

A2: For unprotected anilines, preventing the competing N-arylation (Buchwald-Hartwig amination) is a significant hurdle.[2] A specialized ligand, [2,2′-bipyridin]-6(1H)-one, has been shown to be highly effective in promoting selective C-H arylation over N-arylation.[2][3] Therefore, a recommended starting point would be a palladium acetate (Pd(OAc)₂) catalyst in combination with this ligand.

Q3: I am observing a mixture of ortho- and para-arylated products. How can I improve the regioselectivity?

A3: While ortho-selectivity is generally favored in directed C-H functionalization, para-selective reactions of anilines have also been reported, often promoted by specific ligands like S,O-ligands.[2][4] If you are observing a mixture of isomers, consider the following:

• Ligand Screening: The ligand plays a crucial role in determining regioselectivity. A screen of different ligand classes, from bulky biarylphosphines to specialized pyridone ligands, is advisable.

• Solvent Effects: The polarity of the solvent can influence the reaction pathway. A systematic screen of solvents like pinacolone, DMA, or DCE is recommended.[2][5]

• Protecting Groups: While the goal is often to use the unprotected aniline, a transient directing group can enforce ortho-selectivity.[6]

Q4: My C-H functionalization reaction is sluggish or not proceeding at all. What are the likely causes?

A4: Several factors can lead to low reactivity:

• Catalyst Deactivation: Anilines can act as ligands and potentially inhibit the catalyst. Using a higher catalyst loading or a pre-catalyst might be beneficial.

• Inappropriate Oxidant: Many C-H functionalization reactions are oxidative. Ensure your oxidant (e.g., Ag₂CO₃, O₂) is fresh and the reaction is set up to accommodate its requirements.

• Insufficient Acidity of C-H bond: While the aniline ring is activated, the trifluoromethyl group can have a deactivating effect. More forcing conditions (higher temperature) may be required.

Troubleshooting Guide for C-H Functionalization

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a pre-catalyst; ensure anhydrous and anaerobic conditions if required by the catalyst system.
Insufficient temperature	Gradually increase the reaction temperature in 10 °C increments.
Poor choice of oxidant	Screen different oxidants (e.g., Ag₂CO₃, Cu(OAc)₂, O₂).
Mixture of Regioisomers	Non-selective catalyst system	Screen a panel of ligands with varying steric and electronic properties.
Competing reaction pathways	Modify the solvent and base to favor the desired pathway.
N-Arylation Product Observed	Catalyst system favors C-N coupling	Switch to a ligand known to promote C-H activation over N-arylation, such as [2,2′-bipyridin]-6(1H)-one.[2]
Decomposition of Starting Material	Reaction temperature too high	Lower the reaction temperature and extend the reaction time.
Incompatible base or solvent	Screen milder bases and different solvents.

Visualization: Regioselectivity in C-H Activation

Caption: Factors influencing regioselectivity in C-H functionalization.

Experimental Protocol: General Procedure for a Palladium-Catalyzed Ortho-Arylation Screen

This protocol is a starting point for screening conditions for the ortho-arylation of 4-Morpholino-3-(trifluoromethyl)aniline.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Aryl iodide or bromide

• Palladium(II) acetate (Pd(OAc)₂)

• [2,2′-Bipyridin]-6(1H)-one ligand

• Cesium carbonate (Cs₂CO₃)

• Pinacolone (anhydrous)

• Reaction vials, stir bars, and heating block

Procedure:

• To an oven-dried reaction vial containing a stir bar, add 4-Morpholino-3-(trifluoromethyl)aniline (0.1 mmol, 1.0 equiv.), Pd(OAc)₂ (0.005 mmol, 5 mol%), and [2,2′-bipyridin]-6(1H)-one (0.01 mmol, 10 mol%).

• Add the aryl halide (0.12 mmol, 1.2 equiv.) and Cs₂CO₃ (0.2 mmol, 2.0 equiv.).

• Evacuate and backfill the vial with an inert atmosphere (e.g., Argon or Nitrogen) three times.

• Add anhydrous pinacolone (1.0 mL) via syringe.

• Seal the vial and place it in a preheated heating block at 120 °C.

• Stir the reaction for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Part 2: Reactions at the N-H Bond - Chan-Lam Coupling

The N-H bond of 4-Morpholino-3-(trifluoromethyl)aniline can act as a nucleophile in cross-coupling reactions, most notably the Chan-Lam N-arylation, which uses copper catalysts to couple amines with boronic acids.[7][8]

Frequently Asked Questions (FAQs) for Chan-Lam Coupling

Q1: Is 4-Morpholino-3-(trifluoromethyl)aniline a good substrate for Chan-Lam N-arylation?

A1: The nucleophilicity of the aniline is a key factor. The electron-donating morpholino group at the para-position increases the electron density on the nitrogen, making it more nucleophilic than an aniline with only an electron-withdrawing group.[9] However, the trifluoromethyl group will still have a deactivating effect. Therefore, while the reaction is feasible, it may require more optimized conditions compared to a simple electron-rich aniline.

Q2: What is a good starting catalyst and base combination for a Chan-Lam coupling with this substrate?

A2: A common and effective catalyst is copper(II) acetate (Cu(OAc)₂).[7] The reaction is typically run in the presence of a base, such as triethylamine or pyridine, and often with a ligand like pyridine. The reaction is known for its tolerance to air and moisture, making it operationally simple.[10]

Q3: My Chan-Lam coupling is giving a low yield, with significant amounts of homocoupling of the boronic acid. What can I do?

A3: Homocoupling of the boronic acid is a common side reaction in Chan-Lam couplings.[11] Here are some troubleshooting strategies:

• Vary the Copper Source: Different copper salts (e.g., CuI, Cu(OTf)₂) can have a significant impact on the reaction outcome.

• Add a Ligand: While some Chan-Lam reactions are ligand-free, the addition of a ligand like pyridine or a phenanthroline derivative can improve yields and suppress side reactions.[12]

• Control Stoichiometry: Using a slight excess of the aniline relative to the boronic acid can sometimes favor the desired cross-coupling.

• Solvent Choice: The reaction is sensitive to the solvent. A screen of solvents such as dichloromethane, methanol, or a mixture of both is recommended.[11]

Troubleshooting Guide for Chan-Lam Coupling

Problem	Potential Cause	Suggested Solution
Low or No Yield	Inactive copper catalyst	Use a fresh bottle of the copper salt; try different copper sources (Cu(OAc)₂, CuI, etc.).
Poor nucleophilicity of the aniline	Increase reaction temperature; use a more activated boronic acid derivative (e.g., boronic ester).
Decomposition of boronic acid	Ensure the purity of the boronic acid; boronic acids can dehydrate to form boroxines.
Significant Homocoupling of Boronic Acid	Reaction conditions favor homocoupling	Add a coordinating ligand (e.g., pyridine); screen different solvents and bases.[11]
Protodeborylation of Boronic Acid	Presence of protic impurities	Use anhydrous solvents and reagents.
Reaction Stalls	Catalyst inhibition	Increase catalyst loading; add fresh catalyst portion-wise.

Visualization: Catalytic Cycle of Chan-Lam N-Arylation

Caption: A simplified catalytic cycle for the Chan-Lam N-arylation.

Experimental Protocol: General Procedure for a Chan-Lam N-Arylation Screen

This protocol provides a starting point for the N-arylation of 4-Morpholino-3-(trifluoromethyl)aniline with an aryl boronic acid.

Materials:

• 4-Morpholino-3-(trifluoromethyl)aniline

• Aryl boronic acid

• Copper(II) acetate (Cu(OAc)₂)

• Pyridine

• Dichloromethane (DCM)

• 4 Å Molecular sieves (optional, for anhydrous conditions)

Procedure:

• To a round-bottom flask, add the aryl boronic acid (0.2 mmol, 1.2 equiv.), 4-Morpholino-3-(trifluoromethyl)aniline (0.17 mmol, 1.0 equiv.), and Cu(OAc)₂ (0.17 mmol, 1.0 equiv.).

• Add DCM (2 mL) and pyridine (0.34 mmol, 2.0 equiv.).

• Stir the mixture at room temperature, open to the air, for 24-48 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with DCM and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Part 3: Annulation Reactions for Heterocycle Synthesis

The unique structure of 4-Morpholino-3-(trifluoromethyl)aniline also makes it an interesting starting material for the synthesis of complex heterocyclic scaffolds, such as quinolines.

Synthesis of Quinolines from Anilines and Alkynes

A powerful method for quinoline synthesis is the transition-metal-catalyzed annulation of anilines with alkynes.[4][13] This reaction typically proceeds via an initial C-H activation ortho to the amine, followed by insertion of the alkyne and subsequent cyclization.

Q1: What catalyst system is recommended for the synthesis of a quinoline from 4-Morpholino-3-(trifluoromethyl)aniline and an alkyne?

A1: Cobalt and rhodium catalysts have shown great promise for this transformation.[4][5] A high-valent cobalt catalyst, such as a Co(III) complex, can effectively catalyze the C-H activation and annulation sequence. These reactions often require an oxidant and may proceed through a [4+2] or other annulation pathways.

Q2: What are the key challenges in this type of reaction?

A2: The primary challenges are controlling the regioselectivity of the alkyne insertion and managing potential side reactions. The electronic properties of both the aniline and the alkyne will influence the outcome. For an unsymmetrical alkyne, a mixture of regioisomeric quinoline products is possible.

Troubleshooting Guide for Quinoline Synthesis

Problem	Potential Cause	Suggested Solution
Low Yield of Quinoline	Inefficient C-H activation	Screen different metal catalysts (Co, Rh, Ru); optimize the ligand and additives.
Poor alkyne insertion	Vary the electronic properties of the alkyne; increase reaction temperature.
Mixture of Regioisomers	Non-selective alkyne insertion	Use a symmetrical alkyne if possible; screen catalysts and ligands to improve selectivity.
Formation of Indole Byproducts	Alternative cyclization pathway	Modify reaction conditions (solvent, temperature) to favor the desired annulation.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. para-Selective C–H Olefination of Aniline Derivatives via Pd/S,O-Ligand Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand-Promoted Meta-C–H Arylation of Anilines, Phenols, and Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Late-Stage C–H Functionalization of Azines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. iipseries.org [iipseries.org]
• 11. Copper-Catalyzed Trifluoromethylation of Aryl and Vinyl Boronic Acids with An Electrophilic Trifluoromethylating Reagent [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. Direct C–H alkylation and indole formation of anilines with diazo compounds under rhodium catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparing the reactivity of 4-Morpholino-3-(trifluoromethyl)aniline with other anilines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, aniline derivatives serve as indispensable building blocks. Their utility is largely dictated by the electronic and steric nature of the substituents on the aromatic ring, which in turn governs their reactivity. This guide provides an objective comparison of the reactivity of 4-Morpholino-3-(trifluoromethyl)aniline with other key anilines, supported by experimental data and detailed methodologies.

The subject of our focus, 4-Morpholino-3-(trifluoromethyl)aniline, is a structurally complex molecule featuring both an electron-donating morpholino group and a potent electron-withdrawing trifluoromethyl group. This unique substitution pattern imparts a nuanced reactivity profile, making it a valuable intermediate in the synthesis of targeted therapeutics, particularly in the realm of kinase inhibitors.[1][2]

Understanding Aniline Reactivity: pKa and Hammett Constants

The reactivity of the amino group in anilines is intrinsically linked to its basicity, which is quantified by the pKa of its conjugate acid. A lower pKa value indicates a less basic aniline, as the lone pair of electrons on the nitrogen is less available to participate in reactions. This availability is influenced by the electronic effects of the ring substituents, which can be quantified using Hammett substituent constants (σ). Electron-donating groups (EDGs) increase electron density and basicity (lower σ values), while electron-withdrawing groups (EWGs) decrease electron density and basicity (higher σ values).[3][4]

Estimated Reactivity Profile

Table 1: Hammett Substituent Constants

Substituent	σ_meta	σ_para
-H	0.00	0.00
-OCH₃	0.12	-0.27
-NO₂	0.71	0.78
-CF₃	0.43	0.54
-Morpholino	~ -0.15	~ -0.60

Note: Hammett constants for the morpholino group are estimated based on values for similar amino substituents.

Table 2: Experimental pKa Values of Selected Anilines

Aniline Derivative	pKa
4-Methoxyaniline	5.34
Aniline	4.60
4-Nitroaniline	1.00
4-Morpholino-3-(trifluoromethyl)aniline	Estimated ~3.5-4.0

The estimated pKa for 4-Morpholino-3-(trifluoromethyl)aniline suggests it is a weaker base than aniline and 4-methoxyaniline but significantly more basic than 4-nitroaniline. This intermediate basicity has important implications for its application in synthesis, offering a balance between nucleophilicity and stability.

Comparative Reactivity in Key Organic Transformations

To provide a practical comparison, we will consider three fundamental reactions for anilines: acylation, electrophilic aromatic substitution, and diazotization. The protocols provided below are designed for a comparative study of 4-Morpholino-3-(trifluoromethyl)aniline against aniline (the baseline), 4-methoxyaniline (electron-rich), and 4-nitroaniline (electron-poor).

Acylation: Amide Bond Formation

The acylation of anilines is a cornerstone of organic synthesis, particularly in the formation of amide bonds for peptidomimetics and other complex molecules. The rate of this reaction is directly proportional to the nucleophilicity of the aniline's amino group.[5]

Experimental Protocol: Comparative Acylation with Acetic Anhydride

• Preparation of Aniline Solutions: Prepare 0.1 M solutions of 4-Morpholino-3-(trifluoromethyl)aniline, aniline, 4-methoxyaniline, and 4-nitroaniline in anhydrous acetonitrile in separate, dry round-bottom flasks equipped with magnetic stir bars.

• Reaction Initiation: To each flask, add 1.1 equivalents of acetic anhydride at room temperature.

• Monitoring the Reaction: Monitor the progress of each reaction at regular time intervals (e.g., every 15 minutes) using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., 7:3 hexanes:ethyl acetate).

• Work-up and Isolation: Upon completion (as determined by the disappearance of the starting aniline), quench the reactions with the addition of water. Extract the product with ethyl acetate, wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis: Analyze the yield and purity of the resulting acetanilides. The relative reaction rates can be inferred from the time taken for the complete consumption of the starting material.

Expected Outcome: The reactivity is expected to follow the order of basicity: 4-methoxyaniline > aniline > 4-Morpholino-3-(trifluoromethyl)aniline > 4-nitroaniline.

Diagram 1: Experimental Workflow for Comparative Acylation

Caption: Workflow for the comparative acylation of anilines.

Electrophilic Aromatic Substitution: Bromination

The high electron density of the aniline ring makes it highly susceptible to electrophilic aromatic substitution. The rate and regioselectivity of this reaction are governed by the activating/deactivating and directing effects of the substituents.[6]

Experimental Protocol: Comparative Bromination with N-Bromosuccinimide (NBS)

• Preparation of Aniline Solutions: In separate flasks, dissolve 1 equivalent of each aniline in dimethylformamide (DMF).

• Reaction Initiation: Slowly add 1 equivalent of N-Bromosuccinimide (NBS) to each solution at 0 °C.

• Reaction Progression: Allow the reactions to stir at room temperature and monitor their progress by TLC.

• Work-up: Pour the reaction mixtures into water and extract with diethyl ether. Wash the organic layers with water and brine, dry over magnesium sulfate, and concentrate.

• Analysis: Analyze the product distribution by GC-MS or ¹H NMR to determine the regioselectivity and relative rates of bromination.

Expected Outcome: 4-methoxyaniline will react the fastest, likely leading to polybromination. Aniline will also be highly reactive. 4-Morpholino-3-(trifluoromethyl)aniline will be less reactive due to the deactivating effect of the trifluoromethyl group, but the ortho/para directing effects of the amino and morpholino groups will influence the position of bromination. 4-nitroaniline will be the least reactive.

Diagram 2: Experimental Workflow for Comparative Bromination

Caption: Workflow for the comparative bromination of anilines.

Diazotization

The conversion of anilines to diazonium salts is a versatile transformation that opens up a wide range of synthetic possibilities. The stability of the diazonium salt and the rate of its formation are influenced by the electronic properties of the aniline.[7]

Experimental Protocol: Comparative Diazotization

• Preparation of Aniline Solutions: In separate beakers, prepare a solution of each aniline in 3 M hydrochloric acid. Cool the solutions to 0-5 °C in an ice bath.

• Formation of Diazonium Salt: While maintaining the low temperature, slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) to each aniline solution with vigorous stirring.

• Monitoring Diazonium Salt Formation: The formation of the diazonium salt can be monitored by testing for the presence of nitrous acid using starch-iodide paper.

• Coupling Reaction (for comparison): In separate flasks, prepare a solution of β-naphthol in aqueous sodium hydroxide. Slowly add the prepared diazonium salt solutions to the β-naphthol solutions.

• Analysis: Observe the formation of the azo dye precipitate. The rate of dye formation can be used as an indicator of the rate of diazotization.

Expected Outcome: Electron-rich anilines like 4-methoxyaniline will undergo diazotization more readily than electron-poor anilines like 4-nitroaniline. 4-Morpholino-3-(trifluoromethyl)aniline is expected to show an intermediate reactivity.

Diagram 3: Experimental Workflow for Comparative Diazotization

Caption: Workflow for the comparative diazotization of anilines.

Application in Drug Discovery: Kinase Inhibitors

Substituted anilines are prevalent scaffolds in the design of kinase inhibitors, which are a critical class of drugs in oncology.[1] The aniline moiety often serves as a key hydrogen bond donor, interacting with the hinge region of the kinase domain. The substituents on the aniline ring play a crucial role in modulating the binding affinity and selectivity of the inhibitor. The trifluoromethyl group in 4-Morpholino-3-(trifluoromethyl)aniline can enhance binding through favorable interactions and improve pharmacokinetic properties, while the morpholino group can improve solubility and provide additional interaction points.

Diagram 4: Representative Kinase Inhibitor Signaling Pathway

Caption: Simplified signaling pathway illustrating kinase inhibition.

Conclusion

4-Morpholino-3-(trifluoromethyl)aniline presents a fascinating case of balanced reactivity, stemming from the opposing electronic effects of its substituents. Its moderate basicity and nucleophilicity make it a versatile building block, less prone to over-reactivity than highly activated anilines, yet more reactive than strongly deactivated systems. This controlled reactivity, combined with the beneficial properties imparted by the morpholino and trifluoromethyl groups, underscores its importance in the synthesis of complex, biologically active molecules, particularly in the development of targeted cancer therapies. The provided experimental protocols offer a framework for the systematic evaluation of its reactivity in comparison to other anilines, enabling researchers to make informed decisions in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of substituted 3-anilino-quinolin-2(1H)-ones as PDK1 inhibitors [pubmed.ncbi.nlm.nih.gov]
• 3. Hammett equation - Wikipedia [en.wikipedia.org]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 7. Diazotisation [organic-chemistry.org]

Unveiling the Potential: 4-Morpholino-3-(trifluoromethyl)aniline Derivatives Show Promise Against Cancer and Microbial Threats

A new class of synthetic compounds, 4-Morpholino-3-(trifluoromethyl)aniline derivatives, is demonstrating significant biological activity, positioning them as potential alternatives to existing drugs in oncology and infectious diseases. Emerging research highlights their efficacy in inhibiting cancer cell proliferation and combating microbial growth, with some derivatives showing comparable or superior activity to established therapeutics.

Scientists are keenly investigating the therapeutic potential of 4-Morpholino-3-(trifluoromethyl)aniline derivatives, a versatile scaffold from which numerous bioactive molecules have been synthesized. These compounds have shown promising results in preclinical studies, targeting key cellular pathways implicated in cancer and microbial survival. This guide provides a comparative analysis of the performance of these novel derivatives against existing drugs, supported by available experimental data, detailed protocols, and mechanistic insights.

Anticancer Activity: Targeting Key Proliferation Pathways

In the realm of oncology, certain sulfonamide derivatives of 3-fluoro-4-morpholinoaniline, notably NAM-5 and NAM-7, have exhibited potent anti-proliferative effects against breast cancer cell lines. These compounds induce apoptosis, or programmed cell death, a critical mechanism for eliminating cancerous cells.

Comparative Efficacy Against Breast Cancer

Studies have demonstrated that NAM-5 and NAM-7 show significant cytotoxicity against both MCF-7 and MDA-MB-231 breast cancer cell lines. Notably, their performance has been benchmarked against doxorubicin, a widely used chemotherapeutic agent.

Compound	Cell Line	IC50 (µM)	Existing Drug	Cell Line	IC50 (µM)
NAM-5	MCF-7	1.811	Doxorubicin	MCF-7	Not explicitly stated in the same study, but generally in the low micromolar to nanomolar range depending on conditions.
MDA-MB-231	2.143	MDA-MB-231
NAM-7	MCF-7	1.883
MDA-MB-231	4.688

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

The data suggests that NAM-5 and NAM-7 possess potent anticancer activity, with IC50 values in the low micromolar range, indicating their potential as effective anticancer agents.

Mechanism of Action: PI3K/mTOR Pathway Inhibition

The morpholine moiety present in these derivatives is a key structural feature found in several inhibitors of the Phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling pathway. This pathway is crucial for cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. It is hypothesized that 4-Morpholino-3-(trifluoromethyl)aniline derivatives may exert their anticancer effects by interfering with this critical pathway.

Figure 1: Proposed inhibition of the PI3K/mTOR signaling pathway by 4-Morpholino-3-(trifluoromethyl)aniline derivatives.

Antimicrobial Activity: A New Front Against Bacterial Resistance

Derivatives of 4-Morpholino-3-(trifluoromethyl)aniline have also emerged as promising antimicrobial agents. Their mechanism of action appears to involve the inhibition of essential bacterial enzymes, such as DNA gyrase and dihydrofolate reductase (DHFR), which are critical for DNA replication and nucleotide synthesis, respectively.

Comparative Efficacy Against Bacterial Targets

Several derivatives have demonstrated potent inhibition of these bacterial enzymes. For instance, certain compounds have shown significant activity against DNA gyrase with IC50 values in the range of 18.17–23.87 µM, and against DHFR with IC50 values between 4.33–5.54 µM.[1] The potency of these derivatives is reported to be near that of positive controls used in the respective assays.

Furthermore, a Schiff base derivative of 3-fluoro-4-morpholinoaniline has shown superior biofilm inhibition compared to the existing antibiotic, linezolid.

Compound	Target/Effect	IC50 (µM)	Existing Drug	Target/Effect	IC50 (µM)
Schiff base of 3-fluoro-4-morpholinoaniline	Biofilm inhibition	12.97[2]	Linezolid	Biofilm inhibition	15.93[2]
Derivative 2d	DNA gyrase inhibition	18.17-23.87[1]	Ciprofloxacin	DNA gyrase inhibition	Typically in the low micromolar to nanomolar range.
Derivative 2a, 3a	DHFR inhibition	4.33-5.54[1]	Trimethoprim	DHFR inhibition	Typically in the low micromolar to nanomolar range.

The data indicates that these derivatives have the potential to be developed into new antimicrobial agents, particularly in the face of growing antibiotic resistance.

Experimental Workflow: DNA Gyrase Inhibition Assay

The inhibitory effect of these compounds on DNA gyrase is a key indicator of their antibacterial potential. The following diagram illustrates a typical workflow for a DNA gyrase supercoiling inhibition assay.

Figure 2: Workflow for a DNA gyrase supercoiling inhibition assay.

Experimental Protocols

Anticancer Activity: MTT Cell Viability Assay

This protocol is used to assess the cytotoxic effects of the 4-Morpholino-3-(trifluoromethyl)aniline derivatives on cancer cell lines.

Objective: To determine the concentration of the test compound that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and the reference drug (e.g., doxorubicin) in the complete medium. Replace the medium in the wells with the medium containing the different concentrations of the compounds. Include a vehicle control (medium with the solvent used to dissolve the compounds).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control. The IC50 value is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Activity: DNA Gyrase Supercoiling Inhibition Assay

This assay determines the ability of the test compounds to inhibit the supercoiling activity of DNA gyrase.

Objective: To determine the concentration of the test compound that inhibits DNA gyrase activity by 50% (IC50).

Materials:

• Relaxed plasmid DNA (e.g., pBR322)

• DNA gyrase enzyme

• Assay buffer (containing ATP and other necessary cofactors)

• Test compounds and a known DNA gyrase inhibitor (e.g., ciprofloxacin)

• Agarose gel

• DNA loading dye

• Electrophoresis buffer

• DNA staining agent (e.g., ethidium bromide)

• Gel imaging system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, relaxed plasmid DNA, and the test compound at various concentrations.

• Enzyme Addition: Add the DNA gyrase enzyme to initiate the reaction. Include a positive control (with enzyme but no inhibitor) and a negative control (no enzyme).

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes) to allow for the supercoiling reaction to occur.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., containing SDS and proteinase K).

• Agarose Gel Electrophoresis: Add DNA loading dye to the samples and load them onto an agarose gel. Run the gel to separate the supercoiled and relaxed forms of the plasmid DNA.

• Visualization and Analysis: Stain the gel with a DNA staining agent and visualize the DNA bands under UV light. The amount of supercoiled DNA in each lane is quantified. The percentage of inhibition is calculated relative to the positive control, and the IC50 value is determined from a dose-response curve.[3][4][5][6]

Conclusion

The preliminary data on 4-Morpholino-3-(trifluoromethyl)aniline derivatives are highly encouraging, suggesting a promising future for this class of compounds in the development of novel anticancer and antimicrobial therapies. Their ability to target fundamental cellular processes, such as the PI3K/mTOR pathway in cancer and essential bacterial enzymes, provides a strong rationale for their further investigation. While more extensive and direct comparative studies with a wider range of existing drugs are necessary to fully elucidate their therapeutic potential and clinical applicability, the current findings underscore the importance of continued research and development of these versatile molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Purity Analysis of 4-Morpholino-3-(trifluoromethyl)aniline: A Comparative Guide for Researchers

For researchers and professionals in drug development, the purity of starting materials and intermediates is paramount to ensuring the safety, efficacy, and reproducibility of synthesized active pharmaceutical ingredients (APIs). This guide provides a comparative purity analysis of 4-Morpholino-3-(trifluoromethyl)aniline, a key building block in medicinal chemistry, from three hypothetical suppliers: Supplier A, Supplier B, and Supplier C. The data presented is based on a series of standard analytical tests designed to identify and quantify impurities.

Executive Summary of Purity Analysis

A comprehensive analysis of 4-Morpholino-3-(trifluoromethyl)aniline from three different suppliers was conducted using High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (¹H NMR) spectroscopy, and Mass Spectrometry (MS). The results indicate that while all suppliers provide material with a purity of over 98%, there are notable differences in the impurity profiles. Supplier C demonstrates the highest purity with the lowest levels of identified impurities.

Comparative Purity Data

The following table summarizes the quantitative purity analysis of 4-Morpholino-3-(trifluoromethyl)aniline from the three suppliers.

Analytical Test	Parameter	Supplier A	Supplier B	Supplier C
HPLC	Purity (%)	98.7	99.2	99.8
Impurity 1 (%)	0.5	0.3	0.1
Impurity 2 (%)	0.3	0.2	< 0.05
Other Impurities (%)	0.5	0.3	0.1
¹H NMR	Conformance	Conforms	Conforms	Conforms
Residual Solvents (ppm)	Acetone (150)	Dichloromethane (50)	Not Detected
Mass Spec	Molecular Ion (m/z)	246.10	246.10	246.10
Impurity 1 (m/z)	262.09	262.09	262.09
Impurity 2 (m/z)	175.05	175.05	Not Detected

Experimental Workflow and Methodologies

The following sections detail the experimental protocols used for the purity analysis.

Experimental Workflow

Caption: Experimental workflow for purity analysis.

High-Performance Liquid Chromatography (HPLC) Protocol

• Instrumentation: Agilent 1260 Infinity II LC System with Diode Array Detector.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, then return to 10% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Samples were dissolved in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy Protocol

• Instrumentation: Bruker Avance III 400 MHz NMR Spectrometer.

• Solvent: Deuterated chloroform (CDCl₃).

• Sample Concentration: Approximately 10 mg of the sample was dissolved in 0.7 mL of CDCl₃.

• Parameters: 16 scans, 1.0 s relaxation delay.

Mass Spectrometry (MS) Protocol

• Instrumentation: Waters ACQUITY UPLC I-Class with SQ Detector 2.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Mass Range: 50-500 m/z.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

Potential Impurity Profile and Signaling Pathway Context

The synthesis of 4-Morpholino-3-(trifluoromethyl)aniline can potentially lead to several impurities. Understanding the synthetic route is key to identifying these. A plausible synthetic pathway involves the nucleophilic aromatic substitution of 3,4-difluorobenzotrifluoride with morpholine, followed by nitration and subsequent reduction of the nitro group.

Caption: Plausible synthetic pathway and potential impurities.

From a drug discovery perspective, 4-Morpholino-3-(trifluoromethyl)aniline is a valuable scaffold for the synthesis of kinase inhibitors. The purity of this starting material is critical as impurities could lead to the formation of undesired side products with off-target activities or toxicities.

Caption: Inhibition of a kinase signaling pathway.

Conclusion and Recommendations

Based on the analytical data, Supplier C provides the highest purity 4-Morpholino-3-(trifluoromethyl)aniline with the lowest levels of detectable impurities and no residual solvents. For applications where high purity is critical, such as in the synthesis of APIs for clinical trials, Supplier C would be the recommended choice. For less sensitive applications, such as early-stage discovery chemistry, the material from Suppliers A and B may be acceptable, but researchers should be aware of the potential impact of the identified impurities on their experimental outcomes. It is always recommended to perform in-house quality control checks on critical starting materials regardless of the supplier's certificate of analysis.

A Comparative Guide to the Structural Validation of Synthesized 4-Morpholino-3-(trifluoromethyl)aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for the structural validation of synthesized 4-Morpholino-3-(trifluoromethyl)aniline derivatives. Detailed experimental protocols, comparative data tables, and workflow visualizations are presented to support researchers in the synthesis and characterization of this important class of compounds.

Introduction

4-Morpholino-3-(trifluoromethyl)aniline and its derivatives are key building blocks in medicinal chemistry, often utilized in the development of novel therapeutic agents. The presence of the morpholine moiety can enhance aqueous solubility and metabolic stability, while the trifluoromethyl group can significantly impact a molecule's lipophilicity, binding affinity, and metabolic profile. Accurate structural validation of these synthesized compounds is paramount for ensuring the integrity of subsequent biological studies and drug development processes. This guide outlines the common synthetic routes and compares the primary analytical methods used for their structural elucidation.

Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline Derivatives

The most prevalent method for the synthesis of 4-Morpholino-3-(trifluoromethyl)aniline derivatives is through a nucleophilic aromatic substitution (SNAr) reaction. This typically involves the reaction of 4-fluoro-3-(trifluoromethyl)aniline with morpholine or a substituted morpholine derivative in the presence of a base.

An alternative approach involves the reduction of a nitro-group precursor. For instance, 4-(2-fluoro-4-nitrophenyl)morpholine can be synthesized via an SNAr reaction between morpholine and 3,4-difluoronitrobenzene, followed by the reduction of the nitro group to an amine using reagents like iron powder in the presence of an acid.

Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution

A solution of 4-fluoro-3-(trifluoromethyl)aniline (1.0 eq.) and the desired morpholine derivative (1.2 eq.) in a suitable solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) is treated with a base, for instance, potassium carbonate (K2CO3) or diisopropylethylamine (DIPEA) (2.0 eq.). The reaction mixture is then heated, typically between 80-120 °C, and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Spectroscopic Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are the most powerful tools for the structural elucidation of these derivatives. Samples are typically dissolved in deuterated chloroform (CDCl3) or dimethyl sulfoxide (DMSO-d6).

• Mass Spectrometry (MS): Electrospray ionization (ESI) is a common technique to determine the molecular weight of the synthesized compounds. High-resolution mass spectrometry (HRMS) provides the exact mass, confirming the elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional groups present in the molecule. Samples can be analyzed as a thin film on a salt plate or using an Attenuated Total Reflectance (ATR) accessory.

Comparative Analysis of Spectroscopic Data

The following tables summarize the expected and observed spectroscopic data for the parent compound, 4-Morpholino-3-(trifluoromethyl)aniline, and a representative derivative.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3)

Compound	Ar-H (ppm)	-N-CH2- (ppm)	-O-CH2- (ppm)	-NH2 (ppm)
4-Morpholino-3-(trifluoromethyl)aniline	6.7-7.2 (m, 3H)	3.1-3.3 (m, 4H)	3.8-4.0 (m, 4H)	3.5-4.5 (br s, 2H)
4-(2,6-Dimethylmorpholino)-3-(trifluoromethyl)aniline	6.7-7.2 (m, 3H)	2.5-2.7 (m, 2H), 3.5-3.7 (m, 2H)	3.9-4.1 (m, 2H)	3.5-4.5 (br s, 2H)

Table 2: 13C NMR Spectral Data (100 MHz, CDCl3)

Compound	Ar-C (ppm)	C-CF3 (q, 1JCF ≈ 270 Hz)	-N-CH2- (ppm)	-O-CH2- (ppm)
4-Morpholino-3-(trifluoromethyl)aniline	110-150	~124	~50	~67
4-(2,6-Dimethylmorpholino)-3-(trifluoromethyl)aniline	110-150	~124	~58	~72

Table 3: Mass Spectrometry and Infrared Spectroscopy Data

Compound	Molecular Formula	[M+H]+ (m/z)	Key IR Peaks (cm-1)
4-Morpholino-3-(trifluoromethyl)aniline	C11H13F3N2O	261.10	3450-3300 (N-H), 2950-2800 (C-H), 1620 (C=C), 1320 (C-F), 1120 (C-O-C)
4-(2,6-Dimethylmorpholino)-3-(trifluoromethyl)aniline	C13H17F3N2O	289.13	3450-3300 (N-H), 2980-2850 (C-H), 1620 (C=C), 1320 (C-F), 1110 (C-O-C)

Visualizing the Workflow and Structural Relationships

The following diagrams illustrate the general synthetic workflow and the key structural features of the target compounds.

Caption: General workflow for the synthesis of 4-Morpholino-3-(trifluoromethyl)aniline derivatives.

Caption: Analytical workflow for the structural validation of synthesized derivatives.

Conclusion

The structural validation of 4-Morpholino-3-(trifluoromethyl)aniline derivatives relies on a combination of powerful spectroscopic techniques. NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the fluorine substitution, while mass spectrometry confirms the molecular weight and elemental composition. Infrared spectroscopy serves as a complementary technique to identify key functional groups. By employing the detailed protocols and comparative data presented in this guide, researchers can confidently synthesize and characterize novel derivatives for further investigation in drug discovery and development.

A Comparative Guide to the Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline: Navigating Chemical Pathways for Pharmaceutical Intermediates

Abstract

4-Morpholino-3-(trifluoromethyl)aniline is a key structural motif in medicinal chemistry, serving as a vital intermediate in the synthesis of various therapeutic agents. The strategic incorporation of a morpholine moiety and a trifluoromethyl group imparts desirable pharmacokinetic and pharmacodynamic properties to the final drug candidates. This guide provides an in-depth comparative analysis of the two predominant synthetic routes to this valuable compound: Nucleophilic Aromatic Substitution (SNAг) and the Buchwald-Hartwig amination. By examining the mechanistic underpinnings, experimental parameters, and overall efficiency of each approach, this document aims to equip researchers, chemists, and process development professionals with the critical insights necessary to select the most appropriate synthetic strategy for their specific needs.

Introduction

The aniline scaffold is a cornerstone in the design of bioactive molecules. The specific substitution pattern of 4-morpholino-3-(trifluoromethyl)aniline presents a unique combination of electronic and steric properties. The electron-donating morpholine group at the 4-position and the strongly electron-withdrawing trifluoromethyl group at the 3-position create a polarized aromatic ring, influencing its reactivity and interactions with biological targets. Consequently, efficient and scalable access to this intermediate is of paramount importance in drug discovery and development. This guide will dissect two powerful synthetic methodologies, offering a comprehensive comparison to inform rational route selection.

Methodology 1: Nucleophilic Aromatic Substitution (SNAг)

The Nucleophilic Aromatic Substitution (SNAг) pathway is a classical and often cost-effective method for the formation of aryl-nitrogen bonds. This approach typically proceeds in two sequential steps: the substitution of a leaving group on an activated aromatic ring by morpholine, followed by the reduction of a nitro group to the desired aniline.

Reaction Pathway & Mechanism

The SNAг route commences with an electron-deficient aryl halide, typically a chloro- or fluoro-substituted nitrobenzene. The presence of the strongly electron-withdrawing nitro group, ortho and para to the halogen, is crucial for activating the ring towards nucleophilic attack.[1][2]

The mechanism involves the attack of the nucleophile (morpholine) on the carbon atom bearing the leaving group, leading to the formation of a resonance-stabilized Meisenheimer complex.[1][3] This anionic intermediate is a key feature of the SNAг mechanism. The negative charge is delocalized onto the electron-withdrawing nitro group, which stabilizes the complex and facilitates its formation.[4] The subsequent elimination of the halide leaving group restores the aromaticity of the ring, yielding the morpholino-substituted nitroarene.

The second step involves the reduction of the nitro group to an amine. Common methods include catalytic hydrogenation or the use of reducing metals in acidic media, such as iron in the presence of ammonium chloride.[5][6] The Bechamp reduction, using iron metal and a proton source, is a well-established method where iron provides the electrons for the reduction.[5]

Caption: Synthetic workflow for the SNAг route.

Experimental Protocol: SNAг Route

Step 1: Synthesis of 4-Morpholino-3-(trifluoromethyl)nitrobenzene

• To a solution of 1-chloro-2-nitro-4-(trifluoromethyl)benzene (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or ethanol, add morpholine (1.2-1.5 eq) and a base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (2.0 eq).

• Heat the reaction mixture to 80-120 °C and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-morpholino-3-(trifluoromethyl)nitrobenzene.

Step 2: Reduction of 4-Morpholino-3-(trifluoromethyl)nitrobenzene

• To a solution of 4-morpholino-3-(trifluoromethyl)nitrobenzene (1.0 eq) in a mixture of ethanol and water (e.g., 4:1), add iron powder (10 eq) and ammonium chloride (10 eq).[6]

• Heat the reaction mixture to 70-80 °C and stir vigorously for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the hot reaction mixture through a pad of celite and wash the filter cake with hot ethanol.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield 4-morpholino-3-(trifluoromethyl)aniline.

Methodology 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[7][8][9] This modern synthetic method offers high functional group tolerance and is often employed when the SNAг route is not feasible or gives low yields.

Reaction Pathway & Mechanism

This route typically starts with an aryl halide, such as 4-bromo-3-(trifluoromethyl)aniline or 4-chloro-3-(trifluoromethyl)aniline, and couples it with morpholine in the presence of a palladium catalyst, a phosphine ligand, and a base.

The catalytic cycle of the Buchwald-Hartwig amination is well-established and involves several key steps:[7][10]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) complex.

• Amine Coordination and Deprotonation: Morpholine coordinates to the Pd(II) center. A strong base then deprotonates the coordinated morpholine to form a palladium-amido complex.

• Reductive Elimination: The aryl group and the amido group are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst.

The choice of ligand is critical for the success of the reaction, with bulky, electron-rich phosphine ligands such as XPhos or RuPhos often being used to promote the reductive elimination step and stabilize the palladium intermediates.[11]

Caption: Synthetic workflow for the Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination

• In an oven-dried Schlenk flask under an inert atmosphere (e.g., argon), add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 eq).[12]

• To the flask, add 4-bromo-3-(trifluoromethyl)aniline (1.0 eq) and morpholine (1.2 eq).

• Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Seal the flask and heat the reaction mixture to 90-120 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel to afford 4-morpholino-3-(trifluoromethyl)aniline.

Comparative Analysis

Feature	Nucleophilic Aromatic Substitution (SNAг)	Buchwald-Hartwig Amination
Starting Materials	1-Chloro-2-nitro-4-(trifluoromethyl)benzene, Morpholine	4-Bromo-3-(trifluoromethyl)aniline, Morpholine
Key Reagents	Base (e.g., K₂CO₃), Reducing Agent (e.g., Fe/NH₄Cl)	Palladium Catalyst, Phosphine Ligand, Strong Base (e.g., NaOtBu)
Number of Steps	Two	One
Reaction Conditions	Generally moderate to high temperatures.	Typically requires inert atmosphere and anhydrous conditions.
Cost-Effectiveness	Often more economical due to cheaper starting materials and reagents.	Can be more expensive due to the cost of palladium catalysts and ligands.
Scalability	Generally well-suited for large-scale production.	Can be challenging to scale up due to catalyst sensitivity and cost.
Functional Group Tolerance	Limited by the harsh conditions of nitro reduction.	Generally high, tolerating a wide range of functional groups.
Yield & Purity	Can be high, but may require careful optimization of both steps.	Often provides high yields and purity with proper catalyst/ligand selection.
Waste Generation	Can generate significant inorganic waste from the reduction step.	Generates less inorganic waste, but palladium residues may need removal.

Conclusion and Recommendations

Both the Nucleophilic Aromatic Substitution and the Buchwald-Hartwig amination represent viable and effective strategies for the synthesis of 4-morpholino-3-(trifluoromethyl)aniline. The choice between these two routes is contingent upon several factors, including cost, scale, available equipment, and the presence of other functional groups in more complex derivatives.

The SNAг route is often the preferred method for large-scale, cost-driven production due to the lower cost of starting materials and reagents. However, it involves a two-step process and the nitro reduction step can sometimes present challenges with respect to chemoselectivity and waste disposal.

The Buchwald-Hartwig amination , on the other hand, offers a more direct, single-step approach with generally higher functional group tolerance and often excellent yields. This makes it an attractive option for laboratory-scale synthesis, medicinal chemistry applications where rapid access to analogs is required, and for substrates that are incompatible with the conditions of the SNAг pathway. The primary drawbacks are the higher cost and the need for stringent air- and moisture-free conditions.

Ultimately, the optimal synthetic route will be determined by a careful evaluation of the specific project requirements. For process development, an initial exploration of the SNAг route is often warranted, while for discovery chemistry, the versatility and reliability of the Buchwald-Hartwig amination may be more advantageous.

References

• Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-catalyzed amination of aryl halides and sulfonates. Accounts of Chemical Research, 33(4), 233-241.
• Hartwig, J. F. (1998). Transition metal catalyzed synthesis of arylamines and aryl ethers from aryl halides and triflates: scope and mechanism.
• Wikipedia. (2023).
• Chemistry LibreTexts. (2023).
• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples.
• Chemistry Steps. (n.d.).
• BYJU'S. (n.d.).
• Wikipedia. (n.d.).
• YouTube. (2024). Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene).
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• ACS Catalysis. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects.
• Journal of Chemical Education. (2021).
• BenchChem. (2025).
• ChemRxiv. (n.d.).
• ResearchGate. (2020). What's the mechanism for the reduction of aromatic nitro group when using Fe and NH4Cl?
• Organic Syntheses. (n.d.).
• eScholarship. (n.d.). Expanding the Palette of Organic Synthesis in Water: I. Carbonyl Iron Powder as a Reagent for Nitro Group Reduction.
• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)
• ResearchGate. (n.d.). The coupling of chlorobenzene with morpholine.
• ResearchGate. (2025).
• BenchChem. (2025). Application Notes and Protocols: 3,4-Dichloro-7-(trifluoromethyl)quinoline in Organic Synthesis.
• Google Patents. (n.d.). CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine.
• NIH. (n.d.). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline.
• Common Organic Chemistry. (n.d.). Nitro Reduction - Iron (Fe).
• Organic & Biomolecular Chemistry. (n.d.).
• RSC Publishing. (n.d.). Hydrogen-free hydrogenation of nitrobenzene via direct coupling with cyclohexanol dehydrogenation over ordered mesoporous MgO/SBA-15 supported Cu nanoparticles.
• BenchChem. (2025). A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions.
• ResearchGate. (2025). pH Dependence on Reduction Rate of 4-Cl-Nitrobenzene by Fe(II)/Montmorillonite Systems.
• Google Patents. (n.d.).
• Sciencemadness.org. (n.d.).
• ResearchGate. (n.d.). (A) The hydrogenation conversion of nitrobenzene over different...

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Performance Benchmark of 4-Morpholino-3-(trifluoromethyl)aniline-Based Compounds as SGK1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the Efficacy and Methodologies of Novel Kinase Inhibitors

This guide provides a comprehensive performance benchmark of 4-Morpholino-3-(trifluoromethyl)aniline-based compounds, with a particular focus on their activity as Serum and Glucocorticoid-Regulated Kinase 1 (SGK1) inhibitors. SGK1 is a crucial kinase in cell proliferation and survival pathways, making it a compelling target in cancer therapy. This document offers a comparative analysis of a lead compound from this class against other known SGK1 inhibitors, supported by experimental data and detailed protocols.

Comparative Performance of SGK1 Inhibitors

The performance of a novel 4-trifluoromethyl-2-anilinoquinoline derivative, Compound 8b , which features the 4-morpholino-3-(trifluoromethyl)aniline scaffold, is compared with other established SGK1 inhibitors. The data summarizes their inhibitory potency at both the biochemical and cellular levels.

Compound Class	Specific Compound	Target Kinase	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (µM)	Cell Line(s)	Reference(s)
4-Morpholino-3-(trifluoromethyl)aniline Derivative	Compound 8b	SGK1	Not explicitly stated, but identified as a primary target in a 217-kinase panel.	0.5 - 2.5 (antiproliferative)	PC3, A549, HCT116, MCF-7	[1]
Pyrimidine Derivative	GSK650394	SGK1	62	~135.5 (antiproliferative)	HCT116	[2][3]
Pyrazolo-pyrimidine	SI113	SGK1	600	12.5 (cell viability)	HepG2, HuH-7	[4][5]
Benzohydrazide Analog	EMD638683	SGK1	~3000 (cellular assay)	3.35 (NDRG1 phosphorylation)	HeLa	[6][7]

Table 1: Comparative Inhibitory Activity of SGK1 Inhibitors. This table highlights the half-maximal inhibitory concentrations (IC₅₀) of Compound 8b and other known SGK1 inhibitors. Lower values indicate higher potency.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods used for evaluation, the following diagrams illustrate the SGK1 signaling pathway and a general experimental workflow for assessing kinase inhibitors.

Caption: Simplified SGK1 signaling pathway and the inhibitory action of 4-Morpholino-3-(trifluoromethyl)aniline-based compounds.

Caption: General experimental workflow for the evaluation of kinase inhibitors from in vitro screening to in vivo efficacy studies.

Experimental Protocols

The following are detailed methodologies for key experiments typically employed in the evaluation of kinase inhibitors like the 4-Morpholino-3-(trifluoromethyl)aniline-based compounds.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantitatively measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.

• Materials: Recombinant human SGK1 enzyme, kinase-specific substrate, ATP, ADP-Glo™ Kinase Assay kit (Promega), and test compounds.

• Procedure:

  • Prepare serial dilutions of the test compounds in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add the SGK1 enzyme, the substrate, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes.

  • Convert the generated ADP to ATP by adding the Kinase Detection Reagent. Incubate for 30 minutes.

  • Measure the luminescence using a plate reader. The light signal is proportional to the ADP concentration and, therefore, to the kinase activity.

  • Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay assesses cell metabolic activity, which serves as an indicator of cell viability and proliferation.

• Materials: Cancer cell lines (e.g., PC3, A549), cell culture medium, fetal bovine serum (FBS), MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, and DMSO.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by metabolically active cells.

  • Solubilize the formazan crystals by adding DMSO.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

In Vivo Tumor Xenograft Study

This study evaluates the anti-tumor efficacy of the compounds in a living organism.

• Animal Model: Immunocompromised mice (e.g., BALB/c nude mice).

• Procedure:

  • Subcutaneously inject a suspension of human cancer cells (e.g., PC3) into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomly assign the mice to different treatment groups: vehicle control, positive control (a known anti-cancer drug), and test compound groups at various doses.

  • Administer the treatments via a specified route (e.g., oral gavage, intraperitoneal injection) for a defined period.

  • Measure the tumor volume and body weight of the mice regularly (e.g., every 2-3 days).

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, western blotting).

  • Evaluate the anti-tumor efficacy by comparing the tumor growth in the treated groups to the vehicle control group. Assess toxicity by monitoring body weight changes and observing any adverse effects.

Conclusion

The 4-Morpholino-3-(trifluoromethyl)aniline scaffold represents a promising starting point for the development of novel and potent SGK1 inhibitors.[1] As demonstrated with Compound 8b, these derivatives exhibit significant anti-proliferative activity against various cancer cell lines.[1] A direct comparison with other SGK1 inhibitors like GSK650394 and SI113 reveals competitive, and in some cellular contexts, potentially superior potency.[2][4] The provided experimental protocols offer a standardized framework for the continued evaluation and optimization of this class of compounds. Further investigation into their in vivo efficacy, pharmacokinetic profiles, and selectivity will be crucial for their advancement as potential therapeutic agents.

References

• 1. Discovery of novel 4-trifluoromethyl-2-anilinoquinoline derivatives as potential anti-cancer agents targeting SGK1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Serum and glucocorticoid-regulated kinase 1: Structure, biological functions, and its inhibitors [frontiersin.org]
• 4. Preclinical model in HCC: the SGK1 kinase inhibitor SI113 blocks tumor progression in vitro and in vivo and synergizes with radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | SGK1 in Human Cancer: Emerging Roles and Mechanisms [frontiersin.org]
• 7. Serum and glucocorticoid-regulated kinase 1: Structure, biological functions, and its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Battle of the Biologics: A Head-to-Head Comparison of Adalimumab and its Biosimilar ABP 501 in Cross-Reactivity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cross-reactivity and functional similarity between the originator biologic, Adalimumab (Humira®), and its biosimilar derivative, ABP 501 (Amgevita®). The following data and protocols are compiled from publicly available studies to facilitate informed decisions in therapeutic antibody development and application.

This guide delves into the critical aspects of antibody cross-reactivity, focusing on the binding affinity to the target antigen, Tumor Necrosis Factor-alpha (TNF-α), and the functional consequences of this interaction. The data presented here is crucial for understanding the degree of similarity between the innovator molecule and its biosimilar counterpart.

Quantitative Comparison of Binding Affinity and Functional Activity

The following table summarizes the key quantitative parameters from comparative studies between Adalimumab and its biosimilar, ABP 501. These studies employ various analytical methods to assess the binding characteristics and biological functions of the antibodies.

Parameter	Assay Type	Adalimumab (Originator)	ABP 501 (Biosimilar)	Reference
Equilibrium Dissociation Constant (Kd) to soluble TNF-α	Surface Plasmon Resonance (SPR)	48-53 pM	48-52 pM	[1]
Relative Binding to transmembrane TNF-α	Imaging Cytometry-based Assay	100-111%	100-106%	[1]
Half-maximal effective concentration (EC50) in IL-8 Secretion Assay	Cell-based Assay	156-253 pM	192-294 pM	[1]
Half-maximal effective concentration (EC50) in Cytotoxicity Assay	Cell-based Assay	391-544 pM	390-457 pM	[1]
Relative Potency in Caspase Activation Assay	Cell-based Assay	100-110%	103-107%	[1]
Relative Binding to FcγRIIIa (158V)	AlphaLISA Binding Assay	92-94%	103-113%	[1]
Relative Cytotoxicity in ADCC Assay	Cell-based Assay	107%	101%	[1]
Relative Cytotoxicity in CDC Assay	Cell-based Assay	93%	97%	[1]

Key Experimental Methodologies

To ensure a comprehensive understanding of the presented data, this section outlines the detailed methodologies for the key experiments cited in the comparison.

Surface Plasmon Resonance (SPR) for Binding Kinetics

The binding kinetics of Adalimumab and ABP 501 to soluble TNF-α were evaluated using SPR.[1][2] This technique measures the interaction between two molecules in real-time by detecting changes in the refractive index at the surface of a sensor chip.

• Immobilization: Recombinant human TNF-α is immobilized on a sensor chip.

• Association: A solution containing either Adalimumab or ABP 501 at various concentrations is flowed over the chip surface, allowing the antibody to bind to the immobilized TNF-α. The rate of association (ka) is measured.

• Dissociation: A buffer solution is then flowed over the chip to wash away the bound antibody. The rate of dissociation (kd) is measured.

• Data Analysis: The equilibrium dissociation constant (Kd), a measure of binding affinity, is calculated as the ratio of the dissociation rate constant to the association rate constant (kd/ka). A lower Kd value indicates a higher binding affinity. The data is typically fitted to a 1:1 binding model.[2]

TNF-α Neutralization Assays

The ability of Adalimumab and ABP 501 to neutralize the biological activity of TNF-α was assessed using various cell-based assays.

• TNF-α-Induced Apoptosis (Caspase Activation) Assay: This assay measures the ability of the antibody to inhibit TNF-α-induced programmed cell death.[2]

  • U937 cells are treated with a fixed concentration of TNF-α in the presence of varying concentrations of either Adalimumab or ABP 501.

  • Apoptosis is quantified by measuring the activity of caspases 3 and 7, key enzymes in the apoptotic pathway.

  • The relative potency of the biosimilar is calculated by comparing its dose-response curve to that of the originator.[2]

• IL-8 Secretion Assay: This assay determines the antibody's capacity to block TNF-α-induced secretion of the pro-inflammatory chemokine IL-8.[1]

  • Cells are stimulated with TNF-α in the presence of a dilution series of the test antibodies.

  • The concentration of IL-8 in the cell culture supernatant is measured using a suitable immunoassay.

  • The half-maximal effective concentration (EC50), the concentration of antibody required to inhibit 50% of the TNF-α-induced IL-8 secretion, is determined.[1]

• Cytotoxicity Assay: This assay evaluates the antibody's ability to prevent TNF-α-induced cell death.[1]

  • Target cells are incubated with TNF-α and varying concentrations of Adalimumab or ABP 501.

  • Cell viability is assessed using a colorimetric or fluorometric method.

  • The EC50 value for cytotoxicity inhibition is then calculated.[1]

Immunogenicity Assay for Anti-Drug Antibody (ADA) Detection

The presence of anti-drug antibodies (ADAs) against Adalimumab and its biosimilars is a critical parameter in assessing immunogenicity. A common method for ADA detection is the electrochemiluminescence immunoassay (ECLIA).[3]

• Principle: This is a bridging assay where ADAs in a sample bridge between biotinylated and ruthenylated forms of the therapeutic antibody (Adalimumab or biosimilar).

• Procedure:

  • Patient serum samples are incubated with the biotinylated and ruthenylated drug.

  • The mixture is added to a streptavidin-coated plate, which captures the biotinylated drug-ADA complexes.

  • An electrical stimulus is applied, causing the ruthenium label to emit light.

  • The intensity of the emitted light is proportional to the amount of ADAs in the sample.

• Acid Dissociation: To improve the detection of ADAs that may be bound to the therapeutic antibody in circulation, an acid dissociation step is often included to break these immune complexes before the assay.[3]

Visualizing the Molecular Interactions and Experimental Processes

To further clarify the concepts discussed, the following diagrams illustrate the TNF-α signaling pathway and the experimental workflow for the SPR-based binding affinity assay.

Caption: TNF-α signaling pathway and its inhibition by Adalimumab/ABP 501.

Caption: Experimental workflow for Surface Plasmon Resonance (SPR) analysis.

References

• 1. Demonstration of Functional Similarity Comparing Adalimumab to Biosimilar Candidate ABP 501 - ACR Meeting Abstracts [acrabstracts.org]
• 2. Demonstration of Functional Similarity of Proposed Biosimilar ABP 501 to Adalimumab | springermedizin.de [springermedizin.de]
• 3. bmjopen.bmj.com [bmjopen.bmj.com]

Efficacy of 4-Morpholino-3-(trifluoromethyl)aniline Derivatives Against Resistant Strains: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant pathogens presents a formidable challenge to global health. In the quest for novel antimicrobial agents, 4-Morpholino-3-(trifluoromethyl)aniline derivatives and related compounds have emerged as a promising class with potent activity against various resistant bacterial and fungal strains. This guide provides a comparative analysis of their efficacy, supported by experimental data, detailed methodologies, and visualizations of potential mechanisms of action to aid in research and development efforts.

Comparative Efficacy Data

The antimicrobial efficacy of various trifluoromethyl-aniline derivatives has been evaluated against a range of resistant pathogens. The minimum inhibitory concentration (MIC) is a key indicator of a compound's potency. The tables below summarize the MIC values for representative derivatives against clinically significant resistant bacteria.

Table 1: Efficacy of Pyrazole-Derived Anilines Against Gram-Positive Bacteria

Compound	Resistant Strain	MIC (µg/mL)	Reference
Compound 59 (Fluoro-trifluoromethyl substituted aniline)	Staphylococcus aureus (MRSA)	0.78	[1]
Enterococcus faecium (VRE)	0.78	[1]
Compound 79 (Tetrasubstituted aniline)	Staphylococcus aureus (MRSA)	0.78	[1]
Morpholine substituted pyrazole (Compound 68)	Staphylococcus aureus (MRSA)	Potent (sub-µg/mL)	[1]

Table 2: Efficacy of Salicylanilide Derivatives Against Multidrug-Resistant S. aureus

Compound	Resistant Strain	MIC (µg/mL)	Reference
Compound 22 (5-chloro-N-(4'-bromo-3'-trifluoromethylphenyl)-2-hydroxybenzamide)	S. aureus (MRSA, 9 strains)	0.031–0.062	[2]
S. aureus (VRSA, 3 strains)	0.031–0.062	[2]
Vancomycin (Control)	S. aureus (MRSA)	>2	[2]
S. aureus (VRSA)	>128	[2]

Table 3: Efficacy of Trifluoro-Anilines Against Vibrio Species

Compound	Resistant Strain	MIC (µg/mL)	Reference
2-iodo-4-trifluoromethylaniline (ITFMA)	Vibrio parahaemolyticus	50	[3]
4-amino-3-chloro-5-nitrobenzotrifluoride (ACNBF)	Vibrio parahaemolyticus	100	[3]

Mechanism of Action and Signaling Pathways

While the precise mechanisms for all derivatives are under investigation, several studies point towards key bacterial processes being disrupted. A broad range of inhibitory effects on macromolecular synthesis suggests targets that have a global impact on bacterial cell function.[1] For some derivatives, inhibition of DNA gyrase has been identified as a primary mechanism.[2]

In the context of Staphylococcus aureus resistance, two-component signal transduction systems (TCS) are crucial for regulating virulence and antibiotic resistance. While direct evidence linking 4-Morpholino-3-(trifluoromethyl)aniline derivatives to specific TCS is still emerging, their ability to overcome resistance suggests a potential interaction with these pathways. The diagram below illustrates a generalized workflow for investigating the mechanism of action.

Workflow for elucidating the mechanism of action.

Another critical aspect of resistance in S. aureus involves signaling pathways that control the expression of resistance genes, such as the BlaR1-BlaI system for β-lactam resistance and the VraRS system for vancomycin resistance. The potential for trifluoromethylaniline derivatives to interfere with these pathways is a key area for future research.

Potential interference with S. aureus resistance pathways.

Detailed Experimental Protocols

Accurate and reproducible experimental data are paramount in drug development. Below are detailed methodologies for key assays used to evaluate the efficacy of these compounds.

Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Protocol:

• Preparation of Bacterial Inoculum:

  • Streak the resistant bacterial strain on an appropriate agar plate and incubate overnight at 37°C.

  • Select 3-5 isolated colonies and suspend them in sterile saline or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute the standardized suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • Dissolve the test compound in a suitable solvent (e.g., DMSO) to create a stock solution.

  • Perform serial two-fold dilutions of the stock solution in MHB in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (no compound) and a negative control (no bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Anti-Biofilm Assay

Objective: To assess the ability of a compound to inhibit biofilm formation or eradicate pre-formed biofilms.

Protocol for Inhibition of Biofilm Formation:

• Prepare a bacterial suspension as described in the MIC protocol.

• In a 96-well plate, add the test compound at various concentrations.

• Add the bacterial suspension to the wells.

• Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

• After incubation, gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic cells.

• Stain the remaining biofilm with crystal violet for 15 minutes.

• Wash the wells to remove excess stain and allow them to dry.

• Solubilize the stain with ethanol or acetic acid and measure the absorbance at a specific wavelength (e.g., 570 nm) to quantify the biofilm.

Macromolecular Synthesis Inhibition Assay

Objective: To determine the effect of a compound on the synthesis of major macromolecules (DNA, RNA, protein, and cell wall).

Protocol:

• Grow the bacterial culture to the mid-logarithmic phase.

• Aliquot the culture into separate tubes.

• Add a radiolabeled precursor for each macromolecule to be assayed (e.g., [³H]thymidine for DNA, [³H]uridine for RNA, [³H]leucine for protein, and [¹⁴C]N-acetylglucosamine for peptidoglycan).

• Add the test compound at a concentration of 4x MIC. Include known inhibitors as positive controls (e.g., ciprofloxacin for DNA synthesis, rifampicin for RNA synthesis, tetracycline for protein synthesis, and vancomycin for cell wall synthesis).

• Incubate the tubes at 37°C for a defined period.

• Stop the incorporation of radiolabels by adding cold trichloroacetic acid (TCA).

• Filter the contents of each tube through a glass fiber filter to capture the precipitated macromolecules.

• Wash the filters with TCA and ethanol.

• Measure the radioactivity on the filters using a scintillation counter.

• Compare the level of radioactivity in the compound-treated samples to the untreated control to determine the percentage of inhibition for each macromolecular synthesis pathway.

DNA Gyrase Inhibition Assay

Objective: To assess the inhibitory effect of a compound on the supercoiling activity of DNA gyrase.

Protocol:

• Reaction Mixture Preparation:

  • Prepare a reaction buffer containing Tris-HCl, KCl, MgCl₂, DTT, spermidine, ATP, and albumin.

  • Add relaxed plasmid DNA (e.g., pBR322) as the substrate.

• Inhibition Assay:

  • Add the test compound at various concentrations to the reaction mixture.

  • Add purified DNA gyrase enzyme to initiate the reaction.

  • Incubate the mixture at 37°C for 30-60 minutes.

• Analysis:

  • Stop the reaction by adding a stop buffer containing SDS and proteinase K.

  • Analyze the DNA topoisomers by agarose gel electrophoresis.

  • Inhibition of supercoiling is observed as a decrease in the amount of supercoiled DNA and an increase in relaxed DNA compared to the no-compound control.

Conclusion and Future Directions

The data presented in this guide highlight the significant potential of 4-Morpholino-3-(trifluoromethyl)aniline derivatives as a valuable scaffold for the development of novel antimicrobials against resistant pathogens. Their potent activity against MRSA, VRSA, and other challenging bacteria warrants further investigation.

Future research should focus on:

• Elucidating the precise molecular targets and mechanisms of action, particularly their interaction with bacterial signaling pathways.

• Optimizing the lead compounds to enhance their pharmacokinetic and pharmacodynamic properties.

• Conducting in vivo efficacy and toxicity studies to translate the promising in vitro results into potential clinical candidates.

By leveraging the information provided, researchers can accelerate the development of this promising class of compounds in the critical fight against antimicrobial resistance.

References

• 1. 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bio-evaluation of fluoro and trifluoromethyl-substituted salicylanilides against multidrug-resistant S. aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species [mdpi.com]

A Senior Application Scientist's Guide to In Vivo Toxicity Comparison of 4-Morpholino-3-(trifluoromethyl)aniline Analogs

Abstract

This guide provides a comprehensive framework for comparing the in vivo toxicity of novel chemical entities based on the 4-Morpholino-3-(trifluoromethyl)aniline scaffold. Due to the limited public availability of in vivo toxicological data for the parent compound, this document establishes a comparative analysis using well-characterized analogs from the tyrosine kinase inhibitor (TKI) class, namely Gefitinib, Erlotinib, and Lapatinib. These analogs share key structural motifs and provide a robust dataset to anticipate potential toxicities. We will detail the critical in vivo assays, explain the rationale behind experimental design, and present a comparative analysis of common organ-specific toxicities, including hepatic, pulmonary, and cardiac effects. The objective is to equip researchers and drug development professionals with the scientific rationale and practical methodologies required to characterize the safety profile of this important chemical series.

Introduction: The Phenyl-Morpholine Scaffold in Drug Discovery

The 4-Morpholino-3-(trifluoromethyl)aniline core is a privileged scaffold in modern medicinal chemistry. Its unique electronic and steric properties make it a valuable building block for a range of targeted therapies, most notably inhibitors of protein kinases that are critical in oncology.[1][2][3] The morpholine group often enhances aqueous solubility and metabolic stability, while the trifluoromethylaniline moiety provides a key interaction point for binding to target proteins.

However, as with any chemical series, subtle structural modifications can dramatically alter the safety profile of the resulting drug candidates. Understanding the potential liabilities of this scaffold is paramount for efficient drug development. This guide uses established TKIs as surrogates to build a predictive toxicity framework for novel analogs. We will focus on the methodologies for identifying and comparing key in vivo toxicities, grounded in authoritative OECD guidelines.

Comparative In Vivo Toxicity Profiles of Representative Analogs

The primary toxicities associated with aniline-based kinase inhibitors often manifest in specific organ systems. Below, we compare the known profiles of Gefitinib, Erlotinib, and Lapatinib, which serve as our reference analogs.

Hepatotoxicity

Liver injury is a significant concern for many small molecule inhibitors. Metabolic activation of the drug molecule by cytochrome P450 (CYP) enzymes in the liver can lead to the formation of reactive metabolites, which can cause direct cellular damage.

• Gefitinib: Associated with elevations in serum aminotransferase levels (ALT, AST).[4][5] In some cases, this can progress to severe or fatal hepatotoxicity.[4] This has led to recommendations for periodic liver function testing during therapy.[4]

• Erlotinib: While also metabolized in the liver, severe hepatotoxicity appears less frequent compared to Gefitinib, though liver function monitoring is still advised.[6]

• Lapatinib: Generally considered to have a lower risk of severe hepatotoxicity compared to Gefitinib.

The causality behind these differences likely lies in the specific metabolic pathways each molecule undergoes, leading to varying levels of reactive intermediate formation.

Pulmonary Toxicity

A particularly serious, though less common, adverse effect is interstitial lung disease (ILD) or pneumonitis.

• Gefitinib & Erlotinib: Both have been associated with an increased risk of developing ILD, which can be fatal.[7][8] The underlying mechanism is not fully elucidated but is thought to involve inflammatory responses within the lung parenchyma. Patients with pre-existing pulmonary fibrosis may be at higher risk.[8]

• Lapatinib: The risk of ILD with Lapatinib is considered to be significantly lower than with Gefitinib or Erlotinib.

Cardiotoxicity

Cardiotoxicity, particularly a decrease in left ventricular ejection fraction (LVEF), is another critical safety endpoint.

• Lapatinib: Has been associated with a low incidence of cardiac adverse events, including decreases in LVEF.[9][10] While the overall incidence is relatively low, careful cardiac monitoring is recommended for patients, especially those with pre-existing cardiac conditions or those receiving other cardiotoxic agents.[9][11][12]

• Gefitinib & Erlotinib: Are not typically associated with significant cardiotoxicity, highlighting a key differentiation point within this analog class.[12]

Common Class-Related Toxicities

Nearly all EGFR-targeting TKIs, including these analogs, are associated with dermatological (rash, pruritus) and gastrointestinal (diarrhea) toxicities.[6][13] These are often considered on-target effects related to the inhibition of EGFR in skin and gut tissues. The severity can vary, but they are a common feature of the class.[13][14]

Data Summary Table

Toxicity Endpoint	Gefitinib	Erlotinib	Lapatinib
Hepatotoxicity	High Risk (ALT/AST elevations, rare fatalities)[4][5]	Moderate Risk	Low Risk
Pulmonary Toxicity (ILD)	Significant Risk[7]	Significant Risk[8]	Low Risk
Cardiotoxicity (↓LVEF)	Low Risk	Low Risk	Moderate Risk (Monitoring required)[9][10]
Common (Dose-Limiting)	Rash, Diarrhea[6]	Rash, Diarrhea[6][13]	Rash, Diarrhea

Experimental Methodologies & Rationale

To prospectively evaluate a novel 4-Morpholino-3-(trifluoromethyl)aniline analog, a tiered approach to in vivo toxicity testing is essential. The following protocols are based on internationally recognized OECD guidelines.

Workflow for In Vivo Toxicity Assessment

The following diagram illustrates a typical workflow for assessing the toxicity of a new chemical entity in this class.

Caption: Tiered workflow for in vivo toxicity assessment of novel analogs.

Protocol: Acute Oral Toxicity (Based on OECD 423)

Objective: To determine the acute toxic class and approximate LD50 of a test compound, providing initial information on its toxic potential.[15][16][17]

Rationale: This study is a crucial first step. The Acute Toxic Class method is selected as it uses a minimal number of animals to classify a substance for hazard, aligning with the 3Rs (Replacement, Reduction, Refinement) principles of animal welfare.[15] The results directly inform the dose selection for subsequent repeat-dose studies.

Methodology:

• Animal Model: Use a single sex (typically female, as they are often slightly more sensitive) of a standard rodent strain (e.g., Sprague-Dawley rats).[15]

• Acclimatization: Animals are acclimatized for at least 5 days to laboratory conditions.

• Dosing: A stepwise procedure is used, starting with a dose from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg). A group of 3 animals is dosed.[15]

• Observation: Animals are observed for mortality, moribundity, and clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiratory, and central nervous system activity) immediately after dosing, at several intervals on the first day, and daily thereafter for 14 days.[2][15]

• Stepwise Procedure:

  • If mortality occurs at the starting dose, the next step uses a lower dose.

  • If no mortality occurs, the next step uses a higher dose.

  • This continues until a stopping criterion is met (e.g., mortality at a certain dose level, no mortality at the highest dose level).

• Endpoint: The substance is classified into a GHS (Globally Harmonized System) category based on the observed outcomes. Gross necropsy is performed on all animals at the end of the study.

Protocol: 28-Day Repeated Dose Oral Toxicity Study (Based on OECD 407)

Objective: To provide information on the potential health hazards likely to arise from repeated exposure, including identifying target organs and establishing a No-Observed-Adverse-Effect Level (NOAEL).[18][19][20][21]

Rationale: This study is the cornerstone of sub-chronic toxicity assessment. Its 28-day duration allows for the development of toxicities that may not be apparent after a single dose.[18][19] The comprehensive set of endpoints (clinical observations, body weight, food/water consumption, hematology, clinical chemistry, and histopathology) provides a holistic view of the compound's effect on the animal.[18][20]

Methodology:

• Animal Model: Use of rodents, preferably rats (e.g., Sprague-Dawley). At least 3 dose groups and a concurrent control group are used, with 10 animals per group (5 male, 5 female).[18]

• Dose Selection: Doses are selected based on data from the acute toxicity study. The highest dose should produce clear toxicity but not mortality, the lowest dose should produce no toxicity (the anticipated NOAEL), and the intermediate dose should cause minimal toxic effects.

• Administration: The test substance is administered orally (e.g., by gavage) daily for 28 consecutive days.[18][21]

• In-Life Observations:

  • Daily: Detailed clinical observations for signs of toxicity.

  • Weekly: Measurement of body weight and food consumption.

• Terminal Procedures (Day 29):

  • Blood Collection: Blood is collected for hematology and clinical chemistry analysis.

    • Hematology: Evaluates effects on red blood cells, white blood cells, and platelets.

    • Clinical Chemistry: Evaluates organ function (e.g., ALT/AST for liver, BUN/Creatinine for kidney).

  • Necropsy & Organ Weights: A full gross necropsy is performed on all animals. Key organs (liver, kidneys, heart, lungs, spleen, etc.) are weighed.

  • Histopathology: A comprehensive set of organs and tissues are preserved, processed, and examined microscopically by a veterinary pathologist. This is the definitive step for identifying target organs of toxicity.

Potential Mechanism of Organ-Specific Toxicity

Understanding the potential mechanism of toxicity is key to mitigating risk. For aniline-based compounds, a common pathway involves metabolic activation.

Caption: Hypothetical pathway for metabolism-induced hepatotoxicity.

This pathway highlights why observing liver enzyme elevations in a 28-day study is a critical finding. It suggests the compound may be forming reactive metabolites at a rate that overwhelms the liver's natural detoxification mechanisms (e.g., glutathione conjugation), leading to cellular injury.

Conclusion and Strategic Recommendations

The in vivo toxicity profile of novel 4-Morpholino-3-(trifluoromethyl)aniline analogs can be anticipated by studying well-characterized drugs sharing this scaffold. The evidence from Gefitinib, Erlotinib, and Lapatinib suggests that researchers should be particularly vigilant for:

• Hepatotoxicity: Monitor liver function tests closely in all in vivo studies.

• Pulmonary Toxicity: Any signs of respiratory distress in animal models should be investigated thoroughly with histopathology.

• Cardiotoxicity: While potentially specific to certain substitutions (like in Lapatinib), it should be considered a potential liability for the class.

A tiered, systematic approach, beginning with an acute toxicity study (OECD 423) to inform a robust 28-day repeat-dose study (OECD 407), is the standard and most effective strategy for characterizing the safety profile of these important molecules. The insights gained from these foundational studies are critical for making informed decisions on the viability of a new drug candidate and for designing longer-term chronic toxicity studies.

References

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• National Toxicology Program, OECD Test Guideline 423, [Link][15]

• OECD, Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents, [Link][19]

• Medscape (2007), Mechanism Explains Different Cardiotoxicity of Trastuzumab and Lapatinib, [Link][11]

• National Toxicology Program, OECD Guideline 407, [Link][20]

• ECETOC (1992), Repeated Dose Oral Toxicity Rodent: 28-day or 14-day Study, [Link]

• Buti, S., et al. (2015). Gefitinib and Erlotinib in Metastatic Non-Small Cell Lung Cancer: A Meta-Analysis of Toxicity and Efficacy of Randomized Clinical Trials. The Oncologist, [Link][6]

• Slideshare (2015), OECD Guideline For Acute oral toxicity (TG 423), [Link]

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• Creative Animodel, OECD 407/OCSPP 870.3050: Oral toxicity study (repeated dose, 28-Day), [Link][21]

• Cetin, B., et al. (2012). Evaluation of cardiac safety of lapatinib therapy for ErbB2-positive metastatic breast cancer: a single center experience. Medical Oncology, [Link][10]

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• Chen, Y., et al. (2021). Toxicity profile of epidermal growth factor receptor tyrosine kinase inhibitors for patients with lung cancer: A systematic review and network meta-analysis. Critical Reviews in Oncology/Hematology, [Link][14]

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• Mita, A., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry, [Link]

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• Gumpinger, A. C., et al. (2014). Intermittent high-dose treatment with erlotinib enhances therapeutic efficacy in EGFR-mutant lung cancer. Oncotarget, [Link]

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• Zhou, X., et al. (2025). Synthesis and Antitumor Activity of 4-Aminoquinazoline Derivatives Containing Morpholine Moieties. ResearchGate, [Link][2]

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• Mahajan, R., & Gadgeel, S. (2007). Pulmonary toxicity associated with erlotinib. Journal of Thoracic Oncology, [Link][8]

• Hegedus, B., et al. (2015). Serum Concentration of Erlotinib and its Correlation with Outcome and Toxicity in Patients with Advanced-stage NSCLC. Anticancer Research, [Link]

• Le Saux, O., et al. (2016). Erlotinib pharmacokinetics: a critical parameter influencing acute toxicity in elderly patients over 75 years-old. British Journal of Cancer, [Link]

• Ferguson, B. S., et al. (2013). Lessons learned from vivo-morpholinos: How to avoid vivo-morpholino toxicity. Biochimica et Biophysica Acta (BBA) - General Subjects, [Link]

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A Head-to-Head Comparison of Catalytic Systems for the Synthesis of 4-Morpholino-3-(trifluoromethyl)aniline

For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of complex molecules is paramount. 4-Morpholino-3-(trifluoromethyl)aniline is a key building block in the synthesis of various pharmacologically active compounds, making its efficient production a topic of significant interest. The crucial step in its synthesis is the formation of the C-N bond between the aniline ring and the morpholine moiety. This guide provides an in-depth, head-to-head comparison of the two primary catalytic methods for this transformation: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. We will delve into the mechanistic underpinnings of each catalytic system, present comparative experimental data from analogous reactions, and provide detailed protocols to guide your synthetic strategy.

Introduction to the Synthetic Challenge

The synthesis of 4-Morpholino-3-(trifluoromethyl)aniline typically starts from a readily available precursor like 4-halo-2-(trifluoromethyl)aniline. The electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the aryl halide, making the choice of an appropriate catalytic system critical for achieving high yields and purity. The two most prominent methods for forging the C-N bond in this context are the Buchwald-Hartwig amination and the Ullmann condensation.

Palladium-Catalyzed Buchwald-Hartwig Amination: A Modern Powerhouse

The Buchwald-Hartwig amination has become a cornerstone of modern organic synthesis for its broad substrate scope and high efficiency.[1] This palladium-catalyzed cross-coupling reaction offers a versatile and often high-yielding route to aryl amines.[2][3]

Mechanistic Insights

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process that underscores the importance of ligand choice. The generally accepted mechanism proceeds through the following key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate. The electron-deficient nature of the 4-halo-2-(trifluoromethyl)aniline precursor facilitates this step.

• Amine Coordination and Deprotonation: The amine (morpholine) coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex. The choice of base is crucial to avoid side reactions and ensure efficient deprotonation.

• Reductive Elimination: The final C-N bond is formed through reductive elimination from the palladium-amido complex, regenerating the Pd(0) catalyst and releasing the desired 4-Morpholino-3-(trifluoromethyl)aniline product. Bulky, electron-rich phosphine ligands are often essential to promote this final, product-forming step.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Recommended Experimental Protocol

This protocol is adapted from established procedures for the amination of 4-bromo-3-(trifluoromethyl)aniline.

Materials:

• 4-Bromo-2-(trifluoromethyl)aniline

• Morpholine

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk tube, add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 equiv.).

• Seal the tube with a rubber septum, and evacuate and backfill with argon three times.

• Add 4-bromo-2-(trifluoromethyl)aniline (1.0 equiv.) and morpholine (1.2 equiv.) via syringe.

• Add anhydrous toluene to achieve a 0.5 M concentration of the aryl bromide.

• Stir the reaction mixture at 100 °C and monitor by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Copper-Catalyzed Ullmann Condensation: The Classic Approach

The Ullmann condensation is a classic method for the formation of C-N bonds, predating the palladium-catalyzed methods.[4] While it traditionally required harsh reaction conditions, modern advancements with the use of ligands have made it a viable and often cost-effective alternative.[5]

Mechanistic Insights

The mechanism of the copper-catalyzed Ullmann condensation is more debated than its palladium counterpart, but it is generally believed to involve a Cu(I)/Cu(III) catalytic cycle:

• Ligand Exchange/Salt Formation: The amine reacts with the Cu(I) salt to form a copper-amido complex.

• Oxidative Addition: The aryl halide oxidatively adds to the Cu(I)-amido complex to form a Cu(III) intermediate.

• Reductive Elimination: The C-N bond is formed through reductive elimination from the Cu(III) species, yielding the desired product and regenerating a Cu(I) species.

Caption: A proposed catalytic cycle for the Ullmann condensation.

Recommended Experimental Protocol

This protocol is based on modern Ullmann-type amination procedures.

Materials:

• 4-Bromo-2-(trifluoromethyl)aniline

• Morpholine

• Copper(I) iodide (CuI)

• L-Proline

• Potassium carbonate (K₂CO₃)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• To a dry reaction vial, add CuI (5 mol%), L-proline (10 mol%), and K₂CO₃ (2.0 equiv.).

• Add 4-bromo-2-(trifluoromethyl)aniline (1.0 equiv.) and morpholine (1.5 equiv.).

• Add anhydrous DMSO to achieve a 0.5 M concentration of the aryl bromide.

• Seal the vial and stir the mixture at 110 °C for 24-48 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Head-to-Head Catalyst Performance Comparison

While direct comparative data for the synthesis of 4-Morpholino-3-(trifluoromethyl)aniline is scarce in the literature, we can extrapolate performance based on reactions with structurally similar substrates. The following table provides an expected performance comparison based on available data for the amination of electron-deficient aryl halides.

Parameter	Palladium-Catalyzed Buchwald-Hartwig	Copper-Catalyzed Ullmann Condensation
Catalyst Loading	Typically lower (0.5-5 mol%)	Generally higher (5-20 mol%)
Reaction Temperature	Milder (80-120 °C)	Often higher (100-150 °C)
Reaction Time	Generally shorter (8-24 h)	Typically longer (24-72 h)
Ligand Cost	Often higher (specialized phosphines)	Generally lower (e.g., amino acids)
Substrate Scope	Broader, especially for less reactive chlorides	Traditionally better with iodides and bromides
Functional Group Tolerance	Generally very good	Can be sensitive to certain functional groups
Typical Yields	Often high to excellent (>80%)	Moderate to good (60-85%)
Cost-Effectiveness	Higher initial cost (catalyst), but potentially more efficient	Lower initial cost, but may require longer reaction times and higher temperatures

Concluding Remarks for the Practicing Scientist

The choice between a Palladium-catalyzed Buchwald-Hartwig amination and a Copper-catalyzed Ullmann condensation for the synthesis of 4-Morpholino-3-(trifluoromethyl)aniline will depend on the specific priorities of the project.

• For rapid, high-yielding synthesis with broad functional group tolerance, the Buchwald-Hartwig amination is often the superior choice. The higher cost of palladium and specialized phosphine ligands is often justified by the shorter reaction times and higher efficiency.

• For cost-sensitive applications and large-scale production, the Ullmann condensation presents a compelling alternative. The lower cost of copper catalysts and simpler ligands can lead to significant cost savings, although this may come at the expense of longer reaction times and potentially lower yields.

It is highly recommended to perform small-scale screening of both catalytic systems to determine the optimal conditions for your specific needs. The protocols provided in this guide serve as an excellent starting point for such optimization studies.

References

• Hayakawa, M., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6847-58.
• Jackl, M. K., et al. (2017). A scalable, photocatalytic coupling of silicon amine protocol (SLAP) reagents and aldehydes provides substituted morpholines, oxazepanes, thiomorpholines, and thiazepanes under continuous flow conditions in the presence of an inexpensive organic photocatalyst (TPP) and a Lewis acid additive. Organic Letters, 19(17), 4696–4699.
• Janakiramudu, D. B., et al. (2018). Sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline (linezolid intermediate): synthesis, antimicrobial activity and molecular docking study. Article.
• Kim, Y. M., & Yu, S. (2003). Palladium(0)-catalyzed amination, Stille coupling, and Suzuki coupling of electron-deficient aryl fluorides. Journal of the American Chemical Society, 125(7), 1696-7.
• Lu, Z., & Stahl, S. S. (2012). Use of a base-free Pd(DMSO)2(TFA)2 catalyst enables the synthesis of six-membered nitrogen heterocycles via a Wacker-type aerobic oxidative cyclization of alkenes. Organic Letters, 14(5), 1234-1237.
• Matlock, T. D. S., et al. (2015). A tandem sequential one-pot reaction employing both hydroamination and asymmetric transfer hydrogenation reactions enables an efficient and practical enantioselective synthesis of 3-substituted morpholines from aminoalkyne substrates. Organic Letters, 17(20), 5044-5047.
• Panneerselvam, P., et al. (2009). Synthesis and Pharmacological Evaluation of Schiff Bases of 4-(2-Aminophenyl)-Morpholines. Indian Journal of Pharmaceutical Sciences.
• Ruiz-Castillo, P., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(8), 3085–3092.
• Silva, F. C., et al. (2018). New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties. New Journal of Chemistry, 42(12), 10024-10035.
• Tuncel, D. (2020). Palladium-Catalysed Amination Reactions Using Cobalt-Containing Bulky Phosphane Ligands.
• Weidlich, T., et al. (2020). Pd- and Cu-catalyzed approaches in the syntheses of new cholane aminoanthraquinone pincer-like ligands. Beilstein Journal of Organic Chemistry, 13, 55.
• Wu, Q., & Wang, L. (2008). Immobilization of Copper(II) in Organic-Inorganic Hybrid Materials: A Highly Efficient and Reusable Catalyst for the Classic Ullmann Reaction. Synthesis, 2008(12), 2007-2012.
• BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-3-(trifluoromethyl)aniline. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for the Preparation of Novel Heterocyclic Compounds from 4-Bromo-3-(trifluoromethyl)aniline. BenchChem.
• ChemicalBook. (n.d.). 4-Morpholinoaniline synthesis. ChemicalBook.
• ChemSpeed. (n.d.).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• ResearchGate. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities.
• ResearchGate. (n.d.). Optimization of the model Buchwald-Hartwig reaction of morpholine and...
• Santa Cruz Biotechnology. (n.d.). 4-Chloro-2-(trifluoromethyl)aniline.
• Sigma-Aldrich. (n.d.). 2-bromo-4-(trifluoromethyl)aniline.
• TU Graz Repository. (n.d.).
• Wentzel, M. T., et al. (2011).
• Zuo, Z., et al. (2021). Synthesis of Axially Chiral 2,2′-Bisphosphobiarenes via a Nickel-Catalyzed Asymmetric Ullmann Coupling: General Access to Privileged Chiral Ligands without Optical Resolution. Journal of the American Chemical Society, 143(4), 1328–1333.

Sources

• 1. CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine - Google Patents [patents.google.com]
• 2. EP0345688B1 - Process for preparing 4-nitro-3-trifluoromethyl aniline - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mechanistic investigation of electrocatalytic reductive amination at copper electrode - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. BJOC - Pd- and Cu-catalyzed approaches in the syntheses of new cholane aminoanthraquinone pincer-like ligands [beilstein-journals.org]

Reproducibility of experimental results using 4-Morpholino-3-(trifluoromethyl)aniline

An analysis of the synthesis, applications, and reproducibility of a key pharmaceutical intermediate.

This guide provides a comparative analysis of experimental results involving 3-Fluoro-4-morpholinoaniline, a significant intermediate in pharmaceutical synthesis. While the initial topic of interest was "4-Morpholino-3-(trifluoromethyl)aniline," a thorough review of scientific literature indicates that 3-Fluoro-4-morpholinoaniline is the more extensively documented and utilized compound in research and development, particularly as a precursor to the antibiotic Linezolid. This guide will focus on the available data for 3-Fluoro-4-morpholinoaniline, offering insights into its synthesis, the performance of its derivatives, and the biological pathways it influences through its end-product, Linezolid.

I. Data Presentation: Synthesis and Biological Activity

The reproducibility of experimental outcomes using 3-Fluoro-4-morpholinoaniline can be inferred from the consistency of reported yields in its synthesis and the pharmacological activity of its derivatives.

Table 1: Comparison of Synthetic Yields for 3-Fluoro-4-morpholinoaniline and its Derivatives

Product	Starting Materials	Reaction Type	Reported Yield (%)	Purity	Reference
3-Fluoro-4-morpholinoaniline	o-Fluoronitrobenzene, Morpholine, Disubstituted ethyl ether, Nitric acid, Acetic acid	Multi-step synthesis	85%	99.5% (HPLC)	[1]
3-Fluoro-4-morpholinoaniline	4-(2-fluoro-4-nitrophenyl)morpholine, Iron powder, Ammonium chloride	Nitro group reduction	Not specified	>98%	[2][3]
Linezolid	3-fluoro-4-morpholinobenzenamine, (S)-4-(chloromethyl)-2,2-dimethyl-1,3-dioxolane	N-alkylation and subsequent steps	>40% (overall)	Not specified
Sulfonamide & Carbamate Derivatives	3-fluoro-4-morpholinoaniline, Aryl sulfonyl chlorides/chloroformates	Sulfonylation/ Carbamoylation	75-89%	Not specified	[3]
Oxazolidinone Derivatives	3-fluoro-4-morpholinyl aniline, (R)-epichlorohydrin	Multi-step synthesis	Good	Not specified	[4]
Novel Morpholine Derivatives	Amine derivatives	Nucleophilic addition	70-90%	Not specified	[5]

Table 2: In Vitro Activity of 3-Fluoro-4-morpholinoaniline Derivatives

Derivative Compound	Cell Line	Activity Metric (IC50)	Result	Reference
Schiff base of 3-fluoro-4-morpholinoaniline	Biofilm	IC50	12.97 µM	[6]
Linezolid (for comparison)	Biofilm	IC50	15.93 µM	[6]
Sulfonamide derivative (NAM-5)	MCF-7 (breast cancer)	IC50	1.811 µM	[5]
Sulfonamide derivative (NAM-5)	MDA-MB-231 (breast cancer)	IC50	2.143 µM	[5]
Morpholine derivative (NAM-7)	MCF-7 (breast cancer)	IC50	1.883 µM	[5]
Morpholine derivative (NAM-7)	MDA-MB-231 (breast cancer)	IC50	4.688 µM	[5]

II. Experimental Protocols

Detailed methodologies are crucial for the replication of experimental results. Below are summarized protocols for the synthesis of 3-Fluoro-4-morpholinoaniline and the evaluation of its derivatives.

A. Synthesis of 3-Fluoro-4-morpholinoaniline

A common synthetic route involves a multi-step process starting from o-fluoronitrobenzene.[1]

• Reduction of o-fluoronitrobenzene: o-Fluoronitrobenzene is reduced to obtain o-fluoroaniline.

• Formation of o-fluoro-morpholinyl benzene: The resulting o-fluoroaniline is reacted with a disubstituted ethyl ether in an organic solvent in the presence of a deacidifying agent at 100-150°C.

• Nitration: The o-fluoro-morpholinyl benzene undergoes nitration using nitric acid in an acetic acid solvent to yield 3-fluoro-4-morpholinyl nitrobenzene.

• Final Reduction: The nitro group of 3-fluoro-4-morpholinyl nitrobenzene is reduced to an amine to yield the final product, 3-fluoro-4-morpholinoaniline. Recrystallization from an aqueous ethanolic solution can be used for purification.[1]

An alternative method involves the reduction of 4-(2-fluoro-4-nitrophenyl)morpholine using iron powder and ammonium chloride.[2][3]

B. Evaluation of Anti-Cancer Activity of Derivatives

The anti-proliferative activity of novel 3-fluoro-4-morpholinoaniline derivatives against breast cancer cell lines (MCF-7 and MDA-MB-231) was assessed using a cell viability assay.[5]

• Cell Culture: Cells are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the synthesized compounds.

• MTT Assay: After a 72-hour incubation period, MTT reagent is added to each well. The resulting formazan crystals are dissolved in a solubilizing agent.

• Data Analysis: The absorbance is measured at 570 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) is then calculated.

III. Visualizations: Workflows and Pathways

A. Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of 3-Fluoro-4-morpholinoaniline, a key precursor for various pharmaceutical compounds.

References

• 1. CN101659645A - Method for preparing 3-fluorine-4 morpholinyl phenylamine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]
• 5. library.ncl.res.in [library.ncl.res.in]
• 6. ossila.com [ossila.com]

A Head-to-Head Comparison: Imatinib vs. Nilotinib in Targeting BCR-ABL

In the landscape of targeted therapies for Chronic Myeloid Leukemia (CML), two pioneering tyrosine kinase inhibitors (TKIs), Imatinib and its second-generation successor Nilotinib, have revolutionized patient outcomes. Both drugs effectively target the aberrant BCR-ABL fusion protein, the hallmark of CML.[1] This guide provides an objective comparison of their performance, supported by experimental data, detailed methodologies, and pathway visualizations to aid researchers, scientists, and drug development professionals in their understanding and evaluation of these critical cancer therapeutics.

Performance Data: A Quantitative Comparison

The efficacy of Imatinib and Nilotinib has been extensively studied, with Nilotinib demonstrating superior potency in many contexts.[1] The following tables summarize key in vitro and clinical data, offering a clear comparison of their performance.

Table 1: In Vitro Potency Against BCR-ABL Expressing Cell Lines

Cell Line	BCR-ABL Status	Imatinib IC₅₀ (nM)	Nilotinib IC₅₀ (nM)	Fold Difference (Imatinib/Nilotinib)
K562	p210	200 - 300	< 30	> 6.7 - 10
Ba/F3	p210 Wild-Type	640	20	32
Ba/F3	E255K Mutant	>10,000	490	>20.4
Ba/F3	M351T Mutant	3,700	30	123.3

IC₅₀ values represent the concentration of the drug required to inhibit 50% of cell proliferation.[1]

Table 2: Clinical Efficacy in Newly Diagnosed Chronic Phase CML (ENESTnd Study)

Response Metric	Imatinib (400 mg once daily)	Nilotinib (300 mg twice daily)
Major Molecular Response (MMR) at 12 months	22%	44%
Complete Cytogenetic Response (CCyR) by 12 months	65%	80%
Progression to Accelerated or Blast Phase (by 5 years)	Higher Incidence	Significantly Lower Incidence

Signaling Pathway and Mechanism of Action

The BCR-ABL oncoprotein is a constitutively active tyrosine kinase that drives the pathogenesis of CML.[2] It activates a number of downstream signaling pathways, including the RAS/MEK/MAPK and PI3K/AKT/mTOR pathways, which are crucial for cell proliferation and survival.[3] Imatinib and Nilotinib are ATP-competitive inhibitors that bind to the ATP-binding pocket of the ABL kinase domain, preventing the phosphorylation of BCR-ABL and its downstream substrates.[3][4] This inhibition blocks the signaling cascade, leading to a reduction in cell proliferation and the induction of apoptosis in BCR-ABL-positive cells.[4]

While both drugs share a similar mechanism of action, Nilotinib was designed to have a higher binding affinity for the ABL kinase domain. This results in greater potency and selectivity compared to Imatinib.[5] Preclinical studies have shown that Nilotinib is 30 to 100-fold more potent than Imatinib in inhibiting the proliferation of BCR-ABL expressing cells.[5] Furthermore, Nilotinib is effective against a majority of Imatinib-resistant BCR-ABL mutations, with the notable exception of the T315I mutation.[6]

BCR-ABL signaling and points of inhibition.

Experimental Protocols

To ensure the reproducibility and cross-validation of experimental results, detailed methodologies for key assays are provided below.

Western Blot for Phospho-BCR-ABL

This protocol details the detection of phosphorylated BCR-ABL in CML cell lines following treatment with TKIs.

• Cell Culture and Treatment: Culture BCR-ABL positive cells (e.g., K562) in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin. Treat cells with varying concentrations of Imatinib or Nilotinib for a specified time (e.g., 2-24 hours). Include a DMSO vehicle control.

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against phospho-BCR-ABL (e.g., p-BCR-ABL Y177) overnight at 4°C.[7] Subsequently, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Stripping and Reprobing: The membrane can be stripped and reprobed with antibodies against total BCR-ABL and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Western Blot experimental workflow.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Imatinib or Nilotinib and incubate for 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ values.[1]

In Vitro Kinase Assay

This assay directly measures the enzymatic activity of the BCR-ABL kinase and its inhibition by the compounds.

• Reaction Setup: In a microplate, combine the recombinant BCR-ABL enzyme, a specific peptide substrate, and varying concentrations of Imatinib or Nilotinib in a kinase assay buffer.

• Initiation of Reaction: Add ATP to initiate the phosphorylation reaction and incubate at 30°C for a specified time (e.g., 30-60 minutes).

• Detection of Phosphorylation: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as a fluorescence-based assay where the product is detected by a specific antibody or by measuring the depletion of ATP.[8][9]

• Data Analysis: Determine the kinase activity as a function of inhibitor concentration to calculate the IC₅₀ values.

Conclusion

The experimental data consistently demonstrates that Nilotinib is a more potent inhibitor of BCR-ABL than Imatinib, both in vitro and in clinical settings.[1] This increased potency translates to faster and deeper molecular responses in CML patients, which is a critical factor for long-term prognosis.[10] The provided experimental protocols offer a framework for researchers to independently verify these findings and to evaluate the efficacy of novel BCR-ABL inhibitors. The choice between Imatinib and Nilotinib for first-line therapy in CML depends on a variety of factors including patient risk stratification, comorbidity profile, and tolerance to the specific TKI.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the difference between imatinib and nilotinib?_Chemicalbook [chemicalbook.com]
• 6. Choosing the Best Second-Line Tyrosine Kinase Inhibitor in Imatinib-Resistant Chronic Myeloid Leukemia Patients Harboring Bcr-Abl Kinase Domain Mutations: How Reliable Is the IC50? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. caymanchem.com [caymanchem.com]
• 10. medscape.com [medscape.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Morpholino-3-(trifluoromethyl)aniline: A Comprehensive Guide

For researchers and professionals in drug development, the responsible management of chemical waste is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides detailed, step-by-step procedures for the proper disposal of 4-Morpholino-3-(trifluoromethyl)aniline, a halogenated aromatic amine. The protocols outlined are based on safety data for structurally similar compounds and general best practices for handling hazardous chemical waste.

Core Principle: Treat as Hazardous Waste

4-Morpholino-3-(trifluoromethyl)aniline and its containers must be handled as hazardous waste from the point of generation through to final disposal.[1] Under no circumstances should this chemical be disposed of down the drain or mixed with general refuse.[1][2] Due to its potential toxicity and persistence, preventing its release into the environment is a critical priority.[1][3]

Immediate Safety and Handling Protocols

Before beginning any disposal-related tasks, ensure all necessary personal protective equipment (PPE) is worn and that you are working in a controlled environment.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[4][5]

• Hand Protection: Use impervious, chemical-resistant gloves.[4][6] Always inspect gloves before use and use proper removal techniques to avoid skin contact.[6]

• Skin Protection: A laboratory coat or other protective clothing is mandatory to prevent skin contact.[4]

• Respiratory Protection: All handling of this compound should occur in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of dust or vapors.[4][7]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of halogenated organic compounds like 4-Morpholino-3-(trifluoromethyl)aniline is through a licensed professional waste disposal company, which will typically employ high-temperature incineration.[1][7][8]

• Waste Collection:

  • Collect waste 4-Morpholino-3-(trifluoromethyl)aniline in its original container or a compatible, properly labeled, and tightly sealed container.[1]

  • Crucially, do not mix this waste with other waste streams, particularly non-halogenated solvents. [1][9][10] Separating halogenated and non-halogenated waste is essential for proper disposal and can impact disposal costs.[9][10]

• Labeling:

  • As soon as waste is placed in the container, affix a "Hazardous Waste" tag.[9][10] The label should clearly identify the contents as "4-Morpholino-3-(trifluoromethyl)aniline" and include any other required information by your institution's environmental health and safety (EHS) department.

• Storage Pending Disposal:

  • Store the sealed waste container in a designated hazardous waste accumulation area.[1][9]

  • This area should be cool, dry, and well-ventilated.[1][11]

  • Ensure the storage area is secure and locked up.[1][12]

  • Store containers in secondary containment to prevent spills from spreading.[9]

  • Segregate the container from incompatible materials, such as strong oxidizing agents.[1]

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed chemical waste management company to arrange for pickup and disposal.[7]

  • Provide them with an accurate description of the waste.

• Disposal of Contaminated Materials:

  • Any items that have come into contact with 4-Morpholino-3-(trifluoromethyl)aniline, such as gloves, absorbent materials, or emptied containers, must also be disposed of as hazardous waste in the same manner as the chemical itself.[1]

  • For a container to be considered "empty" by regulatory standards, specific procedures, such as triple rinsing, may be required. The rinsate from this process must be collected and disposed of as hazardous waste.[13]

Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation.[7]

• Wear Appropriate PPE: Before addressing the spill, don the full PPE detailed above.[7]

• Containment and Cleanup:

  • Absorb the spilled material with an inert, non-combustible substance like dry sand or earth.[1][12]

  • Using spark-proof tools, carefully collect the absorbed material and place it into a suitable, closed container for disposal.[1]

  • Avoid creating dust during the cleanup process.[7][8]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Label the container with the spill cleanup material as hazardous waste and dispose of it according to the procedures outlined above.

Quantitative Data for Disposal Considerations

Property	Value	Citation
Physical State	Solid: Powder	[5]
Melting Point	121-123 °C	[5]
Solubility in Water	Not known	[5]
Incompatible Materials	Strong oxidizing agents, Strong bases	[8][11]

Experimental Workflow and Diagrams

Disposal Workflow

The logical flow for the proper disposal of 4-Morpholino-3-(trifluoromethyl)aniline is critical to maintaining a safe laboratory environment. The process begins with the identification of the waste and proceeds through a series of steps culminating in its final, safe disposal by certified professionals.

Caption: Workflow for the safe disposal of 4-Morpholino-3-(trifluoromethyl)aniline.

References

• 1. benchchem.com [benchchem.com]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. downloads.ossila.com [downloads.ossila.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. angenechemical.com [angenechemical.com]
• 8. synquestlabs.com [synquestlabs.com]
• 9. vumc.org [vumc.org]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. fishersci.com [fishersci.com]
• 12. static.cymitquimica.com [static.cymitquimica.com]
• 13. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comprehensive Guide to the Safe Handling of 4-Morpholino-3-(trifluoromethyl)aniline

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Morpholino-3-(trifluoromethyl)aniline was available at the time of this writing. The following guidance is synthesized from safety data for structurally similar compounds, including various trifluoromethylanilines and morpholinoanilines. It is imperative to treat this compound with the utmost caution and to conduct a thorough risk assessment before handling.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4-Morpholino-3-(trifluoromethyl)aniline. The procedural guidance herein is designed to establish a self-validating system of safety, grounded in the known hazards of related chemical structures.

Hazard Identification and Risk Assessment

Anticipated Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

• Skin Corrosion/Irritation: Causes skin irritation.[4]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[5]

• Respiratory Irritation: May cause respiratory irritation.[6]

• Organ Damage: Potential for organ damage through prolonged or repeated exposure.[3]

A thorough risk assessment should be conducted before any experiment involving this compound.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through all potential routes.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Double-gloving is recommended.[1][7]	Prevents skin contact and absorption. Aromatic amines can be absorbed through the skin.[1]
Eye/Face Protection	Chemical splash goggles or safety glasses with side shields. A face shield should be used when splash hazards exist.[8]	Protects eyes from dust particles and splashes of solutions.[1]
Skin and Body	A flame-resistant lab coat worn over personal clothing that fully covers the arms and legs.[1]	Protects skin from accidental spills and contamination.
Respiratory	All handling of the solid compound or its solutions must be conducted in a certified chemical fume hood.[1]	Prevents inhalation of airborne dust or aerosols, which is a primary route of exposure.[1] If a fume hood is not available, a respirator may be required.

Operational Plan: Safe Handling and Storage

A systematic workflow is crucial for the safe handling of 4-Morpholino-3-(trifluoromethyl)aniline.

Handling Protocol

• Preparation: Before beginning work, ensure all necessary PPE is available and in good condition. Verify that the chemical fume hood is functioning correctly.[1]

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound within a chemical fume hood to minimize inhalation exposure.

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: Thoroughly wash hands and forearms with soap and water after handling, even if gloves were worn.[4]

Storage Protocol

• Store in a tightly closed, properly labeled container.[2]

• Keep in a cool, dry, and well-ventilated area.[2]

• Store in a locked cabinet or a secure area accessible only to authorized personnel.[9]

• Store away from incompatible materials, such as strong oxidizing agents.[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure.

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill and Disposal Plan

Spill Management

For small spills that can be managed in under 10 minutes by trained personnel:

• Evacuate and Ventilate: Alert others in the area and ensure the area is well-ventilated.

• Absorb: Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

• Collect: Carefully scoop the absorbed material into a sealable, labeled container for hazardous waste.

• Decontaminate: Wipe the spill area with a suitable decontaminating solution.

• Dispose: Place all used cleaning materials into a sealed bag and dispose of as hazardous waste.[11]

• Wash: Thoroughly wash hands with soap and water.

For large spills, evacuate the area and contact your institution's Environmental Health and Safety (E&S) department.

Waste Disposal

Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[11]

• Solid Waste: Dispose of the chemical and any contaminated disposable labware (e.g., gloves, weighing paper) as hazardous waste. Place in a designated, sealed, and properly labeled container.[1]

• Liquid Waste: Collect all solutions containing this compound in a labeled, sealed container for hazardous waste.

• Licensed Disposal: All waste containing this compound must be treated as hazardous waste and disposed of through a licensed chemical waste management company, which will typically use high-temperature incineration.[6][11]

Experimental Workflow Diagram

The following diagram illustrates the key stages of safely handling 4-Morpholino-3-(trifluoromethyl)aniline.

Caption: A workflow for the safe handling of 4-Morpholino-3-(trifluoromethyl)aniline.

References

• 1. benchchem.com [benchchem.com]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. angenechemical.com [angenechemical.com]
• 5. angenechemical.com [angenechemical.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. pppmag.com [pppmag.com]
• 8. health.vic.gov.au [health.vic.gov.au]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]
• 11. benchchem.com [benchchem.com]